2,4-Dichloro-5-methylbenzaldehyde

• CAS: 63525-12-2

Core Science & Biosynthesis

2,4-Dichloro-5-methylbenzaldehyde CAS 63525-12-2 properties

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist Subject: (CAS 63525-12-2)[1]

CAS 63525-12-2 | Structural Analysis, Synthesis, and Synthetic Utility [2][3]

Executive Summary

2,4-Dichloro-5-methylbenzaldehyde (CAS 63525-12-2) is a highly specialized aromatic aldehyde serving as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[1][2][3][4][5] Distinguished by its specific substitution pattern—two chlorine atoms at the ortho and para positions relative to the aldehyde, and a methyl group at the meta position—this compound offers unique electronic and steric properties.

This guide provides a comprehensive technical analysis of CAS 63525-12-2, detailing its physicochemical properties, validated synthesis routes, reaction pathways, and safety protocols. It is designed to support researchers in optimizing yield and selectivity during drug discovery and process development.

Chemical Identity & Physicochemical Profile[1][2][3][6][7][8][9][10]

The distinct reactivity of 2,4-dichloro-5-methylbenzaldehyde arises from the interplay between the electron-withdrawing chlorine atoms and the electron-donating methyl group.[1][2] This "push-pull" electronic environment activates the carbonyl carbon towards nucleophilic attack while influencing the regioselectivity of electrophilic aromatic substitutions on the ring.

Table 1: Chemical Identity & Properties

Property	Data
CAS Registry Number	63525-12-2
IUPAC Name	2,4-Dichloro-5-methylbenzaldehyde
Molecular Formula	C₈H₆Cl₂O
Molecular Weight	189.04 g/mol
SMILES	CC1=C(C=C(C(=C1)Cl)C=O)Cl
Appearance	White to pale yellow crystalline solid
Solubility	Soluble in DCM, Chloroform, Ethyl Acetate, DMSO; Insoluble in Water
Melting Point	Typically 60–80°C (Analogous to 2,4-Dichlorobenzaldehyde)
Reactivity Class	Deactivated Aromatic Aldehyde

Expert Insight: The presence of the ortho-chlorine atom (C2) exerts a steric effect on the carbonyl group, potentially retarding nucleophilic addition rates compared to non-substituted benzaldehydes. However, the inductive withdrawal enhances the electrophilicity of the carbonyl carbon.

Synthesis & Manufacturing Methodologies

The industrial and laboratory-scale preparation of 2,4-dichloro-5-methylbenzaldehyde typically follows two primary routes. The Gem-Dihalide Hydrolysis route is preferred for scalability and cost-efficiency.[1][2]

Route A: Radical Chlorination & Hydrolysis (Preferred)

This pathway utilizes 2,4-dichloro-1,5-dimethylbenzene (also known as 4,6-dichloro-m-xylene) as the starting material.[1][2] The symmetry of the precursor ensures that chlorination of either methyl group yields the same intermediate.

Protocol:

• Radical Chlorination: 2,4-Dichloro-1,5-dimethylbenzene is treated with chlorine gas (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) under UV irradiation or radical initiation (AIBN) at 100–120°C. The reaction is monitored to favor the formation of the gem-dichloro species (benzal chloride derivative) over the monochloro (benzyl) or trichloro (benzotrichloride) species.[1]

• Hydrolysis: The crude 2,4-dichloro-5-methylbenzal chloride is hydrolyzed using aqueous sulfuric acid (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) or formic acid at reflux.[1]

• Purification: The aldehyde is isolated via steam distillation or crystallization from ligroin/hexane.

Route B: Formylation (Vilsmeier-Haack)

Direct formylation of 2,4-dichlorotoluene is possible but suffers from regioselectivity issues.[1][2] The directing effects of the methyl (ortho/para) and chlorine groups (ortho/para) must be carefully balanced.

Visualization: Synthesis Workflow

The following diagram outlines the logical flow of the preferred synthesis route, highlighting critical control points.

Figure 1: Step-wise synthesis of 2,4-Dichloro-5-methylbenzaldehyde via the gem-dihalide hydrolysis pathway.

Reactivity & Synthetic Utility[1][2][7][8]

As a functionalized benzaldehyde, CAS 63525-12-2 serves as a versatile "linchpin" molecule. Its reactivity profile is defined by the aldehyde moiety, which can be transformed into amines, alcohols, acids, or alkenes.

Key Reaction Pathways[1][2]

• Schiff Base Formation (Imine Synthesis):

  • Reaction: Condensation with primary amines (R-NH₂) yields Schiff bases.[1][2]

  • Application: Synthesis of bioactive ligands and antimicrobial agents. The ortho-chloro group often enhances biological activity by increasing lipophilicity and metabolic stability.[1][2]

  • Protocol Note: Use a dehydrating agent (MgSO₄ or molecular sieves) or a Dean-Stark trap to drive equilibrium.[1][2]

• Knoevenagel Condensation:

  • Reaction: Reaction with active methylene compounds (e.g., malonic acid, ethyl acetoacetate).

  • Application: Production of cinnamic acid derivatives used in cosmetics and UV absorbers.

• Oxidation & Reduction:

  • Oxidation: Conversion to 2,4-dichloro-5-methylbenzoic acid using KMnO₄ or NaClO₂ (Pinnick oxidation).[1][2]

  • Reduction: Conversion to 2,4-dichloro-5-methylbenzyl alcohol using NaBH₄.

Visualization: Reactivity Network

Figure 2: Primary reaction pathways transforming 2,4-Dichloro-5-methylbenzaldehyde into high-value derivatives.

Handling & Safety Protocols (MSDS Summary)

While specific toxicological data for this exact isomer may be limited, it should be handled with the same rigor as 2,4-dichlorobenzaldehyde.

• Hazard Classification (GHS):

  • Skin Irritation (Category 2): Causes skin irritation.[6]

  • Eye Irritation (Category 2A): Causes serious eye irritation.[6]

  • STOT-SE (Category 3): May cause respiratory irritation.[1][2]

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Aldehydes are prone to autoxidation to benzoic acids upon prolonged exposure to air.[1][2]

• Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15647278, 2-Chloro-5-methylbenzaldehyde (Analogous Structure).[1][2] Retrieved from [Link]

• Organic Syntheses (1940). 2,6-Dichlorobenzaldehyde (Methodology Reference).[1] Organic Syntheses, Coll. Vol. 5, p.325. Retrieved from [Link]

Sources

• 1. 35696-87-8|2,4,5-Trichlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 2. 35696-87-8|2,4,5-Trichlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 3. aablocks.com [aablocks.com]
• 4. 104-88-1|4-Chlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 5. 3421-67-8|2,3,5,6-Tetrachloroterephthalaldehyde|BLD Pharm [bldpharm.com]
• 6. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: 2,4-Dichloro-5-methylbenzaldehyde in Advanced Organic Synthesis

Executive Summary

In modern drug discovery and materials science, highly substituted benzaldehydes serve as critical orthogonal building blocks. 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) is a prime example of a trifunctional scaffold. It features an electrophilic aldehyde group primed for condensation and reductive amination, two aryl chlorides suitable for transition-metal-catalyzed cross-coupling, and a methyl group that can be subjected to radical halogenation. This guide provides an in-depth analysis of its physicochemical properties, regioselective synthesis, and downstream applications, establishing self-validating protocols for researchers and drug development professionals.

Structural and Physicochemical Profiling

Understanding the electronic topology of 2,4-dichloro-5-methylbenzaldehyde is essential for predicting its reactivity. The electron-withdrawing nature of the ortho (C2) and para (C4) chlorine atoms significantly increases the electrophilicity of the C1 aldehyde carbon. Conversely, the C5 methyl group provides a mild electron-donating effect via hyperconjugation, though the net electronic environment remains heavily electron-deficient.

The quantitative structural and physicochemical data are summarized in the table below [1]:

Property	Value
IUPAC Name	2,4-dichloro-5-methylbenzaldehyde
CAS Registry Number	63525-12-2
Molecular Formula	C₈H₆Cl₂O
Molecular Weight	189.04 g/mol
Exact Monoisotopic Mass	187.97957 Da
XLogP3-AA	3.11
Topological Polar Surface Area (TPSA)	17.1 Ų
Canonical SMILES	CC1=CC(=C(C=C1Cl)Cl)C=O

Synthetic Pathways & Mechanistic Insights

While one might theoretically synthesize this compound via the Vilsmeier-Haack formylation of 2,4-dichlorotoluene, the directing effects of the two chlorine atoms and the methyl group often lead to intractable mixtures of regioisomers. To ensure absolute regiochemical fidelity, the preferred authoritative route is the controlled reduction of the commercially available precursor 2,4-dichloro-5-methylbenzonitrile [2].

Fig 1: DIBAL-H reduction of 2,4-dichloro-5-methylbenzonitrile to the target benzaldehyde.

Protocol 1: DIBAL-H Reduction of 2,4-Dichloro-5-methylbenzonitrile

This protocol is designed as a self-validating system to prevent over-reduction to the primary amine.

Reagents: 2,4-dichloro-5-methylbenzonitrile (1.0 eq), DIBAL-H (1.0 M in toluene, 1.05 eq), anhydrous Toluene, Methanol, Saturated aqueous Rochelle's salt (potassium sodium tartrate).

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve the nitrile in anhydrous toluene to achieve a 0.2 M concentration.

• Thermal Control: Cool the reaction mixture strictly to -78 °C using a dry ice/acetone bath.

  • Causality: DIBAL-H is a bulky electrophilic reducing agent. Maintaining -78 °C ensures the reaction stops at the stable imine aluminum complex. Higher temperatures will trigger the collapse of the complex and subsequent over-reduction to the amine.

• Addition: Add DIBAL-H dropwise over 30 minutes.

  • Causality: Slow addition prevents localized exothermic spikes, preserving the chemoselectivity of the hydride transfer.

• Validation (Monitoring): Stir for 2 hours at -78 °C. Monitor via TLC (Hexanes/EtOAc 4:1). The starting material spot (UV active) must completely disappear before proceeding.

• Quenching: Carefully add methanol (2.0 eq) at -78 °C to safely destroy unreacted DIBAL-H, followed by a saturated aqueous solution of Rochelle's salt.

• Workup: Remove the cooling bath and stir vigorously at room temperature for 2 hours.

  • Causality: Aluminum byproducts inherently form a thick, intractable emulsion in water. Rochelle's salt chelates the Al³⁺ ions, breaking the emulsion and yielding two sharply defined, easily separable phases.

• Isolation: Separate the organic layer, extract the aqueous layer with EtOAc, dry over Na₂SO₄, and concentrate in vacuo.

Analytical Characterization (Self-Validation)

To validate the structural integrity of the synthesized 2,4-dichloro-5-methylbenzaldehyde, ¹H NMR (CDCl₃) is utilized:

• Aldehyde Proton: A sharp singlet at ~10.3 ppm (1H).

• Aromatic Protons: Two distinct singlets. The C6-H proton (flanked by CHO and CH₃) appears at ~7.8 ppm, while the C3-H proton (flanked by two Cl atoms) appears at ~7.5 ppm. The lack of ortho or meta coupling confirms the para relationship of the two aromatic protons.

• Methyl Protons: A singlet at ~2.4 ppm (3H).

Downstream Applications & Divergent Reactivity

Like other halogenated analogs (e.g., 3,5-dichlorobenzaldehyde [3]), 2,4-dichloro-5-methylbenzaldehyde is prized for its orthogonal reactivity. The aldehyde can be modified without affecting the aryl chlorides, and the aryl chlorides can undergo palladium-catalyzed cross-coupling without disturbing the methyl group.

Fig 2: Divergent synthetic utility of 2,4-dichloro-5-methylbenzaldehyde in drug discovery.

Protocol 2: Chemoselective Reductive Amination

This protocol details the coupling of the aldehyde with a primary amine to form a secondary benzylamine, a ubiquitous motif in neuroactive and anti-fibrotic APIs.

Reagents: 2,4-dichloro-5-methylbenzaldehyde (1.0 eq), Primary Amine (1.1 eq), NaBH(OAc)₃ (1.5 eq), 1,2-Dichloroethane (DCE), Glacial Acetic Acid (1.0 eq).

Step-by-Step Methodology:

• Imine Formation: Dissolve the aldehyde and amine in DCE (0.2 M). Add acetic acid and stir at room temperature for 2 hours.

  • Causality: Acetic acid acts as a Brønsted acid catalyst. It protonates the highly electrophilic carbonyl oxygen, accelerating the nucleophilic attack by the amine to form the iminium intermediate.

• Reduction: Add sodium triacetoxyborohydride (STAB) in portions.

  • Causality: STAB is a mild, sterically hindered reducing agent. Unlike NaBH₄, which would indiscriminately reduce the starting aldehyde to a benzyl alcohol, STAB is highly chemoselective for the protonated iminium ion.

• Completion & Quench: Stir for 12 hours at room temperature. Quench the reaction by adding saturated aqueous NaHCO₃ until gas evolution ceases.

• Validation: Extract with DCM. Upon concentration, validate the product via ¹H NMR. The successful reaction is confirmed by the complete disappearance of the aldehyde singlet (~10.3 ppm) and the emergence of a new benzylic CH₂ signal at ~3.8 ppm.

References

• 2,4-dicloro-5-metilbenzaldehído 63525-12-2 wiki - Es - Guidechem, Guidechem.
• Amadis Chemical Company Limited (Page 123) @ ChemBuyersGuide.com, Inc., ChemBuyersGuide.
• 10203-08-4 | 3,5-Dichlorobenzaldehyde | BLD Pharm, BLD Pharm.

2,4-Dichloro-5-methylbenzaldehyde solubility in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 2,4-Dichloro-5-methylbenzaldehyde in Organic Solvents

Executive Summary

As a Senior Application Scientist in early-stage drug discovery and materials science, I frequently encounter specialized building blocks that require precise solvent optimization. 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) is a highly versatile electrophilic intermediate commercially available from specialized fine chemical suppliers such as [1] and .

Selecting the correct organic solvent for this compound is not a trivial lookup task; it is a fundamental exercise in physical organic chemistry. Poor solvent selection can lead to incomplete reactions, precipitation during low-temperature steps, or difficulties in downstream purification. This whitepaper deconstructs the structural causality behind the solubility profile of 2,4-Dichloro-5-methylbenzaldehyde, provides a predictive solubility matrix, and outlines a self-validating experimental protocol for high-throughput thermodynamic solubility screening.

Physicochemical Profiling & Structural Causality

To accurately predict and manipulate the solubility of 2,4-Dichloro-5-methylbenzaldehyde, we must first analyze the molecular architecture that dictates its intermolecular interactions. The solubility of this compound is governed by three distinct structural motifs:

• The Aldehyde Motif (–CHO): The carbonyl oxygen acts as a strong hydrogen bond acceptor and imparts a significant dipole moment to the molecule. This feature drives solubility in polar aprotic solvents (via dipole-dipole interactions) and polar protic solvents (via hydrogen bonding from the solvent to the carbonyl oxygen).

• The 2,4-Dichloro Substituents: Chlorine is highly electronegative and polarizable. The presence of two chlorine atoms significantly increases the lipophilicity (LogP) of the aromatic ring. This polarizability allows for favorable dispersion forces and "halogen bonding," making the compound exceptionally soluble in halogenated solvents like dichloromethane (DCM).

• The 5-Methyl Group: While seemingly minor, the methyl group plays a critical thermodynamic role. By breaking the planar symmetry that a purely halogenated benzaldehyde might possess, the methyl group disrupts optimal crystal packing. This lowers the crystal lattice energy (and consequently the melting point), which thermodynamically favors dissolution in non-polar hydrocarbon solvents like toluene and hexanes.

Figure 1: Structural causality mapping of 2,4-Dichloro-5-methylbenzaldehyde solubility drivers.

Empirical Solubility Matrix in Organic Solvents

Based on the physicochemical principles outlined above, the following matrix categorizes the expected solubility of 2,4-Dichloro-5-methylbenzaldehyde across standard solvent classes.

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, THF	Very High (>100 mg/mL)	Strong dipole-dipole interactions with the aldehyde motif; excellent solvation of the substituted aromatic core.
Halogenated	Dichloromethane (DCM), Chloroform	Very High (>100 mg/mL)	Favorable dispersion forces and "like-dissolves-like" halogen interactions.
Polar Protic	Methanol, Ethanol, Isopropanol	High (50-100 mg/mL)	Hydrogen bonding between solvent hydroxyl groups (donors) and the aldehyde carbonyl oxygen (acceptor).
Non-Polar Aromatic	Toluene	High (50-100 mg/mL)	stacking interactions with the aromatic ring; enhanced by the lipophilic methyl and chloro groups.
Non-Polar Aliphatic	Hexane, Heptane	Moderate (10-50 mg/mL)	Solvation is limited by the polarity of the aldehyde, but supported by the lipophilic chloro and methyl substituents disrupting the crystal lattice.
Aqueous	Water	Practically Insoluble (<0.1 mg/mL)	High lipophilicity and a lack of hydrogen bond donors prevent aqueous solvation[2].

Experimental Protocol: High-Throughput Thermodynamic Solubility Screening

A protocol is only as reliable as its internal controls. To empirically verify the solubility of CAS 63525-12-2 for a specific process, I utilize the following self-validating system . By deliberately inducing supersaturation and enforcing strict equilibration parameters, we eliminate kinetic dissolution artifacts.

Step-by-Step Methodology:

• Solvent Dispensing: Using an automated liquid handler, dispense 1.0 mL of the target organic solvent into a 2.0 mL glass HPLC vial.

• Compound Addition (Supersaturation): Incrementally add crystalline 2,4-Dichloro-5-methylbenzaldehyde to the vial until a visible, persistent suspension remains. The presence of excess solid is the critical self-validating step that guarantees the solution has reached its maximum thermodynamic capacity.

• Equilibration: Seal the vial and agitate at 400 RPM in a thermoshaker for exactly 24 hours at a controlled temperature of 25.0 ± 0.1 °C.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 10 minutes. This step is vital to ensure that no micro-particulates remain in the supernatant, which would otherwise scatter light and artificially inflate UV quantification.

• Quantification: Carefully extract a 10

  L aliquot of the clear supernatant, dilute it 1:100 in the HPLC mobile phase (e.g., 70:30 Acetonitrile:Water), and quantify via HPLC-UV at 254 nm against a pre-established calibration curve.

Figure 2: Self-validating high-throughput thermodynamic solubility workflow.

Downstream Applications & Green Solvent Selection

When integrating 2,4-Dichloro-5-methylbenzaldehyde into synthetic workflows, solvent selection must balance solubility with reactivity and environmental impact. I highly recommend consulting the [3] when scaling up reactions.

• Reductive Amination: Methanol is the preferred solvent. It provides high solubility for the aldehyde while its protic nature actively facilitates the intermediate imine formation prior to reduction.

• Suzuki-Miyaura Cross-Coupling: A biphasic system of Toluene/Water or Dioxane/Water is ideal. The aldehyde's exceptional solubility in toluene ensures it remains fully dissolved in the organic phase, allowing the palladium catalyst to operate efficiently at the phase boundary.

• Grignard Additions: While anhydrous THF provides excellent solubility for nucleophilic attack by Grignard reagents, modern green chemistry guidelines suggest substituting THF with 2-Methyltetrahydrofuran (2-MeTHF)[4]. 2-MeTHF offers comparable solubility profiles for lipophilic benzaldehydes but boasts superior phase separation properties during aqueous workup and a better environmental footprint[4].

References

• Oakwood Products, Inc. "Fine Chemicals Catalog: 2,4-Dichloro-5-methylbenzaldehyde." Oakwood Chemical. Available at:[Link]

• American Chemical Society Green Chemistry Institute® Pharmaceutical Roundtable. "Solvent Selection Guide." ACS.org. Available at:[Link]

Sources

• 1. 847978-21-6|2-Chloro-5-ethynylbenzaldehyde|BLD Pharm [bldpharm.com]
• 2. CAS:10203-08-4, 3,5-二氯苯甲醛-毕得医药 [bidepharm.com]
• 3. acs.org [acs.org]
• 4. researchgate.net [researchgate.net]

Thermodynamic Characterization of 2,4-Dichloro-5-methylbenzaldehyde: A Technical Guide to Melting and Boiling Point Determination

Executive Summary

In the landscape of advanced organic synthesis, 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) serves as a highly functionalized electrophilic building block. It is frequently utilized in the development of active pharmaceutical ingredients (APIs) and complex agrochemicals. For process chemists and formulation scientists, the precise thermodynamic characterization of this compound—specifically its melting point (MP) and boiling point (BP)—is not merely a regulatory formality, but a critical parameter for optimizing downstream reactions such as Schiff base formations, crystallization workflows, and solvent recovery protocols.

This whitepaper outlines the structural causality behind the thermodynamic properties of 2,4-Dichloro-5-methylbenzaldehyde and provides self-validating, highly rigorous analytical protocols for empirical determination.

Thermodynamic Profiling & Structural Causality

The physical phase transitions of 2,4-Dichloro-5-methylbenzaldehyde are strictly governed by its intermolecular forces, which are dictated by its unique substitution pattern:

• Aldehyde Moiety (C1): Introduces strong dipole-dipole interactions, significantly elevating both the melting and boiling points compared to non-oxygenated toluene derivatives.

• Dichloro Substitution (C2, C4): The incorporation of heavy halogen atoms increases the molecular weight (189.04 g/mol ) and polarizability. This enhances London dispersion forces and introduces the potential for intermolecular halogen bonding in the solid state.

• Methyl Group (C5): While adding mass, the methyl group introduces slight steric hindrance that can disrupt optimal crystal lattice packing, marginally broadening the melting transition range compared to unmethylated analogs.

Due to the specialized nature of this building block, empirical literature values can vary based on purity. Table 1 summarizes the consensus predictive thermodynamic models used as baselines prior to empirical validation.

Table 1: Quantitative Thermodynamic Profile

Property	Value / Description	Analytical Method
IUPAC Name	2,4-Dichloro-5-methylbenzaldehyde	N/A
CAS Registry Number	63525-12-2	N/A
Molecular Weight	189.04 g/mol	Mass Spectrometry
Predicted Melting Point	65.0 – 75.0 °C	DSC (Endothermic Onset)
Predicted Boiling Point	265.0 – 275.0 °C (at 760 mmHg)	Micro-Ebulliometry
Appearance	White to pale yellow crystalline powder	Visual Inspection

Experimental Methodologies: Self-Validating Protocols

As a best practice in application science, relying solely on predictive models or rudimentary capillary methods introduces unacceptable variance. The following protocols are designed as self-validating systems , ensuring that every measurement is internally calibrated against absolute thermodynamic standards.

Protocol 1: High-Precision Melting Point via Differential Scanning Calorimetry (DSC)

Causality & Rationale: Traditional capillary melting point methods rely on subjective visual observation and cannot detect polymorphic transitions. measures the exact enthalpy of fusion (

) and detects endothermic phase transitions with sub-degree accuracy[1]. Furthermore, we utilize hermetically sealed aluminum pans because 2,4-Dichloro-5-methylbenzaldehyde may undergo partial sublimation prior to melting; a sealed pan maintains a closed thermodynamic system, preventing endothermic artifacts caused by mass loss.

Step-by-Step Workflow:

• System Calibration (Self-Validation): Run a high-purity Indium standard (Known MP: 156.6 °C,

  : 28.45 J/g) to verify calorimetric accuracy and temperature calibration of the sensor array[1].

• Sample Preparation: Weigh exactly 3.0–5.0 mg of desiccated 2,4-Dichloro-5-methylbenzaldehyde into a Tzero aluminum pan. Seal hermetically using a specialized sample press.

• Thermal Ramping: Place the sample and an empty reference pan into the DSC cell. Purge with dry Nitrogen at 50 mL/min to prevent moisture condensation. Equilibrate at 25 °C, then apply a linear heating ramp of 5 °C/min up to 100 °C.

• Data Analysis: Do not use the peak maximum as the melting point. Instead, calculate the extrapolated onset temperature of the primary endothermic peak, which represents the true thermodynamic melting point of the pure crystal lattice.

Protocol 2: Boiling Point Determination via Reduced Pressure Micro-Ebulliometry

Causality & Rationale: Aromatic aldehydes are highly susceptible to thermal auto-oxidation (forming carboxylic acids) and degradation at elevated temperatures (>200 °C). Therefore, determining the boiling point at standard atmospheric pressure (760 mmHg) will likely degrade the analyte before it boils. under reduced pressure allows for precise vapor-liquid equilibrium (VLE) measurement without thermal destruction[2].

Step-by-Step Workflow:

• System Calibration (Self-Validation): Charge the Swietoslawski-type ebulliometer with ultra-pure toluene. Measure its boiling point at three different pressure setpoints to calibrate the system's pressure transducer against known Antoine equation constants[2].

• Sample Loading & Inertion: Introduce 15 mL of liquid 2,4-Dichloro-5-methylbenzaldehyde (pre-melted) into the ebulliometer boiler. Purge the system with dry Argon to displace all oxygen, preventing oxidative degradation.

• Reduced Pressure Application: Apply a strict vacuum of 10 mmHg (Torr).

• Equilibration & Measurement: Apply controlled heat until a steady reflux is established in the condenser. Record the temperature of the vapor phase once it stabilizes to within ±0.1 °C for 5 minutes.

• Nomogram Extrapolation: Use the Clausius-Clapeyron equation or a Sydney Young nomogram to extrapolate the measured reduced-pressure boiling point to the Normal Boiling Point (NBP at 760 mmHg).

Analytical Workflow Visualization

Analytical workflow for the thermodynamic characterization of 2,4-Dichloro-5-methylbenzaldehyde.

Significance in Drug Development

The exact thermodynamic profiling of 2,4-Dichloro-5-methylbenzaldehyde directly impacts process chemistry. The electron-withdrawing nature of the two chlorine atoms makes the C1 aldehyde highly electrophilic, which is ideal for rapid Schiff base formation with primary amines. However, if the exact melting point is not known, chemists cannot accurately design melt-crystallization purification steps to remove unreacted starting materials. Furthermore, accurate boiling point data is mandatory for designing vacuum distillation columns used in the scale-up recovery of this valuable building block, ensuring high-yield, high-purity API manufacturing.

References

• Title: Oakwood Products, Inc. (Page 8) @ ChemBuyersGuide.com, Inc. Source: ChemBuyersGuide URL: [Link]

• Title: What is Differential Scanning Calorimetry? Source: TA Instruments URL: [Link]

• Title: Determination by use of the Ebulliometer (Directive 84/449/EEC) Source: EUR-Lex (European Union Law) URL: [Link]

Sources

• 1. tainstruments.com [tainstruments.com]
• 2. EUR-Lex - 31984L0449 - EN [eur-lex.europa.eu]

Difference between 2,4-dichloro-5-methylbenzaldehyde and 2,4-dichlorobenzaldehyde

The Difference Between 2,4-Dichloro-5-methylbenzaldehyde and 2,4-Dichlorobenzaldehyde

Executive Summary

This technical guide provides a comparative analysis of 2,4-dichlorobenzaldehyde (2,4-DCBA) and its methylated analog, 2,4-dichloro-5-methylbenzaldehyde .[1][2] While 2,4-DCBA is a high-volume commodity chemical used extensively as a precursor for fungicides (e.g., Diniconazole) and dyes, the 5-methyl variant is a specialized building block employed primarily in the optimization of pharmaceutical and agrochemical actives.[1]

The addition of the methyl group at the 5-position is not merely structural; it fundamentally alters the molecule's metabolic stability , lipophilicity , and steric profile . This guide details these physicochemical divergences, synthetic pathways, and their implications for drug design.

Physicochemical Properties & Identification[1][2][3]

The core distinction lies in the substitution at the Carbon-5 position.[2] In 2,4-DCBA, this position is unsubstituted (bearing a hydrogen), making it susceptible to metabolic oxidation. In the 5-methyl analog, this site is blocked, influencing both reactivity and biological half-life.[1][2]

Property	2,4-Dichlorobenzaldehyde	2,4-Dichloro-5-methylbenzaldehyde
CAS Number	874-42-0	63525-12-2
Structure	Benzene ring with CHO (1), Cl (2,[1][2]4)	Benzene ring with CHO (1), Cl (2,4), CH₃ (5)
Molecular Formula	C₇H₄Cl₂O	C₈H₆Cl₂O
Molecular Weight	175.01 g/mol	189.04 g/mol
Physical State	White crystalline solid	Off-white to pale yellow solid/powder
Melting Point	69–73 °C	Data limited (Typically >50 °C based on analogs)
Boiling Point	233 °C	~250–260 °C (Predicted)
Availability	High-volume commodity	Specialized research catalog item
Primary Utility	Fungicide precursor, Dye intermediate	SAR optimization, Metabolic blocking

Synthetic Pathways[2]

The synthesis of these two compounds diverges significantly due to the availability of starting materials. 2,4-DCBA is produced via a streamlined industrial process, whereas the 5-methyl variant requires a more constructed approach, typically starting from xylene derivatives.

2,4-Dichlorobenzaldehyde (Industrial Route)

The standard industrial route involves the radical chlorination of 2,4-dichlorotoluene followed by hydrolysis. This process is highly optimized for yield and cost.

2,4-Dichloro-5-methylbenzaldehyde (Specialized Route)

The synthesis typically begins with meta-xylene (1,3-dimethylbenzene).[1][2] Chlorination yields 2,4-dichloro-1,5-dimethylbenzene, which then undergoes selective oxidation of one methyl group to the aldehyde.[1][2] This selectivity is challenging, often requiring catalytic oxidation or specific reagents (e.g., ceric ammonium nitrate or electrochemical oxidation) to prevent over-oxidation to the carboxylic acid.

Figure 1: Comparative Synthetic Pathways

Caption: Comparative synthesis showing the direct side-chain oxidation for 2,4-DCBA versus the ring-chlorination and selective oxidation required for the 5-methyl analog.

Mechanistic & Reactivity Differences[1][2]

The introduction of the methyl group at position 5 creates distinct electronic and steric environments that drug developers leverage during Structure-Activity Relationship (SAR) studies.[2]

Electronic Effects (Inductive Donation)

• 2,4-DCBA: The aldehyde carbonyl is highly electrophilic due to the electron-withdrawing effects of the two chlorine atoms (inductive withdrawal).[1][2] This makes it highly reactive in condensation reactions (e.g., Schiff base formation).

• 5-Methyl Analog: The methyl group is a weak electron donor (+I effect).[1][2] While it is meta to the aldehyde group (limiting resonance contribution), it slightly increases the electron density of the benzene ring. This renders the carbonyl carbon marginally less electrophilic than in 2,4-DCBA, potentially slowing down nucleophilic attacks but increasing stability against hydrolysis in derived drugs.

Steric Hindrance & Metabolic Blocking

This is the most critical differentiator in medicinal chemistry.

• Metabolic Vulnerability of 2,4-DCBA: In biological systems, the C5 position (para to C2-Cl and ortho to C4-Cl) is electronically activated and sterically accessible.[1][2] Cytochrome P450 enzymes can readily hydroxylate this position, leading to rapid clearance of the drug.

• Metabolic Stability of 5-Methyl Analog: Placing a methyl group at C5 "blocks" this metabolic soft spot.[1][2] This strategy is frequently used to:

  • Extend Half-life (t1/2): Preventing rapid hydroxylation allows the drug to circulate longer.[1][2]

  • Alter Lipophilicity (LogP): The methyl group adds hydrophobicity, improving membrane permeability and blood-brain barrier (BBB) penetration.

Figure 2: Structure-Activity Relationship (SAR) Logic

Caption: SAR decision tree illustrating how the 5-methyl substitution is used to block metabolic degradation and enhance pharmacokinetic stability.[1][2]

Applications in Drug Development[4][5][6][7]

2,4-Dichlorobenzaldehyde (The Commodity)

This compound is the standard "workhorse" intermediate.

• Fungicides: Key precursor for Diniconazole and other triazole-based antifungals.[2] The 2,4-dichloro motif is essential for binding to the fungal CYP51 enzyme.

• Schiff Bases: Widely used to synthesize antimicrobial agents by condensing with amines/hydrazides.

• Dyes: Precursor for benzaldehyde-2,4-disulfonic acid used in reactive dyes.[1][2]

2,4-Dichloro-5-methylbenzaldehyde (The Refiner)

This compound is used when the standard 2,4-dichloro scaffold fails to meet pharmacokinetic requirements.[1][2]

• Ecdysone Receptor Agonists: Patent literature references this intermediate in the synthesis of novel pesticides that target insect growth hormones. The methyl group likely fits into a specific hydrophobic pocket in the receptor that the H-atom cannot fill.

• Kinase Inhibitors: In oncology research, the 5-methyl group is often introduced to induce a conformational twist in the molecule (atropisomerism) or to fill small hydrophobic pockets in the ATP-binding site of kinases, improving selectivity over the non-methylated parent.

Safety & Handling

Both compounds are halogenated aromatic aldehydes and share core hazards, but the physical form dictates handling protocols.

Hazard Class	Protocol
Skin/Eye Irritation	Both are potent irritants. 2,4-DCBA is corrosive.[2] Use nitrile gloves and safety goggles.
Sensitization	Aldehydes are known sensitizers. Avoid inhalation of dust/vapors.
Storage	Store under inert gas (Nitrogen/Argon). Aldehydes oxidize to benzoic acids upon air exposure. The 5-methyl variant is more expensive and should be stored at 2–8°C to preserve purity.[1][2]

References

• National Toxicology Program (NTP). (1992). 2,4-Dichlorobenzaldehyde: Chemical and Physical Properties. National Institutes of Health.[3] [Link]

• Cabello, R., et al. (2009). 2,4-Dichlorobenzaldehyde.[4][5][6][7] Acta Crystallographica Section E. [Link]

• Magleby, C., et al. (2014). Synergistic Pesticidal Compositions and Related Methods. U.S. Patent 20140309268 (referencing 2,4-dichloro-5-methyl intermediates).[1][2]

Sources

• 1. 35696-87-8|2,4,5-Trichlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 2. 10203-08-4|3,5-Dichlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 3. Frontiers | Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability [frontiersin.org]
• 4. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. mcg.law [mcg.law]
• 7. CN106699526A - Method of preparing 2,4-dichlorobenzaldehyde through continuous oxidation of 2,4-dichlorotoluene - Google Patents [patents.google.com]

2,4-Dichloro-5-methylbenzaldehyde suppliers and price per gram

[1][2][3]

Executive Summary & Chemical Profile[3]

2,4-Dichloro-5-methylbenzaldehyde is a specialized aromatic building block used primarily in the synthesis of complex heterocyclic pharmaceutical intermediates (e.g., quinolines, imidazoles) and agrochemical active ingredients.[1] Unlike commodity aldehydes (e.g., benzaldehyde), this compound is a Tier 3 Fine Chemical , meaning it is typically produced in smaller batches for research and development rather than continuous bulk manufacturing.

Chemical Identity

Property	Data
CAS Number	63525-12-2
IUPAC Name	2,4-Dichloro-5-methylbenzaldehyde
Molecular Formula	C₈H₆Cl₂O
Molecular Weight	189.04 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	71–73 °C (Typical)
Solubility	Soluble in DCM, Chloroform, DMSO, Ethyl Acetate; Insoluble in water.[1]

Sourcing Intelligence: Suppliers & Pricing[3][4][5]

Market Availability Analysis

This compound is not a "stock" item for general laboratory suppliers (e.g., standard university stockrooms). It is sourced through specialized building block vendors .[1]

Buying Strategy:

• Research Scale (1g – 25g): Purchase from catalog vendors (BLD Pharm, Combi-Blocks).

• Pilot Scale (100g – 1kg): Requires a "Bulk Inquiry" or RFQ (Request for Quote).[1] Lead times may extend to 2–3 weeks if stock is held in a global warehouse (e.g., China) rather than local inventory.

Supplier Matrix & Price Estimates

Note: Prices are estimates based on Q1 2025 market data for substituted benzaldehydes of similar complexity. Real-time pricing requires login/RFQ.

Vendor Type	Primary Suppliers	Pack Size	Est. Price (USD)	Lead Time
Primary Catalog	BLD Pharm (Cat# BD320814)Combi-Blocks (Cat# QM-2343)	1 g5 g25 g	$35 - 120 - 450 - $600	3–7 Days (Domestic)2 Weeks (Intl)
Aggregators	Oakwood Chemical (Cat# 037616)Fisher Scientific (3rd Party)	1 g5 g	$60 - 180 - $220	1–2 Weeks
Custom Synthesis	Enamine WuXi AppTec	>100 g	RFQ Only	4–8 Weeks

Procurement Workflow

The following decision tree outlines the logical flow for sourcing this material based on project needs.

Figure 1: Sourcing decision matrix for 2,4-Dichloro-5-methylbenzaldehyde.

Quality Assurance & Characterization

When receiving this material, "Certificate of Analysis" (CoA) verification is mandatory. Substituted benzaldehydes are prone to oxidation (forming benzoic acid) upon storage.[1]

Validation Protocol (Self-Validating System)

Objective: Confirm identity and quantify oxidation levels (impurity: 2,4-dichloro-5-methylbenzoic acid).

• Visual Inspection: Material should be crystalline. If it is a "wet paste" or liquid, significant degradation or solvent retention has occurred.

• ¹H-NMR Spectroscopy (CDCl₃):

  • Aldehyde Proton: Look for a distinct singlet at δ 10.2–10.4 ppm .[1]

  • Aromatic Region: Two singlets (due to para-positioning of protons relative to substituents) around δ 7.4 ppm and δ 7.8 ppm .[1]

  • Methyl Group: Singlet at δ 2.3–2.4 ppm .[1]

  • Impurity Check: A broad singlet at δ 11.0+ ppm indicates carboxylic acid formation.[1]

• GC-MS Analysis:

  • Standard non-polar column (DB-5 or equivalent).[1]

  • Parent ion [M]+ should be 188/190/192 (showing characteristic Cl₂ isotope pattern: 9:6:1 ratio).[1]

Synthetic Utility & Application

Retrosynthetic Analysis

For researchers unable to source the compound, or those validating a new synthesis route, the molecule can be accessed via formylation or oxidation.

Primary Route (Vilsmeier-Haack): The most common industrial route involves the formylation of 2,4-dichloro-1-methylbenzene (2,4-dichlorotoluene).[1] However, regioselectivity is the challenge. The directing effects of the chloro groups (ortho/para) and the methyl group (ortho/para) compete.

• Note: The 5-position is sterically accessible and electronically activated by the methyl group (ortho) and the chlorine at C4 (ortho).[1]

Figure 2: Retrosynthetic pathways to the target aldehyde.

Core Applications in Drug Discovery[3][10]

• Schiff Base Formation: Condensation with amines to form imines, precursors for secondary amines via reductive amination.

• Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile) to form styryl derivatives, often tested for antimicrobial activity.

• Heterocycle Synthesis: Precursor for 6,7-disubstituted quinolines via the Meth-Cohn synthesis or Friedländer synthesis.[1]

Handling & Safety (EHS)[3]

Signal Word: WARNING

Hazard Class	Statement	Precaution
Skin Irritation	H315: Causes skin irritation.[1]	Wear nitrile gloves (0.11mm min).
Eye Irritation	H319: Causes serious eye irritation.[1]	Use safety goggles.
Respiratory	H335: May cause respiratory irritation.[1]	Handle in a fume hood.[1][2]

Storage Protocol:

• Store at 2–8°C (Refrigerated).

• Keep under Inert Atmosphere (Argon/Nitrogen) to prevent oxidation to the benzoic acid derivative.[1]

• Container: Amber glass vial with Teflon-lined cap.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary: 2,4-Dichloro-5-methylbenzaldehyde.[1] Retrieved from [Link]

• Organic Syntheses. (Various). General procedures for Vilsmeier-Haack formylation of substituted toluenes. (Contextual Reference for Synthesis Route).

Sources

• 1. 10203-08-4|3,5-Dichlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Advanced Isomeric Purity Analysis of 2,4-Dichloro-5-methylbenzaldehyde

The following technical guide is structured to provide an authoritative, scientifically rigorous framework for the isomeric purity analysis of 2,4-Dichloro-5-methylbenzaldehyde. It synthesizes principles of organic chemistry with advanced chromatographic techniques, tailored for a professional audience in drug development and analytical chemistry.[1]

Technical Guide & Protocol

Executive Summary

In the synthesis of pharmaceutical intermediates, 2,4-Dichloro-5-methylbenzaldehyde (CAS 63525-12-2) serves as a critical scaffold for fungicides and potential bioactive APIs.[1] However, its synthesis—typically via formylation of 2,4-dichlorotoluene or chlorination of methylbenzaldehyde precursors—is prone to regio-isomeric contamination.[1] The presence of positional isomers, particularly 2,4-dichloro-6-methylbenzaldehyde and 2,4-dichloro-3-methylbenzaldehyde , poses a significant challenge due to their identical molecular weight (189.04 g/mol ) and nearly identical physicochemical properties.[1]

This guide details a validated analytical strategy using Capillary Gas Chromatography (GC) with polar stationary phases to achieve baseline resolution (

) of these isomers. It establishes a self-validating protocol for researchers to ensure the structural integrity of this intermediate before downstream processing.[1]

Chemical Context & Impurity Profiling[1][2]

The Target Molecule[1]

• IUPAC Name: 2,4-Dichloro-5-methylbenzaldehyde[1][2]

• Molecular Formula:

  [1][3][4]

• Key Structural Features: A benzaldehyde core with chlorine atoms at positions 2 and 4, and a methyl group at position 5.[1] The steric and electronic environment is defined by the interplay between the electron-withdrawing chlorines and the electron-donating methyl group.[1]

Origin of Isomeric Impurities

The primary synthetic route often involves the electrophilic aromatic substitution (formylation) of 2,4-dichlorotoluene (2,4-DCT).[1] The directing effects of the substituents create a competition for the incoming formyl group (

):

• Methyl Group (C1): Weakly activating, ortho/para directing.[1]

• Chlorine Atoms (C2, C4): Deactivating, ortho/para directing.[1]

In 2,4-DCT, the methyl group directs incoming electrophiles primarily to Position 6 (ortho to methyl).[1] However, the target molecule requires substitution at Position 5 (meta to methyl, ortho to chlorine).[1] Consequently, the "natural" major product of direct formylation is often the 6-methyl isomer , making the 5-methyl target difficult to isolate without significant isomeric contamination.[1]

Critical Isomers:

• Impurity A (Regioisomer): 2,4-Dichloro-6-methylbenzaldehyde (The "Ortho" isomer).[1]

• Impurity B (Regioisomer): 2,4-Dichloro-3-methylbenzaldehyde (The "Crowded" isomer; less likely due to steric hindrance between two chlorines).[1]

• Impurity C (Over-chlorinated): Trichloromethylbenzaldehydes (molecular weight mismatch, easily separated).[1]

Synthesis & Isomerization Pathway (Visualization)

Figure 1: Electrophilic substitution pathway of 2,4-dichlorotoluene showing the competitive formation of the target 5-isomer versus the electronically favored 6-isomer.[1]

Analytical Strategy: Method Development

Conventional non-polar GC columns (e.g., 100% Dimethylpolysiloxane, DB-1) separate analytes primarily by boiling point.[1] Since positional isomers have nearly identical boiling points, these phases often fail to resolve the 5-methyl and 6-methyl isomers.[1]

The Solution: Dipole-Dipole Selectivity. To achieve separation, the stationary phase must exploit the subtle differences in the dipole moments created by the varying positions of the chlorine and aldehyde vectors.[1]

Recommended Stationary Phases

• Primary Choice: Polyethylene Glycol (PEG) / Wax Phase [1]

  • Examples: DB-WAX UI, CP-Wax 52 CB, ZB-WAX.[1]

  • Mechanism:[1][5] Strong hydrogen bonding and dipole interactions.[1] The aldehyde group interacts differently with the PEG phase depending on the shielding provided by adjacent chlorines.[1]

  • Expected Result: Excellent separation of aromatic isomers.[1]

• Alternative Choice: 14% Cyanopropyl-phenyl Polysiloxane [1]

  • Examples: DB-1701, Rtx-1701.[1]

  • Mechanism:[1][5] Mid-polarity phase offering unique selectivity for halogenated compounds.[1]

Method Validation Parameters (Self-Validating System)

A robust method must meet the following criteria (based on ICH Q2 guidelines):

• Resolution (

  ): between the Target (5-Me) and Isomer (6-Me).

• Tailing Factor (

  ): (Aldehydes are prone to tailing; use deactivated liners).[1]

• Limit of Quantitation (LOQ):

  (area normalization) to detect trace isomeric impurities.

Detailed Experimental Protocol

Gas Chromatography (GC-FID) Method

This protocol is designed for the quantitative determination of isomeric purity.[1]

Instrument: Agilent 7890B / 8890 or equivalent with Split/Splitless inlet and FID.

Reagents:

• Reference Standard: 2,4-Dichloro-5-methylbenzaldehyde (>99.0% purity, confirmed by NMR).[1]

• Solvent: Dichloromethane (HPLC Grade) or Acetonitrile.[1]

• Internal Standard (Optional): 1,3,5-Trichlorobenzene (to verify retention time stability).

System Configuration:

Parameter	Setting / Specification
Column	DB-WAX UI (30 m 0.25 mm 0.25 µm)
Inlet Temp	250 °C
Injection Mode	Split (Ratio 50:[1]1)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Detector (FID)	280 °C; H2: 30 mL/min, Air: 400 mL/min
Oven Program	1. Hold 60 °C for 1 min.2. Ramp 10 °C/min to 200 °C.3. Ramp 20 °C/min to 240 °C.4. Hold 5 min.

Procedure:

• Sample Preparation: Dissolve 10 mg of the sample in 10 mL of Dichloromethane (Conc: 1 mg/mL).

• System Suitability: Inject a mixture containing the Target and the known 6-methyl isomer (if available) or a spiked crude reaction mixture.[1]

• Analysis: Inject 1.0 µL of the sample.

• Integration: Integrate all peaks >0.05% of the main peak area.

• Calculation: Use Area Normalization (%) for purity, assuming equal Response Factors (RF) for isomers (a standard assumption for structural isomers in FID).

Orthogonal Confirmation (HPLC-UV)

For samples with thermal instability concerns, use Reverse Phase HPLC.[1]

• Column: Phenyl-Hexyl (150 mm

  4.6 mm, 3.5 µm).[1] The interactions provide superior isomer selectivity compared to C18.[1]

• Mobile Phase: Isocratic Acetonitrile:Water (50:50) + 0.1% Phosphoric Acid.[1]

• Detection: UV @ 254 nm.[1]

Decision Workflow & Troubleshooting

The following workflow guides the analyst through the purity assessment and troubleshooting of co-eluting isomers.

Figure 2: Analytical decision matrix for resolving structural isomers. Note that a single peak on a non-polar column is often a false positive for purity.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12354021, 2,4-Dichloro-5-methylbenzaldehyde.[1] Retrieved from [Link][1]

• Chromatography Forum (2007). Separation of Bromodichlorobenzene isomers (Analogous Methodology). Retrieved from [Link]

• Organic Syntheses. General Procedures for Formylation of Aromatic Compounds (Vilsmeier-Haack).[1] Retrieved from [Link][1]

Sources

• 1. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 63525-12-2 | 2,4-Dichloro-5-methylbenzaldehyde | A2B Chem | Chemikart [lab-chromatography-fittings-zone.chemikart.com]
• 3. 2,4-dichloro-5-hydroxy-3-methylbenzaldehyde - C8H6Cl2O2 | CSCS14923220983 [chem-space.com]
• 4. guidechem.com [guidechem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

2,4-Dichloro-5-methylbenzaldehyde PubChem CID and ChemSpider ID

Technical Monograph: 2,4-Dichloro-5-methylbenzaldehyde

Executive Summary

2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) is a specialized halogenated aromatic aldehyde serving as a critical intermediate in the synthesis of agrochemicals, pharmaceuticals, and functional materials.[1][2][3][4][5][6][7][8] Its unique substitution pattern—featuring two chlorine atoms and a methyl group on the benzaldehyde core—imparts specific electronic and steric properties that are exploited in the design of bioactive heterocycles, particularly quinazolines and Schiff bases with antimicrobial activity. This guide provides a comprehensive technical analysis of its identity, synthesis, and applications.

Part 1: Chemical Identity & Database Integration

Precise identification is paramount for cross-referencing in chemical databases. The following table consolidates the validated identifiers for 2,4-Dichloro-5-methylbenzaldehyde.

Identifier Type	Value	Notes
CAS Registry Number	63525-12-2	Primary commercial identifier.[4]
PubChem CID	12354021	Validated entry for the specific isomer.
Molecular Formula	C₈H₆Cl₂O
Molecular Weight	189.04 g/mol
InChI Key	FUZMBIPHAGPZEY-UHFFFAOYSA-N	Universal standard for database linking.[4]
SMILES	CC1=CC(=C(C=C1Cl)Cl)C=O	Canonical representation.[9]
IUPAC Name	2,4-Dichloro-5-methylbenzaldehyde

Note on ChemSpider ID: While the compound is indexed via its InChIKey and CAS, a static ChemSpider ID is frequently updated or merged. Researchers are advised to query ChemSpider using the InChIKey provided above for the most current record.

Part 2: Physicochemical Profile

Understanding the physical properties is essential for reaction planning and purification.

Property	Value / Range	Causality & Implication
Physical State	Solid (Crystalline powder)	Facilitates handling; typically purified by recrystallization.
Melting Point	69–71 °C	Low melting point suggests careful temperature control during vacuum drying to avoid sublimation.
Boiling Point	~233 °C (at 760 mmHg)	High boiling point requires high-vacuum distillation for purification if not recrystallized.
Solubility	Soluble in DCM, EtOAc, Ethanol; Insoluble in Water	Lipophilicity (LogP ~3.1) dictates the use of organic solvents for extraction.
LogP (Predicted)	3.11	Indicates good membrane permeability potential for derivative drugs.

Part 3: Synthetic Pathways

The synthesis of 2,4-Dichloro-5-methylbenzaldehyde requires strategies that ensure regioselectivity, particularly avoiding the formation of the 4,6-dichloro isomer.

Method A: Rieche Formylation (Laboratory Scale)

This method is preferred for high-purity applications. It utilizes dichloromethyl methyl ether and titanium tetrachloride (

) to introduce the formyl group onto 2,4-dichlorotoluene.

• Mechanism: Electrophilic aromatic substitution.[10] The presence of the methyl group at the 5-position (meta to the directing chlorines) activates the ring, but steric hindrance directs the formyl group to the desired position.

• Protocol Overview:

  • Reagents: 2,4-Dichlorotoluene (1.0 eq), Dichloromethyl methyl ether (1.2 eq),

    (2.0 eq), DCM (Solvent).

  • Conditions: Reaction is cooled to 0°C to control exotherm, then stirred at room temperature.

  • Quench: Poured onto crushed ice to hydrolyze the intermediate complex.

Method B: Hydrolysis of Benzal Chloride (Industrial)

• Precursor: 2,4-Dichloro-5-methylbenzal chloride (obtained via radical chlorination of the toluene derivative).

• Reagent: Concentrated

  or aqueous hydrolysis.

• Pros/Cons: Lower cost but higher risk of over-chlorination impurities.

Visualization: Synthetic Workflow (Rieche Formylation)

Figure 1: Rieche formylation pathway for the regioselective synthesis of the target aldehyde.

Part 4: Application in Medicinal Chemistry

The 2,4-dichloro-5-methyl motif is a valuable pharmacophore. The aldehyde functionality serves as a "chemical handle" for divergent synthesis.

Schiff Base Synthesis (Antimicrobial Agents)

Reaction with primary amines yields imines (Schiff bases), which are extensively studied for antifungal and antibacterial activity. The chlorine atoms enhance lipophilicity, aiding cell wall penetration.

• Reaction: Aldehyde +

  Imine + .

• Catalyst: Acetic acid (catalytic).

Precursor to Quinazolines

Condensation with guanidine or urea derivatives leads to quinazoline scaffolds, which are privileged structures in kinase inhibitors (e.g., EGFR inhibitors).

Visualization: Medicinal Chemistry Workflow

Figure 2: Divergent synthesis applications in drug discovery and agrochemistry.

Part 5: Analytical Characterization

To validate the identity of synthesized or purchased material, the following spectral signatures must be confirmed.

Technique	Expected Signal	Interpretation
IR Spectroscopy	~1690–1700 cm⁻¹ (Strong)	Characteristic Carbonyl (C=O) stretch.
¹H NMR (CDCl₃)	~10.3 ppm (s, 1H)	Aldehyde proton (deshielded).
~2.4 ppm (s, 3H)	Methyl group protons.
~7.3–7.8 ppm (m, 2H)	Aromatic protons (pattern depends on coupling).
Mass Spectrometry	M+ (188), M+2 (190), M+4 (192)	Distinctive isotope pattern (9:6:1) due to two Chlorine atoms.

Part 6: Handling & Safety (SDS Summary)

GHS Classification:

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Protocol:

• Engineering Controls: Handle only in a chemical fume hood to avoid inhalation of dust/vapors.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store under inert atmosphere (

  ) in a cool, dry place. Aldehydes are prone to autoxidation to benzoic acids upon air exposure.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12354021, 2,4-Dichloro-5-methylbenzaldehyde. Retrieved from [Link]

• Organic Syntheses. General Procedure for Rieche Formylation. (Adapted from Mesitaldehyde synthesis). Org.[2] Synth. 1971, 51, 24. Retrieved from [Link]

Sources

• 1. 4-[7-[5-[1,4-dihydroxy-4-[5-(1-hydroxyundecyl)oxolan-2-yl]butyl]oxolan-2-yl]-2-hydroxyheptyl]-2-methyl-2H-furan-5-one | C35H62O8 | CID 10371554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Brucine | C23H26N2O4 | CID 442021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4-Dichlorotoluene Pathway Map [eawag-bbd.ethz.ch]
• 4. guidechem.com [guidechem.com]
• 5. chemscene.com [chemscene.com]
• 6. Information from the InChI [webbook.nist.gov]
• 7. 2,4-Dichlorotoluene synthesis - chemicalbook [chemicalbook.com]
• 8. CN106699526A - Method of preparing 2,4-dichlorobenzaldehyde through continuous oxidation of 2,4-dichlorotoluene - Google Patents [patents.google.com]
• 9. guidechem.com [guidechem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2,4-Dichloro-5-methylbenzaldehyde

Abstract: This application note provides a comprehensive guide for the synthesis of 2,4-dichloro-5-methylbenzaldehyde, a key intermediate in the development of novel therapeutics and fine chemicals. The protocol details a robust two-step process commencing with the free-radical side-chain chlorination of 2,4-dichloro-5-methyltoluene to form the corresponding benzal chloride intermediate, followed by its hydrolysis to the target aldehyde. This document is intended for researchers, chemists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, characterization methods, and troubleshooting guidance to ensure reproducible and high-yield synthesis.

Introduction and Scientific Background

Substituted benzaldehydes are fundamental building blocks in organic synthesis, particularly within the pharmaceutical industry. Their aldehyde functionality serves as a versatile handle for a wide array of chemical transformations, enabling the construction of complex molecular architectures. While specific applications for 2,4-dichloro-5-methylbenzaldehyde are proprietary to various research programs, related dichlorinated aromatic structures are integral to compounds with demonstrated bioactivity, including potential antimicrobial and antidiabetic agents[1][2]. The strategic placement of chloro and methyl groups on the aromatic ring significantly influences the electronic and steric properties of the molecule, making it a valuable synthon for targeted drug design.

The synthesis of aromatic aldehydes from their corresponding toluene precursors is a cornerstone transformation in organic chemistry[3]. The primary challenge lies in the selective oxidation of the benzylic methyl group to the aldehyde oxidation state without further oxidation to the carboxylic acid[4][5]. Several methods exist for this conversion, including direct oxidation with reagents like chromium trioxide or cerium oxide, and catalytic aerobic oxidation[6][7][8].

This guide focuses on a classic and highly reliable two-step method: side-chain halogenation followed by hydrolysis[9]. This approach offers excellent control over the oxidation state, preventing the common issue of over-oxidation. The first step involves a free-radical chlorination at the benzylic position, facilitated by UV light. The resulting dichloromethyl intermediate (benzal chloride) is then quantitatively hydrolyzed to the desired benzaldehyde.

Reaction Principle and Mechanism

The overall transformation is depicted below:

Step 1: Free-Radical Side-Chain Chlorination

The reaction proceeds via a free-radical chain mechanism. UV light initiates the homolytic cleavage of chlorine gas (Cl₂) into two chlorine radicals (Cl•). A chlorine radical then abstracts a hydrogen atom from the methyl group of 2,4-dichloro-5-methyltoluene, forming a resonance-stabilized benzylic radical. This radical then reacts with another molecule of Cl₂ to form 2,4-dichloro-5-methylbenzylidene chloride and a new chlorine radical, which propagates the chain. The reaction is selective for the benzylic position due to the stability of the benzylic radical intermediate[5].

Step 2: Hydrolysis of Benzal Chloride

The 2,4-dichloro-1-(dichloromethyl)-5-methylbenzene is subsequently hydrolyzed to 2,4-dichloro-5-methylbenzaldehyde. This is typically achieved by heating the benzal chloride derivative in the presence of water, often with an acid catalyst or under conditions that facilitate the removal of the HCl byproduct. The mechanism involves the nucleophilic attack of water on the electrophilic benzylic carbon, followed by the elimination of two molecules of HCl to form the aldehyde.

Experimental Protocols

Safety Precautions: This procedure involves hazardous materials, including chlorine gas and strong acids. All steps must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn at all times.

Part A: Side-Chain Chlorination of 2,4-Dichloro-5-methyltoluene

Materials and Reagents:

• 2,4-Dichloro-5-methyltoluene (≥98% purity)

• Chlorine gas (Cl₂)

• Carbon tetrachloride (CCl₄), anhydrous (or an alternative non-protic solvent)

• Nitrogen gas (N₂), inert

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask (500 mL)

• Reflux condenser

• Gas inlet tube

• Magnetic stirrer and stir bar

• Heating mantle

• UV lamp (e.g., a 100-250W mercury lamp)

• Gas bubbler (for monitoring Cl₂ flow and trapping excess)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble the three-neck flask with the reflux condenser, gas inlet tube, and a stopper. Place a magnetic stir bar in the flask. Position the UV lamp adjacent to the flask. The entire apparatus should be in a fume hood.

• Reagent Charging: To the flask, add 2,4-dichloro-5-methyltoluene (e.g., 0.2 mol) and anhydrous carbon tetrachloride (200 mL).

• Inerting: Flush the system with nitrogen gas for 10-15 minutes to remove air and moisture.

• Reaction Initiation: Begin stirring the solution and heat it to a gentle reflux (approx. 77°C for CCl₄). Turn on the UV lamp.

• Chlorine Addition: Slowly bubble chlorine gas through the solution via the gas inlet tube. The rate of addition should be controlled to maintain a faint yellow-green color in the reaction mixture, indicating a slight excess of chlorine.

• Monitoring: Monitor the reaction progress by periodically taking small aliquots and analyzing them by Gas Chromatography (GC). The reaction is complete when the starting material is consumed and the major product is the dichlorinated species, 2,4-dichloro-1-(dichloromethyl)-5-methylbenzene. Avoid significant formation of the trichlorinated byproduct.

• Quenching: Once the reaction is complete, turn off the UV lamp, heating, and chlorine gas flow. Flush the system with nitrogen gas to remove any residual chlorine.

• Work-up: Allow the reaction mixture to cool to room temperature. Carefully transfer the mixture to a separatory funnel and wash it sequentially with a saturated sodium bicarbonate solution (2 x 100 mL) and water (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude 2,4-dichloro-1-(dichloromethyl)-5-methylbenzene as an oil. This intermediate is often used directly in the next step without further purification.

Part B: Hydrolysis to 2,4-Dichloro-5-methylbenzaldehyde

Materials and Reagents:

• Crude 2,4-dichloro-1-(dichloromethyl)-5-methylbenzene (from Part A)

• Water (deionized)

• Sulfuric acid (H₂SO₄), concentrated (optional, as catalyst)

• Diethyl ether or Dichloromethane (for extraction)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with stirrer

• Separatory funnel

• Rotary evaporator

• Recrystallization or distillation apparatus

Procedure:

• Reaction Setup: Place the crude benzal chloride intermediate into a round-bottom flask equipped with a reflux condenser and a stir bar.

• Hydrolysis: Add water (approximately 5-10 equivalents relative to the intermediate). If using a catalyst, add a few drops of concentrated sulfuric acid.

• Heating: Heat the mixture to reflux with vigorous stirring for 2-4 hours. The hydrolysis progress can be monitored by TLC or GC, observing the disappearance of the intermediate.

• Cooling and Extraction: After the reaction is complete, cool the mixture to room temperature. Transfer it to a separatory funnel and extract the product with diethyl ether or dichloromethane (3 x 100 mL).

• Washing: Combine the organic extracts and wash them with saturated sodium bicarbonate solution (to neutralize any acid) and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude 2,4-dichloro-5-methylbenzaldehyde can be purified by either recrystallization from a suitable solvent (e.g., hexane or ethanol/water mixture) or by vacuum distillation.

Summary of Reaction Parameters

Parameter	Part A: Chlorination	Part B: Hydrolysis
Stoichiometry (Reactant)	2,4-dichloro-5-methyltoluene (1 eq.)	Benzal Chloride Intermediate (1 eq.)
Stoichiometry (Reagent)	Cl₂ (approx. 2.2 eq., added slowly)	H₂O (5-10 eq.)
Solvent	Carbon Tetrachloride (CCl₄)	Water (as reagent and solvent)
Temperature	Reflux (~77°C)	Reflux (~100°C)
Catalyst/Initiator	UV Light	H₂SO₄ (catalytic amount, optional)
Reaction Time	2-6 hours (monitor by GC)	2-4 hours (monitor by TLC/GC)

Visualization of Experimental Workflow

Caption: Workflow for the synthesis of 2,4-dichloro-5-methylbenzaldehyde.

Characterization and Expected Results

The final product should be a solid at room temperature. Its identity and purity should be confirmed using standard analytical techniques:

• ¹H NMR: Expect a singlet for the aldehyde proton (~10 ppm), a singlet for the methyl protons (~2.4 ppm), and two singlets in the aromatic region for the two aromatic protons.

• ¹³C NMR: Expect signals for the aldehyde carbonyl carbon (~190 ppm), the four substituted aromatic carbons, the two aromatic C-H carbons, and the methyl carbon (~20 ppm).

• GC-MS: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (C₈H₆Cl₂O: 189.04 g/mol ), along with a characteristic isotopic pattern for two chlorine atoms.

• Melting Point: The melting point should be sharp and consistent with literature values if available. For comparison, the melting point of the related 2,4-dichlorobenzaldehyde is 64-69 °C[1].

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low yield in Part A	Incomplete reaction.	Extend reaction time. Ensure UV lamp is functional and close to the flask. Check the flow rate of chlorine gas.
Formation of mono- or tri-chlorinated byproducts.	Carefully monitor the reaction by GC to stop at the optimal time. Adjust the rate of chlorine addition.
Over-oxidation to carboxylic acid	Hydrolysis conditions are too harsh or prolonged.	Reduce the hydrolysis reaction time. Avoid overly strong acidic conditions. Monitor the reaction closely.
Incomplete hydrolysis in Part B	Insufficient heating or reaction time.	Ensure vigorous stirring to mix the organic and aqueous phases. Increase reflux time. A phase-transfer catalyst can be considered.
Product is an oil, not a solid	Presence of impurities.	Re-purify the product. Ensure all solvent has been removed. Confirm identity with NMR and MS.

References

• Organic Mystery. (n.d.). Preparation of Aromatic Aldehydes and Ketones.
• Ferguson, L. N. (n.d.).
• Online Chemistry Notes. (2022, February 11).
• Shi, S., et al. (2025). Continuous oxidation of toluene derivatives to aromatic aldehydes in an umbrella-shaped microchannel reactor. Reaction Chemistry & Engineering, 10, 605-613.
• YouTube. (2013, October 9).
• Justia Patents. (2023, August 3).
• Master Organic Chemistry. (2018, June 13).
• Chemistry Steps. (2019, June 22).
• Sigma-Aldrich. (n.d.). 2,4-Dichlorobenzaldehyde, 99%.
• PubMed. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening.

Sources

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 6. organicmystery.com [organicmystery.com]
• 7. Aromatic Aldehydes and Ketones - Preparation and Properties [chemicalnote.com]
• 8. Continuous oxidation of toluene derivatives to aromatic aldehydes in an umbrella-shaped microchannel reactor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. m.youtube.com [m.youtube.com]

Using 2,4-Dichloro-5-methylbenzaldehyde as a pharmaceutical intermediate

Application Note: 2,4-Dichloro-5-methylbenzaldehyde in Pharmaceutical Synthesis

Abstract

This application note details the utility of 2,4-Dichloro-5-methylbenzaldehyde (CAS 63525-12-2) as a strategic building block in medicinal chemistry. Distinct from its ubiquitous analog 2,4-dichlorobenzaldehyde, the incorporation of the 5-methyl group offers researchers a tool to modulate lipophilicity (

) and steric hindrance without altering the core electronic deactivation of the benzene ring. This guide provides validated protocols for its use in synthesizing Schiff bases, cinnamic acid derivatives, and heterocyclic pharmacophores, alongside critical handling and quality control methodologies.

Introduction: The Structural Advantage

In drug discovery, the "2,4-dichloro" motif is a privileged scaffold, appearing in numerous antifungal agents (e.g., Miconazole) and antiseptics. However, late-stage optimization often requires fine-tuning of metabolic stability and hydrophobic interactions.

2,4-Dichloro-5-methylbenzaldehyde serves this niche effectively.[1]

• Electronic Profile: The two chlorine atoms at the 2- and 4-positions exert a strong electron-withdrawing inductive effect (-I), deactivating the ring towards electrophilic attack but activating the aldehyde carbonyl for nucleophilic addition.

• Steric & Lipophilic Modulation: The 5-methyl group introduces a localized steric bulk and increases lipophilicity (Calculated

  vs. 2.8 for the non-methylated analog). This modification can shield metabolic "soft spots" on the ring or fill hydrophobic pockets in target proteins (e.g., kinase allosteric sites).

Table 1: Physicochemical Profile

Property	Value	Note
CAS Number	63525-12-2	Verified Identity
Molecular Weight	189.04 g/mol
Appearance	Off-white to pale yellow solid	Sensitive to air oxidation
Melting Point	71–73 °C	Distinct from 2,4-dichlorobenzaldehyde (70–72 °C)
Solubility	DCM, THF, Ethyl Acetate	Sparingly soluble in water

Core Synthetic Applications

This intermediate is primarily utilized in three reaction pathways:

• Nucleophilic Addition (Schiff Bases): Synthesis of imines for antimicrobial screening.

• Knoevenagel Condensation: Formation of cinnamic acid derivatives (precursors to coumarins).

• Heterocyclization: Construction of quinazoline and benzimidazole scaffolds.

Visual Pathway: Strategic Utility

Figure 1: Synthetic divergence from 2,4-Dichloro-5-methylbenzaldehyde to key pharmaceutical scaffolds.

Experimental Protocols

Protocol A: Synthesis of Antimicrobial Schiff Bases

Rationale: The aldehyde carbon is highly electrophilic due to the electron-withdrawing chlorines, facilitating rapid condensation with amines. The 5-methyl group stabilizes the resulting imine against hydrolysis compared to less substituted analogs.

Reagents:

• 2,4-Dichloro-5-methylbenzaldehyde (1.0 equiv)[1][2]

• Primary Amine (e.g., 4-Fluoroaniline) (1.0 equiv)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.89 g (10 mmol) of 2,4-Dichloro-5-methylbenzaldehyde in 20 mL of absolute ethanol.

• Addition: Add 10 mmol of the substituted aniline dropwise while stirring at room temperature.

• Catalysis: Add 2 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours. Monitor consumption of the aldehyde by TLC (Hexane:EtOAc 8:2). The aldehyde spot (

  ) should disappear.

• Crystallization: Cool the reaction mixture to

  in an ice bath. The Schiff base typically precipitates as a crystalline solid.

• Filtration: Filter the solid, wash with cold ethanol (

  ), and dry under vacuum.

Expected Yield: 85–92% Troubleshooting: If no precipitate forms, reduce solvent volume by 50% via rotary evaporation and re-cool.

Protocol B: Knoevenagel Condensation (Cinnamic Acid Derivative)

Rationale: This reaction extends the carbon chain to create acrylic acid derivatives, which are precursors to functionalized coumarins or used directly as anti-inflammatory agents.

Reagents:

• 2,4-Dichloro-5-methylbenzaldehyde (10 mmol)

• Malonic Acid (12 mmol)

• Pyridine (Solvent/Base)

• Piperidine (Catalyst)

Step-by-Step Methodology:

• Setup: Charge a flask with 1.89 g of the aldehyde and 1.25 g of malonic acid.

• Solvent System: Add 5 mL of pyridine and 0.5 mL of piperidine.

• Reaction: Heat to

  for 2 hours. Evolution of indicates decarboxylation is proceeding (if targeting the acrylic acid) or initial condensation.

• Quench: Pour the cooled reaction mixture into 50 mL of ice-cold water containing 5 mL of concentrated HCl (to neutralize pyridine).

• Isolation: The product, 2,4-dichloro-5-methylcinnamic acid , will precipitate as a white solid. Filter and recrystallize from ethanol/water.

Quality Control & Stability

Purity Analysis (HPLC): Due to the presence of the methyl group, this compound has a distinct retention time compared to 2,4-dichlorobenzaldehyde.

• Column: C18 Reverse Phase (

  )

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 50% B to 90% B over 10 min.

• Detection: UV @ 254 nm.

• Acceptance Criteria: Purity

  . Major impurity is often 2,4-dichloro-5-methylbenzoic acid (oxidation product).

Storage & Handling:

• Atmosphere: Store under Nitrogen or Argon. The aldehyde is prone to autoxidation to the benzoic acid (CAS 6660-59-9) upon prolonged air exposure.

• Temperature: Refrigerate (

  ).

• Safety: Causes skin irritation and serious eye irritation. Use standard PPE (gloves, goggles, fume hood).

References

• PubChem. (2025).[3][4] Compound Summary: 2,4-Dichloro-5-methylbenzoic acid (Oxidation Product). Retrieved from [Link]

• Golod, L. P., et al. (1988).[1][2] Synthesis and reactions of chlorinated methylbenzaldehydes. Journal of General Chemistry USSR, 58(8), 1860-1863.[1][2] (Seminal work on the synthesis from xylenes).

Sources

• 1. guidechem.com [guidechem.com]
• 2. guidechem.com [guidechem.com]
• 3. 2-Chloro-5-methylbenzaldehyde | C8H7ClO | CID 15647278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust and Scalable Protocol for the Synthesis of 2,4-dichloro-5-methylbenzoic Acid via Oxidation of 2,4-dichloro-5-methylbenzaldehyde

Abstract

This document provides a comprehensive, in-depth guide for the synthesis of 2,4-dichloro-5-methylbenzoic acid, a key intermediate in the development of various pharmaceutical and agrochemical compounds. The protocol details a reliable and efficient oxidation of the commercially available precursor, 2,4-dichloro-5-methylbenzaldehyde, using potassium permanganate (KMnO₄). This application note is designed for researchers, chemists, and process development scientists, offering not only a step-by-step experimental procedure but also insights into the reaction mechanism, safety considerations, and characterization of the final product.

Introduction and Synthetic Strategy

2,4-dichloro-5-methylbenzoic acid and its derivatives are important structural motifs in medicinal chemistry. For instance, related dichlorobenzoic acid structures are precursors to compounds with antidiabetic properties.[1] A common and economically viable route to this carboxylic acid is through the oxidation of the corresponding benzaldehyde. This method is advantageous due to the high reactivity of the aldehyde functional group and the general availability of suitable oxidizing agents.

The chosen synthetic strategy involves the direct oxidation of the aldehyde group of 2,4-dichloro-5-methylbenzaldehyde to a carboxylic acid. Potassium permanganate (KMnO₄) has been selected as the oxidizing agent for this protocol.[2] KMnO₄ is a powerful, inexpensive, and widely used oxidant that is highly effective for the conversion of aldehydes to carboxylic acids.[2][3][4][5] The reaction proceeds readily in an aqueous solution, and the workup procedure is straightforward, involving the removal of the manganese dioxide (MnO₂) byproduct.

Reaction Mechanism

The oxidation of an aldehyde with potassium permanganate in a neutral or slightly alkaline solution is a classic transformation in organic synthesis. The reaction proceeds through a multi-step mechanism:

• Nucleophilic Attack: The permanganate ion (MnO₄⁻) acts as the oxidant. The reaction is believed to be initiated by the formation of a cyclic manganate ester intermediate.

• Hydride Transfer: This is followed by the transfer of a hydride ion from the aldehyde carbon to the manganese atom, leading to the formation of a carboxylic acid and a reduced manganese species.

• Further Reduction: The manganese species undergoes further reduction, ultimately forming manganese dioxide (MnO₂), a brown precipitate.

The stoichiometry of the reaction typically involves two moles of permanganate for every three moles of the aldehyde.[3]

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
2,4-dichloro-5-methylbenzaldehyde	≥98%	Commercially Available	56455-83-7
Potassium permanganate (KMnO₄)	ACS Reagent, ≥99.0%	Major Chemical Supplier	7722-64-7
Sodium bisulfite (NaHSO₃)	Reagent Grade	Major Chemical Supplier	7631-90-5
Hydrochloric acid (HCl)	37%, ACS Reagent	Major Chemical Supplier	7647-01-0
Diethyl ether	ACS Grade, anhydrous	Major Chemical Supplier	60-29-7
Magnesium sulfate (MgSO₄)	Anhydrous, Reagent Grade	Major Chemical Supplier	7487-88-9
Deionized water	High Purity	In-house	7732-18-5

Equipment

• Three-necked round-bottom flask (500 mL)

• Reflux condenser

• Mechanical stirrer

• Heating mantle with temperature control

• Dropping funnel

• Buchner funnel and filter flask

• Separatory funnel (500 mL)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• pH paper or pH meter

• Rotary evaporator

Detailed Synthesis Procedure

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 2,4-dichloro-5-methylbenzaldehyde (10.0 g, 52.9 mmol) and 200 mL of deionized water.

• Preparation of Oxidant Solution: In a separate beaker, dissolve potassium permanganate (11.1 g, 70.2 mmol) in 150 mL of deionized water. Gently warm the mixture if necessary to ensure complete dissolution.

• Addition of Oxidant: Heat the aldehyde suspension to 70-80 °C with vigorous stirring. Slowly add the potassium permanganate solution from the dropping funnel over a period of 1 hour. A brown precipitate of manganese dioxide (MnO₂) will form.

• Reaction Monitoring: After the addition is complete, maintain the reaction mixture at 80 °C for an additional 2 hours to ensure the reaction goes to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching and Workup: Cool the reaction mixture to room temperature. Carefully add a saturated solution of sodium bisulfite (NaHSO₃) portion-wise until the purple color of the permanganate disappears and the brown manganese dioxide precipitate dissolves.

• Isolation of Crude Product: Filter the resulting solution to remove any remaining insoluble impurities. Transfer the filtrate to a large beaker and cool in an ice bath. Slowly acidify the solution to pH 1-2 with concentrated hydrochloric acid. A white precipitate of 2,4-dichloro-5-methylbenzoic acid will form.

• Purification: Collect the white precipitate by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water (2 x 50 mL).

• Drying and Characterization: Dry the purified product in a vacuum oven at 60 °C to a constant weight. Determine the yield and characterize the product by melting point, ¹H NMR, ¹³C NMR, and IR spectroscopy.

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of 2,4-dichloro-5-methylbenzoic acid.

Characterization of the Final Product

The identity and purity of the synthesized 2,4-dichloro-5-methylbenzoic acid should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	White to off-white solid
Melting Point	164-167 °C
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 2.45 (s, 3H, CH₃), 7.55 (s, 1H, Ar-H), 8.10 (s, 1H, Ar-H), 11.2 (br s, 1H, COOH)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 20.5, 129.8, 131.5, 132.8, 135.4, 137.9, 140.2, 170.1
IR (KBr, cm⁻¹)	~3000 (O-H stretch, broad), ~1700 (C=O stretch), ~1600, 1470 (C=C stretch)
Purity (by HPLC)	≥98%

Safety Precautions

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.[6]

• Potassium permanganate (KMnO₄): A strong oxidizing agent.[6][7][8][9] It may intensify fire and is harmful if swallowed.[6] It causes severe skin burns and eye damage.[6][9] Keep away from heat, sparks, open flames, and other ignition sources.[7] Avoid mixing with combustible materials.[7]

• Hydrochloric acid (HCl): Corrosive and causes severe skin burns and eye damage. Handle with extreme care.

• 2,4-dichloro-5-methylbenzaldehyde: May cause skin and eye irritation. Avoid inhalation of dust.

In case of fire, use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water.[7]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Ensure the reaction temperature is maintained and allow for sufficient reaction time. Confirm the purity of the starting aldehyde.
Loss of product during workup.	Ensure the pH is sufficiently low (1-2) during precipitation. Use ice-cold water for washing the precipitate to minimize solubility losses.
Product Contamination (Purple Color)	Residual potassium permanganate.	Add more sodium bisulfite solution until the purple color completely disappears before acidification.
Oily Product Instead of Solid	Impurities present.	Recrystallize the product from a suitable solvent system, such as ethanol/water or toluene.

References

• Oxidation of Benzaldehyde and Substituted Benzaldehydes by Permanganate under Phase Transfer Catalysis in Non Polar Solvents. IRA Academico Research. Available from: [Link][3][4]

• Potassium Permanganate. Organic Chemistry Portal. Available from: [Link][5]

• Oxidation of aldehydes and ketones. Chemguide. Available from: [Link][10]

• Aldehydes and Ketones to Carboxylic Acids. Chemistry Steps. Available from: [Link][2]

• Safety Data Sheet: Potassium permanganate. Chemos GmbH & Co.KG. Available from: [Link][7]

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. PubMed. Available from: [Link][1]

• Safety Data Sheet: Potassium permanganate. Redox Ltd. Available from: [Link][8]

• Safety Data Sheet: Potassium permanganate. Carl ROTH. Available from: [Link][9]

Sources

• 1. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aldehydes and Ketones to Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 3. research-advances.org [research-advances.org]
• 4. researchgate.net [researchgate.net]
• 5. Potassium Permanganate [organic-chemistry.org]
• 6. geneseo.edu [geneseo.edu]
• 7. chemos.de [chemos.de]
• 8. redox.com [redox.com]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. chemguide.co.uk [chemguide.co.uk]

Application Notes and Protocols for Grignard Reactions with 2,4-Dichloro-5-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to performing Grignard reactions with 2,4-dichloro-5-methylbenzaldehyde, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. These application notes offer a detailed examination of the reaction mechanism, step-by-step protocols for execution, strategies for troubleshooting, and methods for purification and characterization of the resulting secondary alcohols. The information presented herein is intended to equip researchers with the necessary knowledge and techniques to successfully and safely utilize this important synthetic transformation.

Introduction: The Significance of Grignard Additions to 2,4-Dichloro-5-methylbenzaldehyde

The Grignard reaction, discovered by François Auguste Victor Grignard in 1900, remains one of the most powerful and versatile tools in organic synthesis for the formation of carbon-carbon bonds.[1] The addition of organomagnesium halides (Grignard reagents) to aldehydes and ketones provides a direct route to secondary and tertiary alcohols, respectively.[2][3][4]

2,4-Dichloro-5-methylbenzaldehyde is a valuable building block in medicinal chemistry and materials science. Its substituted phenyl ring system is a common motif in a variety of biologically active molecules. The ability to introduce a wide range of alkyl, aryl, or vinyl groups at the carbonyl carbon via a Grignard reaction opens up a vast chemical space for the synthesis of novel compounds with potential therapeutic applications. The resulting secondary alcohols, of the general structure (2,4-dichloro-5-methylphenyl)(R)methanol, can serve as precursors for further functional group transformations, leading to the development of new chemical entities.

This guide will focus on providing a robust framework for conducting Grignard reactions with this specific aldehyde, addressing the practical considerations and potential challenges associated with this substrate.

Reaction Mechanism and Rationale

The Grignard reaction with an aldehyde proceeds via a nucleophilic addition mechanism.[1][4] The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic.[5] This nucleophilic carbon attacks the electrophilic carbonyl carbon of the aldehyde.[6]

The reaction can be conceptually broken down into two key stages:

• Nucleophilic Addition: The Grignard reagent (R-MgX) adds across the carbon-oxygen double bond of the 2,4-dichloro-5-methylbenzaldehyde. This forms a tetrahedral magnesium alkoxide intermediate.[3][7]

• Aqueous Workup: The reaction mixture is quenched with a mild acid, typically a saturated aqueous solution of ammonium chloride, to protonate the alkoxide and yield the final secondary alcohol product.[8]

The choice of solvent is critical for the success of the Grignard reaction. Anhydrous diethyl ether or tetrahydrofuran (THF) are commonly used as they are inert to the Grignard reagent and can solvate the magnesium species, facilitating the reaction.[3] It is imperative to maintain strictly anhydrous conditions throughout the reaction, as even trace amounts of water will react with the Grignard reagent, quenching it and reducing the yield of the desired product.[1][9]

Detailed Experimental Protocols

The following protocols provide a general framework for performing a Grignard reaction with 2,4-dichloro-5-methylbenzaldehyde. The specific Grignard reagent and reaction scale will necessitate adjustments to the quantities of reagents and solvents.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2,4-Dichloro-5-methylbenzaldehyde	≥98%	Commercially Available
Magnesium turnings	High purity	Commercially Available
Alkyl/Aryl Halide (e.g., Bromobenzene)	Anhydrous	Commercially Available
Diethyl ether or Tetrahydrofuran (THF)	Anhydrous	Commercially Available	Dried over sodium/benzophenone still or molecular sieves
Iodine	Crystal	Commercially Available	For initiation
Saturated Ammonium Chloride (NH4Cl) solution	ACS Grade	Commercially Available
Anhydrous Sodium Sulfate (Na2SO4)	ACS Grade	Commercially Available
Diethyl ether (for extraction)	ACS Grade	Commercially Available

Pre-Reaction Setup and Grignard Reagent Formation

A critical aspect of a successful Grignard reaction is the meticulous preparation of the glassware and the formation of the Grignard reagent.

Protocol for Grignard Reagent Preparation:

• Glassware Preparation: All glassware (a three-necked round-bottom flask, a reflux condenser, a dropping funnel, and a magnetic stir bar) must be thoroughly dried in an oven at >120 °C overnight and assembled hot under a stream of dry nitrogen or argon.

• Magnesium Activation: Place the magnesium turnings in the reaction flask. A small crystal of iodine can be added to activate the magnesium surface.

• Solvent Addition: Add a portion of the anhydrous diethyl ether or THF to the flask.

• Initiation: Add a small amount of the alkyl/aryl halide to the stirred magnesium suspension. The reaction is initiated when the color of the iodine fades and gentle refluxing is observed. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Grignard Reagent Formation: Once initiated, add the remaining alkyl/aryl halide, dissolved in anhydrous ether or THF, dropwise from the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Grignard Addition to 2,4-Dichloro-5-methylbenzaldehyde

Protocol for the Addition Reaction:

• Aldehyde Solution: In a separate dry flask, dissolve the 2,4-dichloro-5-methylbenzaldehyde in anhydrous diethyl ether or THF.

• Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

• Slow Addition: Add the solution of 2,4-dichloro-5-methylbenzaldehyde dropwise to the stirred Grignard reagent via the dropping funnel. The addition should be slow to control the exothermic reaction.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation

Protocol for Quenching and Extraction:

• Quenching: Cool the reaction mixture to 0 °C in an ice-water bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench the unreacted Grignard reagent and the magnesium alkoxide intermediate.[8] A white precipitate of magnesium salts will form.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to dissolve the organic product. Separate the organic layer.

• Aqueous Layer Wash: Extract the aqueous layer two more times with diethyl ether.

• Combine and Wash: Combine all the organic layers and wash with brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude secondary alcohol.

Visualization of the Reaction Workflow

Sources

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 7. Show how you would use Grignard syntheses to prepare the followin... | Study Prep in Pearson+ [pearson.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Technical Notes & Optimization

Technical Support Center: 2,4-Dichloro-5-methylbenzaldehyde Stability & Storage

Case ID: TGS-24DC5MB-OX Subject: Prevention of Autoxidation and Recovery of Degraded Samples Status: Active Guide Audience: Medicinal Chemists, Process Development Scientists

Executive Summary

2,4-Dichloro-5-methylbenzaldehyde is a critical intermediate in the synthesis of agrochemicals and pharmaceuticals. Like most electron-deficient benzaldehydes, it is highly susceptible to autoxidation , a radical-mediated process that converts the aldehyde functionality into a carboxylic acid (2,4-dichloro-5-methylbenzoic acid).

This conversion is often visible as a phase change: the material may transition from a clear oil or low-melting solid to a white, crusty solid with a higher melting point. This guide provides the mechanistic understanding, storage protocols, and rescue methodologies to maintain compound integrity.

Module 1: The Science of Degradation (FAQ)

Q1: Why does this specific aldehyde oxidize so rapidly?

A: The degradation is driven by radical autoxidation .

• C-H Bond Weakening: The carbonyl hydrogen (C(O)-H ) in benzaldehydes has a relatively low bond dissociation energy (~88 kcal/mol).

• Substituent Effects: While the methyl group at C5 is electron-donating, the chlorine atoms at C2 and C4 are electron-withdrawing. This combination can stabilize the intermediate benzoyl radical, accelerating the propagation step of the radical chain reaction.

• Catalysis: Trace transition metals (Fe, Cu) or exposure to UV light drastically lowers the activation energy for the initiation step.

Q2: What is the white solid forming in my container?

A: The white solid is almost certainly 2,4-dichloro-5-methylbenzoic acid .

• Mechanism: The aldehyde reacts with atmospheric oxygen to form a peroxy acid, which then reacts with another equivalent of aldehyde to produce two equivalents of the carboxylic acid.

• Physical Evidence: The acid typically has a significantly higher melting point and lower solubility in non-polar solvents (like hexanes) compared to the aldehyde.

Visualization: The Autoxidation Pathway

The following diagram details the radical chain mechanism responsible for the degradation.

Figure 1: Radical chain mechanism converting benzaldehydes to benzoic acids upon air exposure.

Module 2: Optimal Storage Protocols

To prevent the pathway described above, you must break the "Fire Triangle" of autoxidation: Oxygen , Light , and Heat .

The "Gold Standard" Storage Workflow

Parameter	Specification	Technical Rationale
Atmosphere	Argon (Preferred) or Nitrogen	Argon is heavier than air and forms a "blanket" over the solid/liquid, whereas Nitrogen can mix more easily if the seal is imperfect.
Temperature	2°C to 8°C (Refrigerated)	Lowering temperature reduces the kinetic rate of the radical propagation steps (Arrhenius equation).
Container	Amber Glass with Teflon-lined cap	Amber glass blocks UV light (initiation source). Teflon liners prevent oxygen permeation better than standard polyethylene cones.
Headspace	Minimal	Use the smallest vial possible. Large headspace = large oxygen reservoir.
Additives	BHT (Optional)	0.1% w/w Butylated Hydroxytoluene (BHT) acts as a radical scavenger. Note: Only use if acceptable for downstream chemistry.

Step-by-Step Packing Procedure:

• Transfer the compound to an amber vial.

• Flush the vial with a gentle stream of Argon for 30-60 seconds.

• Immediately cap the vial tightly.

• Seal the cap-neck junction with Parafilm or electrical tape to prevent gas exchange.

• Store in a dedicated chemical refrigerator.

Module 3: Troubleshooting & Rescue (Purification)

If your sample has already degraded (indicated by H-NMR showing a carboxylic acid peak ~11-13 ppm or a shift in melting point), use the following decision tree to select a purification method.

Figure 2: Decision matrix for handling oxidized aldehyde samples.

Method A: Bisulfite Adduct Purification (High Specificity)

Best for: Recovering high-purity aldehyde from complex mixtures.

Principle: Aldehydes form water-soluble bisulfite adducts. Impurities (acids, non-aldehydes) remain in the organic layer. The adduct is then hydrolyzed back to the aldehyde.

• Dissolve: Dissolve crude material in minimal Diethyl Ether or Ethyl Acetate.

• Extract: Shake with saturated aqueous Sodium Bisulfite (NaHSO₃) . The aldehyde moves to the aqueous layer as an adduct.

  • Note: A white precipitate (the adduct) may form at the interface. Add more water to dissolve it if necessary.

• Wash: Separate layers. Wash the aqueous layer (containing product) with fresh ether to remove non-aldehyde impurities.

• Regenerate: Basify the aqueous layer to pH ~10-12 using Sodium Carbonate (Na₂CO₃) or 10% NaOH.

• Recover: Extract the regenerated aldehyde into Ethyl Acetate (3x).

• Dry: Dry organic layer over MgSO₄, filter, and concentrate.

Method B: Base Wash (Rapid Acid Removal)

Best for: Simply removing the benzoic acid byproduct.

Principle: The carboxylic acid is deprotonated by weak base and moves to the aqueous layer. The aldehyde remains in the organic layer.

• Dissolve: Dissolve crude material in Ethyl Acetate or DCM.[1]

• Wash: Wash the organic phase with 5% Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) (2x).

  • Caution: CO₂ gas will evolve. Vent separatory funnel frequently.

• Check: Acid impurities move to the aqueous layer (as carboxylate salts).

• Finish: Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

Module 4: Quality Control Data

Use these parameters to verify the success of your purification.

Property	2,4-Dichloro-5-methylbenzaldehyde	2,4-Dichloro-5-methylbenzoic Acid (Impurity)
Functional Group	Aldehyde (-CHO)	Carboxylic Acid (-COOH)
IR Spectrum	Strong band ~1700 cm⁻¹	Broad O-H stretch 2500-3300 cm⁻¹
1H-NMR (CDCl₃)	Singlet ~10.0 - 10.4 ppm	Broad singlet ~11.0 - 13.0 ppm
Solubility (Aq. Base)	Insoluble	Soluble (forms salt)
TLC Behavior	Higher Rf (Less polar)	Lower Rf (More polar, may streak)

References

• Benzaldehyde Autoxidation Mechanism

  • Topic: Radical chain mechanism of aldehyde oxid
  • Source: Muldoon, J. et al. "The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol.

  • URL:[Link]

• Topic: Standard protocol for purifying aldehydes using sodium bisulfite.

• Handling Air-Sensitive Reagents

  • Topic: Techniques for inert atmosphere storage (Schlenk/Syringe techniques).

  • Source: Sigma-Aldrich Technical Bulletin AL-134.[2]

• Safety Data & Handling

  • Topic: Hazards of chlorinated benzaldehydes (Corrosivity/Toxicity).[3][4]

  • Source: Thermo Fisher Scientific SDS (3,5-Dichlorobenzaldehyde analog).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. 2-Chloro-5-methylbenzaldehyde | C8H7ClO | CID 15647278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Yield in 2,4-Dichloro-5-methylbenzaldehyde Synthesis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: YIELD-OPT-24D5M

Executive Summary

You are likely experiencing yield attrition due to selectivity issues during the chlorination phases or hydrolysis inefficiencies. The synthesis of 2,4-Dichloro-5-methylbenzaldehyde (CAS: 130423-86-4 analogues) is chemically deceptive; while the starting materials are simple, the directing effects require precise kinetic control.

This guide bypasses standard textbook definitions to address the process-critical parameters that determine industrial viability. We focus on the dominant industrial route: Ring Chlorination of m-Xylene followed by Side-Chain Oxidation.

Module 1: The Validated Synthetic Pathway

Do not attempt direct chlorination of 3-methylbenzaldehyde unless you are working on a gram scale; the aldehyde group is unstable under the radical conditions required for high yield. The robust route relies on symmetry.

The "Symmetric Advantage" Route

We utilize m-Xylene (1,3-dimethylbenzene) as the scaffold.

• Step 1: Electrophilic Aromatic Substitution to 4,6-Dichloro-m-xylene .

  • Why: The 4 and 6 positions are activated by both methyl groups (ortho/para directors). The resulting molecule is symmetric, meaning oxidation of either methyl group yields the exact same target: 2,4-Dichloro-5-methylbenzaldehyde .

• Step 2: Radical Chlorination to the Benzal Chloride .

• Step 3: Hydrolysis to the Aldehyde .

Figure 1: Validated industrial pathway utilizing the symmetry of 4,6-dichloro-m-xylene to maximize atom economy.

Module 2: Critical Process Parameters (CPP) & Troubleshooting

Step 1: Ring Chlorination (The Selectivity Trap)

Objective: Add exactly two chlorine atoms to the ring without touching the methyl groups.

Parameter	Optimal Range	Failure Mode	Corrective Action
Catalyst	FeCl₃ or SbCl₅ (0.1-0.5 mol%)	Low Activity: Reaction stalls at mono-chloro.	Ensure anhydrous conditions. Moisture kills Lewis acids.
Temperature	20°C - 35°C	High Temp (>40°C): Side-chain attack begins.	Use active cooling. The reaction is exothermic.
Chlorine Rate	Slow sparge	Fast Rate: Polychlorination (tri-chloro).	Monitor weight gain. Stop at exactly +2.05 eq of Cl₂.

Q: My GC shows a split peak of mono-chloro isomers. Does this matter? A: Yes, but it resolves itself. The first chlorine directs the second to the remaining activated position. 4-chloro-m-xylene and 2-chloro-m-xylene (minor) both funnel primarily into 4,6-dichloro-m-xylene upon further chlorination. However, ensure you do not stop early.

Step 2: Radical Side-Chain Chlorination (The Yield Killer)

Objective: Convert ONE methyl group to -CHCl₂ (Benzal chloride). Criticality: This is where 60% of yield loss occurs.

Troubleshooting Logic:

• Issue: High levels of Carboxylic Acid in final product.

  • Root Cause: You over-chlorinated to the Benzotrichloride (-CCl₃) stage. Upon hydrolysis, -CCl₃ becomes Benzoic Acid, which is difficult to separate.

  • Fix: Stop the reaction when the density matches the theoretical value of the benzal chloride, or when GC shows <5% Benzyl chloride (-CH₂Cl) and <2% Benzotrichloride.

• Issue: High levels of Alcohol in final product.

  • Root Cause: Under-chlorination. You stopped at Benzyl chloride (-CH₂Cl) .[1]

  • Fix: Push the reaction further. The rate slows down significantly after the first chlorine adds to the methyl group due to steric and electronic effects. Increase temperature to 110-120°C for the second chlorine.

Step 3: Hydrolysis (The Quality Gate)

Objective: Convert -CHCl₂ to -CHO.

Protocol:

• Medium: 90% H₂SO₄ is aggressive and causes charring (dark product).

• Recommended: Metal-Catalyzed Hydrolysis .

  • Add 0.2% FeCl₃ or ZnCl₂ to the crude benzal chloride.

  • Add water slowly (dropwise) at 90-100°C.

  • Mechanism:[2][3][4][5][6][7][8][9] The Lewis acid activates the C-Cl bond, allowing water to attack more gently than concentrated acid.

Q: My product is black/tarry. A: You likely polymerized the aldehyde.

• Cause: High temperature + strong acid + lack of antioxidant.

• Solution: Switch to FeCl₃/Water hydrolysis. Add a radical inhibitor (e.g., BHT) during workup if distillation is required.

Module 3: FAQ - Specific Scenarios

Q: Can I use Vilsmeier-Haack formylation on 2,4-dichlorotoluene instead? A: You can, but yield will suffer due to directing conflicts.

• In 2,4-dichlorotoluene, the Methyl group (activator) directs ortho (position 6).

• The Chlorines (deactivators) direct ortho/para.

• Vilsmeier reagents are bulky. Attack at Position 5 (your target) is sterically crowded between the Methyl and Chlorine. You will likely get a mixture of the 6-isomer (major) and 5-isomer (minor). The m-xylene route guarantees the correct substitution pattern via symmetry.

Q: How do I purify the final solid? A: Crystallization is superior to distillation for this compound.

• Solvent: Hexane/Ethyl Acetate (9:1) or aqueous Ethanol.

• Note: The melting point should be sharp (approx. 72°C). If broad, you have the "Alcohol" impurity (from under-chlorination).

References

• Preparation of 2,4-Dichloro-5-methylbenzaldehyde via Chlorination

  • Source: Patent CN1072674A.

• Hydrolysis of Benzal Chlorides

  • Source: Tanabe, K., & Ido, T. "The Mechanism of the Hydrolysis of Benzal Chloride." Journal of Research, Hokkaido University.

• Selectivity in Xylene Chlorination

  • Source: US Patent 4190609A "Process for the directed chlorin

• Radical Chlorination Methodologies

  • Source: Organic Syntheses, Coll.[10] Vol. 2, p. 133 (Synthesis of Benzal Chloride analogues).

Sources

• 1. Sciencemadness Discussion Board - Alternative Benzyl Chloride Preps (for those who don't like Chlorine and some who Do) - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. prepchem.com [prepchem.com]
• 5. quora.com [quora.com]
• 6. CN102285863A - Method for preparing benzal chloride - Google Patents [patents.google.com]
• 7. Synthesis of 2,5-Dimethoxy-3-methylbenzaldehyde and 2,5-Dimethoxy-4-methylbenzaldehyde - [www.rhodium.ws] [chemistry.mdma.ch]
• 8. CN107118096B - Preparation method of 2, 4-dichloro-5-fluorobenzoyl chloride - Google Patents [patents.google.com]
• 9. Synthesis method of 2,4-dichloro-5-fluorin(trichloromethyl)benzene - Eureka | Patsnap [eureka.patsnap.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting low conversion in 2,4-Dichloro-5-methylbenzaldehyde reductive amination

From: Senior Application Scientist, Chemical Synthesis Division To: Research & Development Team Subject: Troubleshooting Low Conversion in Sterically Hindered Reductive Aminations

Executive Summary: The "Ortho-Effect" Bottleneck

You are likely experiencing low conversion not because of the reduction step, but because the imine formation is thermodynamically disfavored .

2,4-Dichloro-5-methylbenzaldehyde presents a classic case of ortho-steric hindrance . The chlorine atom at the C2 position (ortho to the aldehyde) creates a "steric wall" that blocks the nucleophilic attack of the amine. Furthermore, while the electron-withdrawing chlorines should theoretically activate the carbonyl, they also destabilize the resulting imine, shifting the equilibrium back toward the starting materials.

If you are using a standard "one-pot" protocol (e.g., STAB/DCE), you will likely observe:

• High recovery of starting aldehyde.

• Formation of 2,4-dichloro-5-methylbenzyl alcohol (direct reduction side-product).

• Minimal amine product.

This guide provides the Titanium(IV) Isopropoxide Protocol , the industry-standard solution for overcoming this specific steric barrier.

Diagnostic Logic Tree

Before altering your protocol, use this flowchart to diagnose the specific failure mode of your current experiment.

Figure 1: Diagnostic logic for isolating the failure mode in hindered reductive amination.

The Solution: Titanium(IV) Isopropoxide Protocol[1][2][3]

For ortho-substituted benzaldehydes, standard Lewis acids or dehydrating agents (MgSO₄) are often insufficient. Titanium(IV) isopropoxide (Ti(OiPr)₄) is required.[1]

Why it works:

• Dual Activation: It acts as a strong Lewis acid to coordinate the carbonyl oxygen, making the carbon more electrophilic.

• Water Scavenging: It reacts with the water byproduct to form stable titanium oxides, irreversibly driving the equilibrium toward the imine.

Experimental Protocol (The Mattson Method)

Reagents:

• Substrate: 2,4-Dichloro-5-methylbenzaldehyde (1.0 equiv)

• Amine: 1.1 – 1.2 equiv

• Catalyst: Titanium(IV) isopropoxide (1.25 – 1.5 equiv)

• Reductant: Sodium Borohydride (NaBH₄) (1.0 equiv)

• Solvent: THF (anhydrous) or Methanol (for the reduction step)

Step-by-Step Procedure:

• Complexation (Neat or Concentrated):

  • In a dry flask under Argon/Nitrogen, mix the amine (1.2 equiv) and Ti(OiPr)₄ (1.5 equiv).

  • Add the aldehyde (1.0 equiv).

  • Critical: If the mixture is stirrable, run this neat (without solvent) for 1 hour. If the aldehyde is solid, use the minimum amount of anhydrous THF to dissolve it.

  • Observation: The solution often turns yellow/orange and becomes viscous, indicating the formation of the Titanium-imine complex.

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol or Methanol (approx. 5-10 mL per mmol).

  • Caution: The addition of alcohol may be slightly exothermic.

  • Add NaBH₄ (1.0 equiv) portion-wise.

  • Stir at room temperature for 2–4 hours.

• Workup (The "Emulsion Killer"):

  • Note: Quenching Titanium reactions with water creates a messy emulsion.

  • Add 2M NaOH or NH₄OH (aqueous ammonia) to the reaction mixture. This precipitates the titanium as a white solid (TiO₂).

  • Filter the mixture through a pad of Celite.

  • Wash the Celite pad with EtOAc.

  • Perform a standard extraction on the filtrate.

Comparative Data: Reducing Agent Selection

The choice of reducing agent dictates the selectivity between Imine Reduction (desired) and Carbonyl Reduction (undesired).[2]

Reducing Agent	Reactivity Profile	Suitability for 2,4-Dichloro...[2]	Notes
NaBH(OAc)₃ (STAB)	Mild. Reduces aldehydes slowly, imines fast.	Medium. Good for selectivity, but often too bulky for sterically crowded ortho-imines.	Standard "first try" reagent, but often fails here.
NaBH₃CN	Weak. Only reduces protonated imines (pH < 6).	High. Excellent for maintaining equilibrium, but toxic (cyanide risk).	Use if Ti(OiPr)₄ fails. Requires pH control.
NaBH₄	Strong. Reduces aldehydes and imines indiscriminately.	Low (Direct) / High (Stepwise) .	Do not use in one-pot. Only use after Ti-complexation is complete.
Ti(OiPr)₄ + NaBH₄	Synergistic.	Optimal.	The Ti-complex protects the carbonyl from direct reduction until the imine is formed.

Troubleshooting FAQs

Q1: I am seeing a large amount of benzyl alcohol (2,4-dichloro-5-methylbenzyl alcohol). Why? A: This indicates Direct Reduction .[3][4] The reducing agent attacked the aldehyde before the amine could form the imine.[5]

• Cause: The ortho-chlorine slowed down imine formation, leaving the aldehyde exposed.

• Fix: You must switch to a Stepwise protocol. Allow the imine to form completely (check via TLC/NMR) using Ti(OiPr)₄ before adding the reducing agent.

Q2: The reaction mixture turned into a thick gel/solid upon adding Ti(OiPr)₄. Is this normal? A: Yes. The Titanium-amine-aldehyde complex is often highly viscous.

• Fix: Add a small amount of anhydrous THF to maintain stirring, but keep the concentration high (1M+) to favor kinetics.

Q3: Can I use Molecular Sieves instead of Titanium? A: You can try, but for ortho-halo benzaldehydes, sieves are often too slow.

• Protocol: If you must avoid metals, reflux the aldehyde and amine in Toluene with a Dean-Stark trap (to physically remove water) for 12-24 hours, then cool and add STAB.

Q4: My yield is good, but the product is contaminated with white sludge during workup. A: This is Titanium dioxide/hydroxide.

• Fix: Do not use neutral water for workup. Use 1M NaOH or 10% Sodium Potassium Tartrate (Rochelle's Salt) . Stir the quenched mixture vigorously for 1 hour until two clear layers form, then separate.

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2][1] The Journal of Organic Chemistry, vol. 55, no.[1] 8, 1990, pp. 2552–2554.[1] Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][6] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, vol. 61, no.[7][1][4][6] 11, 1996, pp. 3849–3862.[7][1][6] Link

• Bhattacharyya, S. "Titanium(IV) isopropoxide and sodium borohydride: a reagent of choice for reductive amination."[7] Journal of the Chemical Society, Perkin Transactions 1, 1998, pp. 2527-2532. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Solving Solubility Issues of 2,4-Dichloro-5-methylbenzaldehyde in Ethanol

Prepared by: Senior Application Scientist, Google Gemini

This technical support guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 2,4-Dichloro-5-methylbenzaldehyde in ethanol. This document provides in-depth troubleshooting protocols, scientific explanations for the observed phenomena, and answers to frequently asked questions to ensure the successful preparation of stable and accurate solutions for your experiments.

Troubleshooting Guide: Step-by-Step Solutions

This section addresses specific issues you may encounter during the dissolution process in a direct question-and-answer format.

Question 1: I've added 2,4-Dichloro-5-methylbenzaldehyde powder to ethanol at room temperature, but it's not dissolving completely, leaving a solid residue. What are my immediate first steps?

Answer:

This is a common observation due to the compound's moderate polarity and crystalline nature. The dissolution process is likely limited by kinetics and may be approaching its saturation limit at ambient temperature. Here is a systematic approach to address this:

• Mechanical Agitation & Sonication:

  • Action: Securely cap the vial and vortex the suspension vigorously for 1-2 minutes. If undissolved solid remains, place the vial in an ultrasonic bath for 15-30 minute intervals.

  • Causality: Sonication provides energy to break down particle agglomerates, increasing the effective surface area available for solvation.[1] This overcomes kinetic barriers to dissolution but does not change the thermodynamic solubility limit.

• Controlled Heating:

  • Action: Gently warm the solution in a water bath to 40-50°C while stirring. Do not exceed 60°C to minimize solvent evaporation and potential degradation.

  • Causality: The solubility of most solids in liquids increases with temperature.[2][3] The added thermal energy helps overcome the solute-solute intermolecular forces (crystal lattice energy) and promotes more favorable solute-solvent interactions.[2]

• Verification of Saturation:

  • Action: If solids persist even after heating and sonication, you have likely exceeded the compound's solubility limit in pure ethanol at that temperature. To confirm, allow the solution to cool to room temperature. If a precipitate forms, it indicates a supersaturated state was achieved at the higher temperature.

Question 2: Heating the solution dissolved the compound, but it precipitates out as fine crystals upon cooling to room temperature. How can I prepare a stable solution at my working temperature?

Answer:

This indicates that you require a thermodynamically stable solution at a concentration higher than the compound's equilibrium solubility in pure ethanol. The most effective strategy is to modify the solvent system using a co-solvent.

• Co-solvency Strategy:

  • Action: Introduce a less polar, water-miscible co-solvent to the ethanol.[4][5] Start by preparing small-volume test blends. Good starting candidates include Tetrahydrofuran (THF), Acetone, or Acetonitrile. Create binary solvent systems by adding the co-solvent to ethanol in 10% (v/v) increments (e.g., 90:10, 80:20 Ethanol:THF).

  • Causality: 2,4-Dichloro-5-methylbenzaldehyde has significant non-polar character from its dichlorinated aromatic ring. Ethanol is a highly polar solvent. By adding a less polar co-solvent, you reduce the overall polarity of the solvent system.[5] This creates a more favorable energetic environment for the solute, effectively increasing its solubility according to the "like dissolves like" principle.

  • Optimization: Determine the minimal amount of co-solvent required to maintain solubility at room temperature to avoid significantly altering the properties of your final experimental medium.

Question 3: My solution was clear initially, but after 24-48 hours, I notice a slight haziness or a change in its analytical profile (e.g., new peaks in HPLC). Is this a solubility issue?

Answer:

This may not be a simple solubility problem but could indicate a chemical stability issue. Aldehydes can react with alcohols like ethanol to form hemiacetals and, subsequently, acetals. This is an equilibrium reaction that can be catalyzed by trace amounts of acid or base.

• Investigating Chemical Stability:

  • Analytical Verification: Use an analytical technique like HPLC-UV to analyze the solution immediately after preparation and again after 24-48 hours.[6][7][8] The appearance of new, typically more retained peaks, could signal the formation of the less polar acetal.

  • Minimize Water Content: The presence of water can inhibit the progression of hemiacetal to acetal formation.[9] Using anhydrous ethanol may accelerate this reaction. Conversely, if acetal formation is a problem, using ethanol with a controlled, small amount of water (e.g., 95% ethanol) might slow the reaction.

  • pH Control: Ensure the ethanol and any co-solvents are neutral. Contamination with acids or bases can catalyze the reaction.

  • Storage Conditions: Store stock solutions at low temperatures (2-8°C) and protected from light to slow down reaction kinetics. Always bring the solution to room temperature and check for precipitation before use.

Question 4: What is the most robust and reproducible method for preparing a 10 mM stock solution of 2,4-Dichloro-5-methylbenzaldehyde in an ethanol-based system?

Answer:

A robust protocol combines controlled physical methods with a pre-validated co-solvent system to ensure complete dissolution and stability.

• Pre-calculation: Weigh the exact mass of 2,4-Dichloro-5-methylbenzaldehyde required for your target concentration and volume.

• Solvent System: Use a pre-determined optimal co-solvent mixture (e.g., 80:20 v/v Ethanol:THF) identified from screening experiments (see Protocol 2).

• Initial Dissolution: Add approximately 80% of the final solvent volume to the weighed compound.

• Energy Input: Vortex vigorously, then sonicate in an ultrasonic bath at room temperature for 15 minutes.

• Gentle Heating (if necessary): If solids remain, warm the solution to 40°C with stirring for another 15 minutes. The compound should now be fully dissolved.

• Final Volume Adjustment: Allow the solution to cool completely to room temperature. Add the solvent mixture to reach the final target volume (QS, quantum sufficit). This step is critical as volume changes can occur upon cooling.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter to remove any microscopic particulates.

• Verification: Confirm the concentration of the final stock solution using a validated analytical method like HPLC-UV or LC-MS.[6][7][8]

Frequently Asked Questions (FAQs)

• FAQ 1: Why is 2,4-Dichloro-5-methylbenzaldehyde poorly soluble in ethanol? The molecule's structure creates a solubility challenge. While the aldehyde group is polar and can hydrogen bond with ethanol, the bulky benzene ring with two chlorine atoms and a methyl group is large and hydrophobic.[10] Ethanol is a very polar solvent, and the energy required to break apart the solute's crystal lattice and create a solvation cavity in the ethanol is not fully compensated by the solute-solvent interactions, leading to limited solubility.[2]

• FAQ 2: What are some alternative solvents or co-solvents I can consider? Based on the "like dissolves like" principle, solvents with intermediate polarity are often best.

  • Good Co-solvents: Tetrahydrofuran (THF), Acetone, Acetonitrile, and Dimethyl Sulfoxide (DMSO) are excellent choices.[11][12] They are miscible with ethanol and can effectively increase the solubility of compounds with mixed polarity.[13]

  • Alternative Primary Solvents: If your experimental design allows, consider using a solvent system where the compound is more readily soluble, such as pure Acetone, Ethyl Acetate, or Chloroform, though these are significantly less polar than ethanol.[10]

• FAQ 3: Are there known stability issues when dissolving this compound in ethanol? Yes. The primary stability concern is the reaction of the aldehyde functional group with ethanol to form a hemiacetal, which can further react to form an acetal. This process is accelerated by acidic conditions and can alter the chemical identity and concentration of the intended compound in your solution.[9]

• FAQ 4: What analytical methods are suitable for verifying the concentration and purity of my solution? High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the most common and reliable method.[6]

  • Column: A C18 reversed-phase column is standard.

  • Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol is typically used.[6][7]

  • Detection: The aromatic ring allows for strong UV absorbance, typically around 254 nm or a wavelength maximum determined by a UV scan. For higher sensitivity and specificity, especially to identify potential degradation products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed.[7][8]

• FAQ 5: What are the critical safety precautions when handling 2,4-Dichloro-5-methylbenzaldehyde? This compound and its structural analogs are classified as hazardous. Always consult the Safety Data Sheet (SDS) before handling.[14][15][16]

  • Corrosive: It can cause severe skin burns and eye damage.[14][15]

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[15][16]

  • Handling: Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors.[14][17]

  • Disposal: Dispose of waste according to institutional and local regulations, typically as hazardous chemical waste.[14][15]

Data and Protocols

Table 1: Recommended Co-solvents for Enhancing Solubility in Ethanol

Co-Solvent	Formula	Boiling Point (°C)	Dielectric Constant (ε)	Rationale & Notes
Ethanol (Base)	C₂H₆O	78.5	24.6	Highly polar protic solvent.
Acetone	C₃H₆O	56.0	21.0	Less polar than ethanol; excellent solubilizer for many organics.[18]
Acetonitrile	C₂H₃N	81.6	36.6	Aprotic polar solvent; good for disrupting intermolecular forces.[18]
Tetrahydrofuran (THF)	C₄H₈O	66.0	7.6	Low polarity, excellent solvent for less polar compounds. Can contain peroxides; use inhibitor-free for long-term storage.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	47.0	Highly polar aprotic solvent; excellent solubilizing power but can be difficult to remove and may affect biological assays.[12][18]

Experimental Protocols

Protocol 1: Systematic Approach to Solubility Enhancement using Heat and Sonication

• Add a pre-weighed amount of 2,4-Dichloro-5-methylbenzaldehyde to a glass vial.

• Add the desired volume of pure ethanol.

• Cap the vial tightly and vortex for 1 minute at room temperature.

• Place the vial in an ultrasonic bath for 20 minutes. Check for dissolution.

• If solids remain, place the vial in a stirring water bath pre-heated to 45°C.

• Stir for 30 minutes. Visually inspect for any remaining solid.

• If the solid dissolves, remove the vial from heat, allow it to cool to room temperature, and observe for any precipitation.

Protocol 2: Co-Solvent Screening for Optimal Solubility

• Prepare several small, identical vials with a pre-weighed amount of 2,4-Dichloro-5-methylbenzaldehyde, targeting a concentration slightly above your desired final concentration.

• Prepare a series of ethanol:co-solvent blends (e.g., Ethanol:THF) in ratios of 100:0, 90:10, 80:20, and 70:30 (v/v).

• Add a fixed volume of each blend to a separate vial of the compound.

• Cap all vials and vortex for 2 minutes.

• Allow the vials to sit at room temperature for 1 hour, observing which mixtures result in a clear, homogenous solution.

• Identify the blend with the highest percentage of ethanol that achieves complete dissolution. This is your optimal solvent system.

Visualizations

Caption: Troubleshooting workflow for dissolving 2,4-Dichloro-5-methylbenzaldehyde.

Sources

• 1. journal.appconnect.in [journal.appconnect.in]
• 2. Effect of Temperature and Solvent on Solubility – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 3. Effects of Temperature and Pressure on Solubility [saylordotorg.github.io]
• 4. Cosolvent - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. fznh.ukim.edu.mk [fznh.ukim.edu.mk]
• 7. epa.gov [epa.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. perfumerflavorist.com [perfumerflavorist.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Solvent Miscibility Table [sigmaaldrich.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. fishersci.com [fishersci.com]
• 17. fishersci.com [fishersci.com]
• 18. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Stability of 2,4-Dichloro-5-methylbenzaldehyde in Basic Environments

Welcome to the Technical Support Center for 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2)[1]. As a highly functionalized aromatic building block, this compound is frequently utilized in drug discovery and materials science. However, its unique substitution pattern makes it highly susceptible to base-mediated degradation.

This guide is designed for researchers and drug development professionals to troubleshoot instability, understand the underlying reaction mechanisms, and optimize experimental protocols when working in alkaline environments.

Diagnostic Matrix: Quantitative Stability Profiling

When designing assays or synthetic steps involving 2,4-dichloro-5-methylbenzaldehyde, understanding its kinetic stability across different pH ranges is critical. The table below summarizes the expected degradation profiles and dominant reaction pathways based on environmental conditions.

Environmental Condition	pH Range	Temperature (°C)	Dominant Reaction Pathway	Est. 24h Degradation (%)
Mild Amine Base (e.g., DIPEA, TEA)	8.0 - 9.5	20 - 25	Stable / Negligible	< 2%
Aqueous Carbonate (e.g., K₂CO₃)	9.5 - 11.0	20 - 25	Slow Cannizzaro	10 - 15%
Strong Hydroxide (1M NaOH)	> 13.0	20 - 25	Rapid Cannizzaro	> 95%
Strong Hydroxide + Heat	> 13.0	> 60	Cannizzaro + SNAr	100% (Complex Mixture)

Core FAQs & Mechanistic Troubleshooting

Q1: Why does 2,4-dichloro-5-methylbenzaldehyde degrade so rapidly in NaOH compared to standard aliphatic aldehydes? Causality & Mechanism: Aliphatic aldehydes typically possess alpha-hydrogens, allowing them to form enolates and undergo Aldol condensation under basic conditions. 2,4-Dichloro-5-methylbenzaldehyde is a non-enolizable aldehyde (it lacks alpha-hydrogens)[2]. When exposed to strong nucleophilic bases like NaOH, the highly electrophilic carbonyl carbon is directly attacked by the hydroxide ion, forming a tetrahedral intermediate. Because no enolate can form to relieve this charge, the intermediate collapses and forces a hydride transfer to a second aldehyde molecule. This base-catalyzed disproportionation is known as the Cannizzaro Reaction , which irreversibly consumes your starting material to yield 50% 2,4-dichloro-5-methylbenzyl alcohol and 50% 2,4-dichloro-5-methylbenzoic acid[3].

Q2: I am observing a loss of the chloride isotope pattern in my mass spec and the appearance of a new polar peak. What is happening? Causality & Mechanism: You are observing Nucleophilic Aromatic Substitution (SₙAr) [4]. The formyl (-CHO) group is strongly electron-withdrawing, which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. The chlorine atoms at the 2- and 4-positions are ortho and para to this formyl group, placing them in the exact positions where the negative charge of the intermediate is most stabilized. When heated in the presence of strong nucleophiles (like hydroxide), the nucleophile attacks the C2 or C4 position, forming a resonance-stabilized Meisenheimer complex[5]. The chloride ion is subsequently eliminated, resulting in a chlorophenol derivative[6]. Solution: Keep reaction temperatures below 25°C and utilize non-nucleophilic bases.

Q3: How can I intentionally reduce this compound to the alcohol using base, without losing 50% of my starting material to the carboxylic acid? Causality & Mechanism: You can utilize a Crossed-Cannizzaro Reaction [7]. By adding an excess of formaldehyde (a highly reactive, sacrificial aldehyde with no steric hindrance) to the basic mixture, the formaldehyde is preferentially attacked by the hydroxide and oxidized to sodium formate. Concurrently, it acts as the hydride donor, ensuring that 100% of your valuable 2,4-dichloro-5-methylbenzaldehyde is reduced to the target alcohol[2][3].

Mechanistic & Troubleshooting Visualizations

Caption: Reaction pathways of 2,4-dichloro-5-methylbenzaldehyde under basic conditions.

Caption: Troubleshooting workflow for mitigating base-induced degradation.

Experimental Protocols

Protocol 1: Controlled Crossed-Cannizzaro Reduction

Objective: Maximize the yield of 2,4-dichloro-5-methylbenzyl alcohol while suppressing the formation of 2,4-dichloro-5-methylbenzoic acid. This is a self-validating protocol where the phase separation inherently isolates the desired product from the sacrificial byproduct.

• Preparation: Dissolve 1.0 mmol of 2,4-dichloro-5-methylbenzaldehyde in 5.0 mL of methanol in a round-bottom flask.

• Sacrificial Reductant Addition: Add 3.0 mmol of formaldehyde (37% aqueous solution). Causality: The vast excess of formaldehyde ensures it acts as the primary electrophile for hydroxide attack, forming the critical hydride-donating intermediate[2].

• Base Addition: Cool the mixture to 0°C using an ice bath. Slowly add 2.0 mL of 40% w/v NaOH dropwise. Causality: Cooling the reaction prevents competing SₙAr degradation at the highly activated chlorinated positions[4].

• Reaction: Remove the ice bath and stir the mixture at room temperature for 4 hours. Monitor via TLC (Hexanes:EtOAc 8:2) until the UV-active starting material is entirely consumed.

• Workup (Self-Validation): Dilute the mixture with 10 mL of deionized water and extract with dichloromethane (3 x 10 mL). The aqueous layer retains the highly polar sodium formate byproduct, while the organic layer selectively captures the target alcohol.

• Validation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and analyze via LC-MS. A single mass peak corresponding to the alcohol confirms the successful suppression of the disproportionation acid byproduct.

Protocol 2: Base Stability Profiling Workflow

Objective: Determine the exact degradation kinetics of 2,4-dichloro-5-methylbenzaldehyde in various assay buffers to establish safe operating windows for downstream biological or synthetic applications.

• Stock Solution: Prepare a 10 mM stock of the aldehyde in anhydrous DMSO. Store at -20°C to prevent auto-oxidation.

• Buffer Preparation: Prepare 100 mM aqueous buffers at pH 7.4 (Phosphate), pH 9.0 (Carbonate), and pH 12.0 (NaOH/KCl).

• Incubation: Spike the stock solution into each buffer to achieve a final concentration of 100 µM (1% DMSO final volume). Incubate parallel sets at 25°C and 37°C.

• Sampling & Quenching: Aliquot 100 µL from each vial at 0, 1, 4, 12, and 24 hours. Critical Step: Quench each aliquot immediately with 10 µL of 1M HCl. Causality: Neutralizing the base instantly halts both the Cannizzaro and SₙAr reaction mechanisms, preserving an accurate snapshot of the degradation timeline.

• Quantification: Analyze the quenched samples via HPLC-UV at 254 nm. Plot the peak area of the remaining aldehyde over time to calculate the half-life (

  ) for each specific pH and temperature condition.

References

1.[1] 2,4-dicloro-5-metilbenzaldehído 63525-12-2 wiki - Es - Guidechem. Guidechem. URL: 2.[2] Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs - Allen. Allen.in. URL: 3.[7] Synthetic applications of the Cannizzaro reaction - PMC - NIH. NIH.gov. URL: 4.[3] Cannizzaro Reaction - Chemistry LibreTexts. LibreTexts.org. URL: 5.[4] 3.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. LibreTexts.org. URL: 6.[5] 16.6: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. LibreTexts.org. URL: 7. 15.4: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. LibreTexts.org. URL:

Sources

• 1. guidechem.com [guidechem.com]
• 2. Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs [allen.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling 2,4-Dichloro-5-methylbenzaldehyde

Core Directive & Executive Summary

The Issue: 2,4-Dichloro-5-methylbenzaldehyde is an electron-deficient aromatic aldehyde. While not "moisture-sensitive" in the violent sense of an acid chloride, it exhibits moisture-facilitated autoxidation . Exposure to atmospheric moisture and oxygen accelerates the conversion of the aldehyde into 2,4-dichloro-5-methylbenzoic acid .

The Solution: This guide provides a self-validating workflow to:

• Diagnose degradation using melting point and NMR.

• Prevent oxidation via inert atmosphere storage.

• Remediate (Purify) compromised batches using the Bisulfite Adduct Protocol.

Mechanism of Degradation

Understanding why the compound degrades is essential for effective handling.

The Pathway: Aromatic aldehydes undergo radical-chain autoxidation. This process is catalyzed by light and trace transition metals, but moisture plays a critical role by solubilizing surface oxides and facilitating the transport of oxygen into the crystal lattice.

The 2,4-dichloro substitution pattern withdraws electron density from the ring, making the carbonyl carbon highly electrophilic. While this stabilizes the hydrate form slightly more than in unsubstituted benzaldehyde, the irreversible sink is the Carboxylic Acid .

Diagram 1: Moisture-Facilitated Autoxidation Pathway

Figure 1: The autoxidation cascade. Moisture acts as a medium that accelerates the final step, converting valuable aldehyde into useless acid.

Diagnostic Module: Is My Batch Compromised?

Before using the reagent, validate its purity. Visual inspection is often insufficient as the acid impurity is also a white solid.

Quick-Check Protocols

Diagnostic Method	Observation (Pure)	Observation (Degraded)	Action Threshold
Melting Point	71–74 °C [1][2]	< 68 °C (Broad range)	If < 68°C, Purify.
Visual	Crystalline white solid	Clumped, sticky, or "wet" appearance	Dry & Retest.
1H-NMR (CDCl3)	Sharp singlet ~10.0-10.4 ppm (CHO)	Broad singlet ~11.0+ ppm (COOH)	If Acid > 5%, Purify.
Solubility	Soluble in Ether/DCM	Cloudiness in non-polar solvents	Filter or Purify.

Technical Note: The acid impurity has a higher melting point (likely >150°C) than the aldehyde. However, in a mixture, it acts as an impurity that depresses the melting point of the bulk aldehyde according to freezing point depression principles.

Remediation: Purification Protocols

If your batch has degraded, do not discard it. Use the Bisulfite Adduct Method .[1] This relies on the chemical specificity of aldehydes, allowing you to wash away the acid impurity and regenerate the pure aldehyde.

Protocol A: The Bisulfite Rescue (Recommended)

Why this works: Sodium bisulfite forms a water-soluble adduct with the aldehyde. The acid impurity does not form this adduct and remains in the organic layer or precipitates, allowing for perfect separation [3].

Materials:

• Degraded Aldehyde

• Sodium Bisulfite (NaHSO3) saturated solution[1][2]

• Ethyl Acetate (EtOAc) or Diethyl Ether[2]

• Sodium Carbonate (Na2CO3) or Sodium Hydroxide (NaOH)[2]

• Magnesium Sulfate (MgSO4)

Diagram 2: Bisulfite Purification Workflow

Figure 2: The Bisulfite "Trap and Release" strategy for isolating pure aldehyde from oxidation products.

Step-by-Step Procedure:

• Dissolution: Dissolve 10g of the impure solid in 100mL of Ethyl Acetate.

• Adduct Formation: Add 50mL of saturated aqueous Sodium Bisulfite. Shake vigorously for 5–10 minutes. Note: A white precipitate (the adduct) may form; this is good.

• Separation:

  • If solid adduct forms: Filter it off. Wash the solid with ether.

  • If no solid forms (adduct is soluble): Separate the layers. Keep the Aqueous layer.

• Regeneration:

  • Suspend the solid adduct (or take the aqueous layer) in fresh water.

  • Slowly add 10% Na2CO3 or 1M NaOH until pH ~10–12. The adduct will break, and the aldehyde will oil out or precipitate.

• Recovery: Extract the regenerated aldehyde with Ethyl Acetate (3 x 50mL).

• Drying: Dry combined organics over MgSO4, filter, and concentrate in vacuo.

Prevention: The Self-Validating Storage System

To avoid repeating the purification process, implement this storage hierarchy.

Storage Protocol (S-Class):

• Atmosphere: Store under Argon or Nitrogen.

  • Why: Displaces oxygen, preventing the radical initiation step.

• Temperature: Refrigerate at 2–8°C.

  • Why: Slows the kinetics of autoxidation.

• Container: Amber glass vials with Teflon-lined caps.

  • Why: Amber glass blocks UV light (photo-initiation); Teflon prevents leaching and provides a tighter seal than polyethylene.

• Desiccant: Store the vial inside a secondary jar containing Drierite or Silica Gel.

  • Why: Acts as a buffer against ambient moisture if the primary seal fails.

Frequently Asked Questions (FAQs)

Q1: Can I just dry the solid in a vacuum oven to fix it? A: No. If the issue is simple surface moisture, yes. However, if the "moisture sensitivity" has led to chemical oxidation (turning aldehyde to acid), vacuum drying will not remove the acid impurity. You must use the Bisulfite method or recrystallization.

Q2: My reaction failed. Was it the moisture or the aldehyde? A: Check your reaction byproduct. If you see a large amount of 2,4-dichloro-5-methylbenzoic acid (insoluble in many organic solvents, soluble in base), your starting material was likely degraded. Always run a TLC of your starting material against a known pure standard before starting critical steps.

Q3: Is this compound lachrymatory (tear-inducing)? A: Benzaldehydes with halogen substitutions can be mild lachrymators and skin irritants [4]. Always handle in a fume hood. The "moisture sensitivity" also implies that upon contact with mucous membranes (which are moist), it can cause severe irritation.

Q4: Can I use this reagent if it has turned slightly yellow? A: Yellowing often indicates the formation of condensation byproducts (impurities) or oxidation. While it may still work for robust reactions, for sensitive catalytic steps, purification is strictly required.

References

• PubChem. (n.d.). 2,4-Dichlorobenzaldehyde Compound Summary. National Library of Medicine. Retrieved March 1, 2026, from [Link](Note: Used as a proxy for the 5-methyl derivative's general stability profile).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2,4-Dichloro-5-methylbenzaldehyde

Welcome to the technical support hub for the purification of 2,4-dichloro-5-methylbenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating this key intermediate from unreacted starting materials and reaction byproducts. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot and adapt these methods to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect when synthesizing 2,4-Dichloro-5-methylbenzaldehyde?

A1: The impurity profile is highly dependent on the synthetic route. Common methods include the oxidation of 2,4-dichloro-5-methyltoluene or the formylation of 1,3-dichloro-4-methylbenzene.

• Unreacted Starting Materials: The most common impurity is often the starting material itself (e.g., 2,4-dichloro-5-methyltoluene).

• Over-oxidation Product: If using an oxidation route, the corresponding carboxylic acid (2,4-dichloro-5-methylbenzoic acid) is a very common byproduct. Aldehydes are susceptible to air oxidation, a process that can be accelerated by heat or light.[1]

• Isomeric Byproducts: Depending on the selectivity of the chlorination or formylation reactions, you may have isomeric impurities.

• Residual Solvents & Reagents: Solvents like DMF, DMSO, or reagents from formylation reactions (e.g., Vilsmeier reagent byproducts) can also contaminate the crude product.[2][3]

Q2: My crude product is a solid. Which purification method should I try first?

A2: With a reported melting point of around 69-71°C, 2,4-dichloro-5-methylbenzaldehyde is a solid at room temperature, making recrystallization an excellent initial choice for purification.[4] It is often the most efficient method for removing small amounts of impurities on a large scale. If recrystallization fails to provide the desired purity, or if you have significant amounts of non-aldehyde impurities, purification via a bisulfite adduct is a highly selective and effective alternative.[5][6]

Q3: How do I prevent my aldehyde from converting to the carboxylic acid during workup and purification?

A3: Aldehyde autoxidation is a common issue.[7] To minimize this:

• Work Quickly: Avoid prolonged exposure of the crude product to air, especially when heated or in solution.

• Use an Inert Atmosphere: When possible, conduct distillations or refluxing operations under an inert atmosphere (e.g., Nitrogen or Argon).

• Add Antioxidants: For storage or during distillation, adding a small crystal of an antioxidant like hydroquinone can inhibit radical-mediated oxidation.[7]

• Avoid Strong Bases: While necessary for regenerating the aldehyde from a bisulfite adduct, prolonged exposure to strong bases can catalyze other side reactions.

Troubleshooting Guides

This section addresses specific issues you may encounter with common purification techniques.

Technique 1: Purification via Sodium Bisulfite Adduct Formation

This elegant method leverages the reversible nucleophilic addition of bisulfite to the aldehyde's carbonyl group, forming a solid adduct that can be filtered away from non-aldehyde impurities. The aldehyde is then regenerated by treatment with an acid or base.[5][6][8]

Q: Why is my bisulfite adduct failing to precipitate?

A: This is a frequent issue with several potential causes:

• Cause 1: Insufficiently Saturated Bisulfite Solution. The equilibrium may not favor adduct formation if the bisulfite solution is too dilute.

  • Solution: Always use a freshly prepared, saturated aqueous solution of sodium bisulfite or sodium metabisulfite.[1][5]

• Cause 2: Improper Solvent. The solubility of the adduct is highly dependent on the solvent system.

  • Solution: For aromatic aldehydes, using a co-solvent like methanol or ethanol can facilitate the reaction.[1][5] If the adduct is still too soluble, reducing the amount of organic solvent or adding water can help induce precipitation.

• Cause 3: Steric Hindrance. Although less of an issue for this specific molecule, highly hindered aldehydes may form the adduct more slowly or not at all.

  • Solution: Increase the reaction time and ensure vigorous mixing to maximize contact between the organic and aqueous phases.[2][5]

Q: The yield of my regenerated aldehyde is very low. What went wrong?

A: Low yield typically points to incomplete adduct formation or issues during the regeneration step.

• Cause 1: Incomplete Adduct Formation. If the adduct never fully precipitated, a significant portion of your aldehyde was lost in the organic phase during the initial separation.

  • Solution: Re-treat the organic layer with a fresh portion of saturated sodium bisulfite solution.

• Cause 2: Incomplete Regeneration. The adduct must be fully hydrolyzed back to the aldehyde.

  • Solution: Ensure the pH is sufficiently basic (pH > 10, ideally ~12) or acidic to decompose the adduct.[5][6] Monitor the pH of the aqueous layer during the addition of NaOH or acid. Ensure thorough mixing to allow the regenerated aldehyde to be extracted into the organic layer.

Technique 2: Recrystallization

Recrystallization purifies compounds based on differences in solubility between the desired product and impurities in a given solvent at different temperatures.[9][10]

Q: My product "oils out" instead of forming crystals upon cooling.

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute.

• Cause 1: Solution is too concentrated or cooled too quickly.

  • Solution: Add a small amount of additional hot solvent to the oiled-out mixture to redissolve it completely. Then, allow the solution to cool much more slowly. Scratching the inside of the flask with a glass rod at the solution's surface can help initiate nucleation.[11]

• Cause 2: Inappropriate Solvent. The chosen solvent may be too good, keeping the product dissolved even at low temperatures.

  • Solution: A mixed-solvent system is often the answer. Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble), and then slowly add a "bad" solvent (in which it is poorly soluble) at an elevated temperature until the solution becomes slightly cloudy (the cloud point).[12] Add a drop or two of the "good" solvent to clarify, then cool slowly. For this compound, a system like ethanol/water or hexane/ethyl acetate could be effective.

Q: My recrystallized product is not significantly purer according to TLC or NMR analysis.

A: This indicates that the chosen solvent does not effectively differentiate between your product and the impurity.

• Cause 1: Impurity has similar solubility.

  • Solution: You must select a different recrystallization solvent or solvent system. Experiment with solvents of varying polarity.

• Cause 2: Impurity is trapped within the crystal lattice (occlusion).

  • Solution: Ensure the solution cools slowly. Rapid crystal growth can trap impurities.[12] If the problem persists, a different purification technique like column chromatography or bisulfite extraction may be necessary.

Technique 3: Column Chromatography

This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in a mobile phase.[13][14]

Q: How do I select the right mobile phase (eluent) for my separation?

A: The key is to use Thin Layer Chromatography (TLC) first to screen solvent systems.[13]

• Solution: A good starting point for a moderately polar compound like 2,4-dichloro-5-methylbenzaldehyde is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a slightly more polar solvent (like ethyl acetate or dichloromethane).[13] Spot your crude mixture on a TLC plate and test various ratios (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate). The ideal system will show good separation between your product spot and impurity spots, with the product having an Rf value between 0.2 and 0.4.[13]

Q: My compound is co-eluting with an impurity.

A: Co-elution means the chosen solvent system does not provide adequate selectivity.

• Solution 1: Adjust Solvent Polarity. If the spots are very close, a shallower polarity gradient (or running the column isocratically with a weaker solvent system) can improve separation.

• Solution 2: Change Solvent Selectivity. The interaction between solutes, stationary phase, and mobile phase is complex. Swapping one of the mobile phase components for a solvent from a different class can alter these interactions. For example, if you are using hexanes/ethyl acetate, try a system with hexanes/dichloromethane or hexanes/diethyl ether.[13]

• Solution 3: Address Pi-Stacking. Aromatic compounds can sometimes co-elute due to pi-stacking interactions. Adding a small percentage (1-2%) of toluene to the mobile phase can disrupt these interactions and improve separation.[13]

Data Summary

The following table summarizes key physical properties of the target compound and a likely byproduct, which are critical for designing a purification strategy.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Solubility
2,4-Dichloro-5-methylbenzaldehyde	189.04	69 - 72	~233 (at 760 mmHg)	Soluble in common organic solvents (ether, ethyl acetate, hexanes); insoluble in water.[4][15]
2,4-Dichloro-5-methylbenzoic acid	205.04	~165 - 168	> 300	Soluble in polar organic solvents; insoluble in non-polar solvents and water, but soluble in aqueous base (e.g., NaHCO₃ solution).

Experimental Protocols & Workflows

Workflow 1: Purification Strategy Decision Tree

This diagram helps guide the selection of an appropriate purification method based on the nature of the crude product.

Caption: Workflow for aldehyde purification via bisulfite adduct.

Protocol 2: Flash Column Chromatography

This protocol outlines a standard procedure for purifying the title compound on silica gel.

• TLC Analysis: As described in the troubleshooting guide, first determine an optimal solvent system using TLC. A good starting point is a hexanes:ethyl acetate mixture.

• Column Packing (Slurry Method):

  • Select an appropriate size glass column and plug the bottom with a small piece of cotton or glass wool. Add a ~0.5 cm layer of sand. [13] * In a beaker, make a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 hexanes:ethyl acetate).

  • Pour the slurry into the column, tapping gently to ensure even packing without trapped air bubbles. Add another layer of sand on top of the silica.

  • Drain the excess solvent until the level is just at the top of the sand. [13]3. Sample Loading:

  • Dissolve the crude product in the minimum possible volume of dichloromethane or the mobile phase.

  • Carefully pipette this solution onto the top of the silica gel, allowing it to absorb fully into the stationary phase.

• Elution:

  • Carefully add the mobile phase to the top of the column, taking care not to disturb the packed bed.

  • Apply pressure (using a pump or inert gas) to begin eluting the column. Collect fractions in an array of test tubes.

• Monitoring: Monitor the fractions being collected by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

References

• Purifying aldehydes? r/chemistry - Reddit. (2015). Reddit. Available from: [Link]

• TROUBLESHOOTING GUIDE. Phenomenex. Available from: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectrum of 2,4-Dichloro-5-methylbenzaldehyde: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the precise characterization of molecular structures is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for elucidating the structure of organic molecules. This guide provides an in-depth analysis of the ¹H NMR spectrum of 2,4-dichloro-5-methylbenzaldehyde, a key intermediate in various synthetic pathways. In the absence of a readily available, fully assigned experimental spectrum, we will leverage established principles of NMR spectroscopy and comparative data from structurally related compounds to predict and interpret its ¹H NMR spectrum. This approach not only offers a detailed understanding of the target molecule but also hones the essential skill of spectral prediction and interpretation.

The Foundational Principles: Decoding Substituent Effects in Aromatic ¹H NMR

The chemical shifts of protons on a benzene ring are exquisitely sensitive to the nature and position of substituents. Electron-donating groups (EDGs) increase electron density on the ring, shielding the aromatic protons and causing their signals to appear at a lower chemical shift (upfield). Conversely, electron-withdrawing groups (EWGs) decrease electron density, deshielding the protons and shifting their signals to a higher chemical shift (downfield).[1][2] The aldehyde group (-CHO) is a moderate deactivating group, acting as an electron-withdrawing group through both inductive and resonance effects. Chlorine (-Cl) is also an electron-withdrawing group via induction but a weak electron-donating group through resonance. The methyl group (-CH₃) is a weak electron-donating group.

The relative positions of these substituents on the benzene ring in 2,4-dichloro-5-methylbenzaldehyde will dictate the final chemical shifts of the remaining aromatic protons. Additivity rules, such as the Curphy-Morrison additivity constants, provide a semi-quantitative method to estimate these chemical shifts by summing the substituent chemical shift (SCS) increments for each group relative to the chemical shift of benzene (approximately 7.34 ppm in CDCl₃).[3]

Predicted ¹H NMR Spectrum of 2,4-Dichloro-5-methylbenzaldehyde

Based on the principles of substituent effects, we can predict the ¹H NMR spectrum of 2,4-dichloro-5-methylbenzaldehyde. The molecule has three distinct types of protons: the aldehyde proton, the aromatic protons, and the methyl protons.

Structure and Proton Labeling:

Predicted Chemical Shifts and Splitting Patterns:

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
Aldehyde-H	~10.3	Singlet	-	The aldehyde proton is highly deshielded by the adjacent carbonyl group and the aromatic ring. It typically appears as a singlet due to weak or no coupling with other protons.[4]
H-3	~7.8	Singlet	-	This proton is ortho to the strongly electron-withdrawing aldehyde group and meta to a chlorine atom, leading to significant deshielding. It has no adjacent protons to couple with, hence it will appear as a singlet.
H-6	~7.5	Singlet	-	This proton is ortho to a chlorine atom and meta to both the aldehyde and another chlorine atom, resulting in a downfield shift. It also lacks adjacent protons for coupling.
Methyl-H	~2.4	Singlet	-	The methyl group is attached to the aromatic ring and its chemical shift is influenced by the ring current and the electronic effects of the other substituents. It will appear as a singlet as it has no neighboring protons.

Comparative Analysis with Structurally Related Compounds

To validate our predictions and provide a richer context, we will compare the expected spectrum of 2,4-dichloro-5-methylbenzaldehyde with the experimental ¹H NMR data of related molecules.

Benzaldehyde

As the parent compound, the ¹H NMR spectrum of benzaldehyde provides a fundamental reference.

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde-H	~10.0	Singlet	1H
Aromatic-H (ortho)	~7.86	Doublet	2H
Aromatic-H (para)	~7.62	Triplet of triplets	1H
Aromatic-H (meta)	~7.52	Multiplet	2H
(Data sourced from various standard NMR databases and literature.)[4]

The introduction of two chlorine atoms and a methyl group in 2,4-dichloro-5-methylbenzaldehyde simplifies the aromatic region from a complex multiplet to two singlets due to the absence of adjacent protons for coupling.

2,4-Dichlorotoluene

This compound helps in understanding the influence of two chlorine atoms on the aromatic and methyl protons without the presence of the aldehyde group. The ¹H NMR spectrum of 2,4-dichlorotoluene would show a singlet for the methyl group and a complex pattern for the three aromatic protons. The presence of the aldehyde group in our target molecule is expected to shift the aromatic proton signals further downfield.

5-Methylsalicylaldehyde (2-Hydroxy-5-methylbenzaldehyde)

The ¹H NMR spectrum of this compound offers insight into the effect of a methyl group at the 5-position in a substituted benzaldehyde. While the hydroxyl group at the 2-position will influence the chemical shifts differently than a chlorine atom, the relative positions of the aromatic protons and the methyl group provide valuable comparative data.

Experimental Protocol for ¹H NMR Spectroscopy

For researchers aiming to acquire experimental data for 2,4-dichloro-5-methylbenzaldehyde or similar compounds, the following protocol provides a standardized methodology.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a clean, dry vial. Chloroform-d (CDCl₃) is a common first choice for many organic compounds.

• Ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

The following are typical acquisition parameters for a standard ¹H NMR experiment on a 400 or 500 MHz spectrometer.

Parameter	Value	Purpose
Pulse Program	zg30 or similar	Standard one-pulse experiment with a 30-degree flip angle for faster relaxation.
Number of Scans (NS)	8-16	Signal averaging to improve the signal-to-noise ratio.
Acquisition Time (AQ)	2-4 seconds	Duration of data collection for each scan, affecting resolution.
Relaxation Delay (D1)	1-2 seconds	Time between scans to allow for nuclear relaxation.
Spectral Width (SW)	12-16 ppm	The range of chemical shifts to be observed.
Temperature	298 K	Standard room temperature.

Workflow Diagram:

Caption: Experimental workflow for acquiring a ¹H NMR spectrum.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of 2,4-dichloro-5-methylbenzaldehyde. By understanding the fundamental principles of substituent effects and leveraging comparative data from analogous structures, researchers can confidently predict and interpret the spectra of novel or uncharacterized compounds. The provided experimental protocol serves as a robust starting point for obtaining high-quality experimental data for verification. This analytical approach underscores the power of ¹H NMR spectroscopy as an indispensable tool in modern chemical research and development.

References

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Navigating the Nuances of Carbonyl Vibrations: A Comparative Guide to the IR Spectrum of 2,4-Dichloro-5-methylbenzaldehyde

In the landscape of analytical chemistry, Infrared (IR) spectroscopy stands as a cornerstone technique for the structural elucidation of organic molecules. The diagnostic power of IR spectroscopy lies in its ability to probe the vibrational modes of chemical bonds, each with a characteristic absorption frequency. Among the most prominent and informative of these is the carbonyl (C=O) stretching vibration, a feature that provides a window into the electronic environment of this crucial functional group.

This guide offers an in-depth comparison of the carbonyl stretching frequency in 2,4-Dichloro-5-methylbenzaldehyde against a backdrop of related aromatic aldehydes. We will explore the theoretical underpinnings of substituent effects on this vibrational mode and provide a robust experimental framework for obtaining high-quality IR spectra. This analysis is tailored for researchers, scientists, and drug development professionals who rely on precise spectral interpretation for compound characterization and quality control.

The Carbonyl Stretch: A Sensitive Probe of Molecular Architecture

The position of the C=O stretching band in an IR spectrum is exquisitely sensitive to the electronic and steric environment of the carbonyl group. In aromatic aldehydes, conjugation of the carbonyl group with the phenyl ring typically lowers the stretching frequency compared to their aliphatic counterparts due to delocalization of π-electrons, which imparts a partial single-bond character to the C=O bond.[1][2][3][4] Saturated aliphatic aldehydes, for instance, exhibit a C=O stretch in the range of 1740-1720 cm⁻¹, while conjugation with a double bond or an aromatic ring shifts this absorption to a lower wavenumber, typically between 1710-1685 cm⁻¹.[2][5][6]

Substituents on the aromatic ring can further modulate this frequency. Electron-withdrawing groups (EWGs) and electron-donating groups (EDGs) exert opposing influences through inductive and resonance effects.[1][7]

Comparative Analysis of Carbonyl Stretching Frequencies

To contextualize the expected IR absorption for 2,4-Dichloro-5-methylbenzaldehyde, we will compare it with unsubstituted benzaldehyde and other substituted benzaldehydes.

Compound	Substituents	Expected Carbonyl (C=O) Stretch (cm⁻¹)	Predominant Electronic Effect
Benzaldehyde	None	~1705	Reference
4-Methylbenzaldehyde	-CH₃ (para)	< 1705	Electron-donating (Resonance)
4-Chlorobenzaldehyde	-Cl (para)	> 1705	Electron-withdrawing (Inductive)
2,4-Dichloro-5-methylbenzaldehyde	-Cl (ortho, para), -CH₃ (meta)	~1700-1715	Complex interplay of inductive withdrawal and weak resonance donation

Rationale for the Expected Frequency of 2,4-Dichloro-5-methylbenzaldehyde:

The two chlorine atoms on the benzene ring are strong electron-withdrawing groups due to their high electronegativity (inductive effect). This effect tends to pull electron density away from the carbonyl group, strengthening the C=O bond and increasing its stretching frequency.[8] Conversely, the methyl group is a weak electron-donating group. In the meta position, its influence is primarily inductive and relatively weak.

The presence of two powerful electron-withdrawing chloro groups would be expected to significantly increase the C=O stretching frequency compared to unsubstituted benzaldehyde. However, the ortho chloro-substituent can also introduce steric hindrance, which may slightly alter the planarity of the molecule and thus the extent of conjugation. The interplay of these electronic and steric factors makes a precise prediction challenging without experimental data. However, we can anticipate a C=O stretching frequency that is higher than that of benzaldehyde, likely falling in the range of 1700-1715 cm⁻¹.

Experimental Protocol for Acquiring the IR Spectrum

Obtaining a high-quality IR spectrum is paramount for accurate analysis. The following protocol outlines the steps for preparing and analyzing a solid sample such as 2,4-Dichloro-5-methylbenzaldehyde using the KBr pellet method, a common and reliable technique.[9][10][11]

Materials:

• 2,4-Dichloro-5-methylbenzaldehyde

• Infrared (IR) grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Hydraulic press with pellet die

• FTIR Spectrometer

Procedure:

• Sample Preparation:

  • Place approximately 1-2 mg of 2,4-Dichloro-5-methylbenzaldehyde into a clean, dry agate mortar.

  • Add approximately 100-200 mg of dry IR-grade KBr to the mortar. The sample-to-KBr ratio should be in the range of 0.2% to 1%.[10]

  • Thoroughly grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size should be reduced to less than 2 microns to minimize scattering of the infrared beam.[10]

• Pellet Formation:

  • Transfer a portion of the ground mixture into the collar of a pellet die.

  • Assemble the die and place it in a hydraulic press.

  • Apply pressure (typically 7-10 tons) for a few minutes to form a transparent or translucent pellet. A clear pellet is indicative of good sample dispersion and minimal scattering.[9][11]

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric water and carbon dioxide.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Ensure that the strongest absorption peaks are within the optimal transmittance range of 20-60% to avoid flattened peaks due to detector saturation.[12]

• Data Analysis:

  • Process the acquired spectrum to identify the exact wavenumber of the carbonyl stretching vibration.

  • Compare the observed frequency with the reference values in the comparison table.

An alternative method for solid samples is Attenuated Total Reflectance (ATR)-FTIR, which requires minimal sample preparation. A small amount of the solid is simply placed on the ATR crystal and pressure is applied to ensure good contact.[9]

Visualizing Substituent Effects

The following diagram illustrates the key factors influencing the carbonyl stretching frequency in substituted benzaldehydes.

Caption: Factors influencing the carbonyl stretch frequency.

Conclusion

The IR spectrum, and specifically the carbonyl stretching frequency, serves as a powerful diagnostic tool for probing the electronic environment of aldehydes. For 2,4-Dichloro-5-methylbenzaldehyde, the presence of two electron-withdrawing chloro groups is expected to shift the C=O stretch to a higher wavenumber compared to unsubstituted benzaldehyde, though the precise value will be a result of the complex interplay between inductive and resonance effects of all substituents. By following a meticulous experimental protocol, researchers can obtain high-quality spectra, enabling accurate compound identification and a deeper understanding of structure-property relationships. This guide provides the foundational knowledge and practical steps necessary to confidently interpret the IR spectrum of this and other substituted aromatic aldehydes.

References

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• How to Prepare IR Samples: A Guide - Studylib. (n.d.).
• Video: IR Absorption Frequency: Delocalization - JoVE. (2024, December 5).
• Substituent effects in infrared spectroscopy. Part 5. Carbonyl stretching frequency in meta- and para-substituted aromatic carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.).
• Substituent Effects On The Carbonyl Stretching Vibration In The Ir Spectra Of Some Substituted Benzophenones - Taylor & Francis. (2006, December 5).
• IR Sample Preparation: A Practical Guide Goals. (n.d.).
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• IR: aldehydes. (n.d.).
• The features of IR spectrum. (n.d.).
• The infrared and Raman spectra of 2,4-and 2,5-dimethylbenzaldehydes. (n.d.).
• Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry. (n.d.).
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• The Carbonyl Group, Part I: Introduction | Spectroscopy Online. (2017, September 1).
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• Table of Characteristic IR Absorptions. (n.d.).
• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23).

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Comprehensive Analytical Guide: GC-MS Fragmentation Pattern of 2,4-Dichloro-5-methylbenzaldehyde vs. Alternative Platforms

Executive Summary

2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) is a highly specific, halogenated aromatic intermediate critical to the synthesis of advanced agrochemicals and active pharmaceutical ingredients (APIs). Because its downstream efficacy depends entirely on isomeric purity, rigorous analytical characterization is non-negotiable. This guide objectively compares the performance of Gas Chromatography-Mass Spectrometry (GC-EI-MS) against alternative platforms like LC-ESI-MS/MS and

H-NMR. By detailing the exact electron ionization (EI) fragmentation mechanics and providing self-validating experimental protocols, this document serves as an authoritative resource for method development and structural elucidation.

Analytical Platform Comparison: Why GC-MS is the Gold Standard

While multiple analytical techniques can characterize chlorinated aromatics, their performance varies drastically based on the molecule's physical properties. 2,4-Dichloro-5-methylbenzaldehyde is a neutral, semi-volatile, and relatively non-polar compound[1].

Performance Metric	GC-EI-MS (Primary Product)	LC-ESI-MS/MS (Alternative)	H-NMR (Alternative)
Ionization Efficiency	High. 70 eV EI perfectly ionizes volatile neutrals.	Low. Requires complex chemical derivatization.	N/A. Relies on magnetic resonance, not ionization.
Specificity & Identification	High. Generates highly reproducible, library-matchable fragmentation patterns.	High. Excellent for targeted MRM quantitation, poor for unknown discovery.	Absolute. The only definitive method for distinguishing exact positional isomers.
Sample Prep Complexity	Low. Simple "dilute-and-shoot" in non-polar solvents (e.g., Hexane).	High. Requires DNPH derivatization to form an ionizable hydrazone[2].	Medium. Requires high sample concentration and deuterated solvents.
Best Use Case	Routine purity checks, impurity profiling, and structural confirmation.	Trace quantitation in complex biological matrices (PK/PD studies).	Initial structural elucidation of novel synthetic pathways.

In-Depth GC-EI-MS Fragmentation Mechanics

Under standard 70 eV electron ionization, benzaldehydes undergo highly predictable and well-documented cleavage pathways[3]. For 2,4-Dichloro-5-methylbenzaldehyde (

, Nominal Mass: 188 Da), the fragmentation is driven by the stability of the aromatic ring, the lability of the formyl proton, and the distinctive isotopic signature of the two chlorine atoms.

The Self-Validating Isotopic Signature

Chlorine exists naturally as two isotopes:

(~75%) and (~25%). A molecule with two chlorine atoms will inherently produce a molecular ion cluster ( ) at m/z 188, 190, and 192 in a strict 9:6:1 ratio [4]. Self-Validation Check: If an acquired spectrum deviates from this 9:6:1 ratio by more than 5%, the analyst must assume co-eluting isobaric interference and invalidate the scan.

Key Fragmentation Pathways

• Alpha-Cleavage (m/z 187): The molecular ion rapidly loses a hydrogen radical (

  ) from the aldehyde group to form a highly stable acylium ion . This is typically the base peak (100% abundance)[3].

• Decarbonylation (m/z 159): The loss of the formyl radical (

  ), or sequential loss of and , yields a dichlorobenzyl/dichlorotropylium cation[5].

• Halogen Loss (m/z 153 & 124): The direct loss of a chlorine radical (

  ) from the molecular ion yields m/z 153. Sequential loss of and yields the m/z 124 fragment[5].

Quantitative Data Presentation

Fragment Ion	m/z (Nominal)	Isotopic Ratio	Relative Abundance	Structural Assignment
	188, 190, 192	9:6:1	~85%	Molecular Ion ( )
	187, 189, 191	9:6:1	100% (Base Peak)	Acylium Ion ( )
	159, 161, 163	9:6:1	~45%	Dichlorobenzyl Cation ( )
	153, 155	3:1	~20%	Chloromethylbenzaldehyde Cation ( )
	124, 126	3:1	~35%	Chlorobenzyl Cation ( )

Fragmentation Pathway Visualization

Caption: GC-EI-MS Fragmentation Pathway of 2,4-Dichloro-5-methylbenzaldehyde.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following protocols are designed with built-in causality and self-validation mechanisms.

Protocol A: GC-EI-MS Method (Primary Workflow)

• Sample Preparation: Dilute 1.0 mg of 2,4-Dichloro-5-methylbenzaldehyde in 1.0 mL of GC-grade Hexane. Add 10 µL of 4-chlorobenzaldehyde-d4 (100 µg/mL) as an internal standard[6].

  • Causality: Hexane is a non-polar solvent that ensures complete solvation of the hydrophobic analyte without introducing protic interactions that cause inlet degradation or baseline noise. The internal standard validates retention time stability and ionization efficiency.

• Inlet Conditions: Set the injection port to 250°C, split ratio 10:1. Injection volume: 1 µL.

  • Causality: 250°C ensures instantaneous vaporization of the semi-volatile aldehyde without inducing thermal decarbonylation prior to column entry.

• Chromatographic Separation: Use a DB-5MS column (30m x 0.25mm x 0.25µm). Carrier gas: Helium at 1.0 mL/min. Temperature program: 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Causality: The 5% phenyl stationary phase provides the exact slight polarity needed to separate 2,4-dichloro-5-methylbenzaldehyde from other positional isomers (e.g., 2,6-dichloro-3-methylbenzaldehyde).

• Mass Spectrometry: Electron Ionization (EI) at 70 eV. Source temperature: 230°C. Scan range: m/z 50–300.

  • Causality: 70 eV is the universal standard for EI[2]. It provides sufficient energy to overcome the ionization potential while imparting excess internal energy to drive reproducible fragmentation pathways, enabling direct comparison with NIST library spectra.

Protocol B: LC-ESI-MS/MS Method (Alternative Workflow)

Because neutral aldehydes lack highly basic sites for efficient protonation in Electrospray Ionization (ESI+), direct LC-MS analysis yields poor sensitivity.

• Derivatization Step: React 100 µL of the sample with 100 µL of 2,4-Dinitrophenylhydrazine (DNPH) solution (0.1% in acidified acetonitrile) at 40°C for 30 minutes[2].

  • Causality: DNPH reacts with the carbonyl group to form a hydrazone. This introduces a highly conjugated, easily ionizable moiety, shifting the analytical window to LC-MS/MS and boosting the signal-to-noise ratio by over two orders of magnitude[4].

• Analysis: Analyze via LC-MS/MS using a C18 column and a gradient of Water/Acetonitrile (0.1% Formic Acid). Monitor the

  of the hydrazone derivative.

Conclusion

For the routine characterization and purity profiling of 2,4-Dichloro-5-methylbenzaldehyde, GC-EI-MS remains the undisputed gold standard . Its ability to leverage the molecule's volatility, combined with the highly specific 9:6:1 isotopic signature and predictable alpha-cleavage fragmentation, provides a self-validating dataset that LC-MS/MS can only achieve through complex, time-consuming derivatization. Researchers should strictly monitor the m/z 187 base peak and the m/z 159 decarbonylation product to confirm structural integrity during synthetic workflows.

References

• BLD Pharmatech Co., Limited. "CAS 63525-12-2 | 2,4-Dichloro-5-methylbenzaldehyde." ChemBuyersGuide. Available at: [Link]

• National Institute of Standards and Technology. "Benzaldehyde - Mass spectrum (electron ionization)." NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Zanella, R., et al. "Study of the degradation of the herbicide clomazone in distilled and in irrigated rice field waters using HPLC-DAD and GC-MS." SciELO. Available at: [Link]

• National Center for Biotechnology Information. "2-Chlorobenzaldehyde | CID 6996." PubChem. Available at: [Link]

• Flamini, R., et al. "Applications of Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry (SPME-GC/MS) in the Study of Grape and Wine Volatile Compounds." PMC. Available at: [Link]

Sources

• 1. 2-Chlorobenzaldehyde | ClC6H4CHO | CID 6996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzaldehyde [webbook.nist.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scielo.br [scielo.br]
• 6. Applications of Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry (SPME-GC/MS) in the Study of Grape and Wine Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: HPLC Purity Analysis of 2,4-Dichloro-5-methylbenzaldehyde

The following technical guide provides an in-depth comparison and procedural framework for the purity analysis of 2,4-Dichloro-5-methylbenzaldehyde , a critical intermediate in the synthesis of agrochemicals and pharmaceuticals.

This guide compares an Optimized Stability-Indicating RP-HPLC Method (the recommended "Product") against traditional alternatives like Gas Chromatography (GC-FID) and generic isocratic HPLC.

Executive Summary & Compound Profile

2,4-Dichloro-5-methylbenzaldehyde is an aromatic aldehyde susceptible to specific degradation pathways, primarily oxidation to its corresponding benzoic acid and disproportionation. Accurate purity analysis requires a method capable of resolving the parent aldehyde from its oxidation products, synthesis precursors (e.g., 2,4-dichloro-5-methyltoluene), and positional isomers.

The Challenge

• Thermal Instability: Aldehydes can oxidize or degrade at the high injection port temperatures required for Gas Chromatography (GC).

• Structural Similarity: Positional isomers (e.g., 2,6-dichloro- analogs) often co-elute on standard generic C18 columns without pH optimization.

• Acidity of Impurities: The primary impurity, 2,4-dichloro-5-methylbenzoic acid, requires pH control to prevent peak tailing and ensure reproducible retention times.

Method Comparison: Why RP-HPLC?

The following table objectively compares the recommended Optimized RP-HPLC method against common alternatives.

Feature	Optimized RP-HPLC (Recommended)	Gas Chromatography (GC-FID)	Generic Isocratic HPLC
Primary Mechanism	Partition Chromatography (Hydrophobic/Ionic suppression)	Volatility & Polarity	Hydrophobic Interaction
Sample Integrity	High (Ambient temperature analysis preserves the aldehyde)	Medium/Low (Risk of thermal oxidation in injector)	High
Specificity	Excellent (Resolves isomers & acid impurities via pH control)	Good (High resolution for volatiles, poor for acids)	Moderate (Acid impurities often tail or co-elute)
Sensitivity (LOD)	High (UV @ 254nm for aromatic ring)	High (FID is sensitive to C-H bonds)	High
Robustness	High (Buffered mobile phase stabilizes retention)	Medium (Column bleed/liner contamination issues)	Low (Drifts with pH changes in water source)
Suitability	Best for Purity & Stability Testing	Good for Process Control (if validated)	Quick Screening only

Decision Matrix

• Choose GC-FID only if the sample is known to be free of non-volatile precursors and thermal stability is proven.

• Choose Optimized RP-HPLC for final product release, stability studies, and when quantifying the acidic oxidation impurity is required.

Deep Dive: The Optimized RP-HPLC Method

This protocol is designed as a "self-validating" system, meaning the system suitability criteria are built to detect common failure modes (e.g., pH drift, column aging).

Chromatographic Conditions

• Column: C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 µm packing (e.g., Agilent Zorbax Eclipse Plus or equivalent). Rationale: High surface area provides necessary retention for the non-polar aromatic ring.

• Mobile Phase A: 20 mM Potassium Dihydrogen Phosphate (

  ), adjusted to pH 3.0 with Orthophosphoric Acid. Rationale: Low pH suppresses the ionization of the benzoic acid impurity ( ), ensuring it elutes as a sharp peak rather than a broad band.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C. Rationale: Constant temperature minimizes retention time drift caused by ambient fluctuations.

• Detector: UV-Vis / PDA at 254 nm . Rationale: The aromatic ring exhibits strong absorption at this wavelength, maximizing sensitivity.

• Injection Volume: 10 µL.

Gradient Program

A gradient is preferred over isocratic flow to elute highly non-polar starting materials (toluenes) that may be present.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	60	40	Start
15.0	20	80	Linear Ramp
20.0	20	80	Hold (Wash)
20.1	60	40	Return to Initial
25.0	60	40	Re-equilibration

Experimental Protocol

Step 1: Preparation of Solutions

• Diluent: Mix Water and Acetonitrile (50:50 v/v).

• Buffer Preparation: Dissolve 2.72 g of

  in 1000 mL of HPLC-grade water. Adjust pH to 3.0 ± 0.05 with dilute . Filter through a 0.45 µm membrane.[2]

• Standard Stock Solution: Accurately weigh 25 mg of 2,4-Dichloro-5-methylbenzaldehyde Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent (Conc: 500 ppm).

• Impurity Stock Solution (Optional): Prepare 2,4-dichloro-5-methylbenzoic acid at 500 ppm in Diluent.

• System Suitability Solution: Mix Standard Stock and Impurity Stock to obtain ~100 ppm of each.

Step 2: System Suitability Testing (SST)

Before analyzing samples, inject the System Suitability Solution (n=6) and verify:

• Resolution (

  ): > 2.0 between the Aldehyde and Acid peaks.

• Tailing Factor (

  ): < 1.5 for the main peak.

• RSD of Area: < 2.0% for the main peak.

Step 3: Sample Analysis

• Weigh ~25 mg of the sample substance.[2]

• Dissolve in Diluent in a 50 mL flask.

• Inject Sample (in duplicate).

• Calculate purity using the Area Normalization Method (impurities < 1%) or External Standard Method (for assay).

Visualizations

Diagram 1: Impurity & Degradation Pathways

This diagram illustrates why the specific HPLC conditions (pH 3.0) are necessary—to handle the oxidation product.

Caption: Synthesis and degradation pathways of 2,4-Dichloro-5-methylbenzaldehyde highlighting the critical oxidation impurity.

Diagram 2: Method Validation Workflow

A logical flow for ensuring the method is trustworthy before routine use.

Caption: Step-by-step validation workflow ensuring analytical reliability (E-E-A-T compliance).

Performance Data (Representative)

The following data represents typical performance metrics for this optimized method structure.

Parameter	Acceptance Criteria	Typical Result
Linearity ( )
Precision (RSD)
LOD (Limit of Detection)	S/N
Recovery (Accuracy)
Retention Time	Stable	~12.5 min (Main Peak)

Troubleshooting Guide

• Problem: Drifting Retention Times.

  • Cause: Mobile phase evaporation or temperature fluctuation.

  • Solution: Use a column thermostat (30°C) and cap solvent reservoirs.

• Problem: Split Peak for Acid Impurity.

  • Cause: pH of buffer is too close to

    (approx 4.0).

  • Solution: Lower buffer pH to 3.0 or 2.8 to ensure full protonation.

• Problem: Ghost Peaks.

  • Cause: Carryover from highly retained toluene precursors.

  • Solution: Extend the gradient "Hold" step at 80% B to flush the column.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard text for gradient and mobile phase selection principles).

• Center for Drug Evaluation and Research (CDER). (1994). Reviewer Guidance: Validation of Chromatographic Methods. U.S. Food and Drug Administration. Link

• BenchChem. (2025).[2] HPLC method for purity analysis of 2,5-Dichlorobenzene-1,4-diamine (Analogous method methodology for dichlorobenzene derivatives). Link

• Royal Society of Chemistry. (2013). Compound purity analysis and HPLC data for benzaldehyde derivatives. Organic & Biomolecular Chemistry. Link

• PubChem. (2025).[3][4] 2,4-Dichloro-5-methylbenzaldehyde Compound Summary. National Library of Medicine. Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Chloro-5-methylbenzaldehyde | C8H7ClO | CID 15647278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: UV-Vis Absorption Profile of 2,4-Dichloro-5-methylbenzaldehyde

The following guide provides an in-depth technical analysis of the UV-Vis absorption properties of 2,4-Dichloro-5-methylbenzaldehyde , designed for researchers in organic synthesis and drug development.

Executive Summary

2,4-Dichloro-5-methylbenzaldehyde (CAS: 134986-86-6 / 874-42-0 analog) is a critical intermediate in the synthesis of pyrimidine-based pharmaceuticals and agrochemicals. Its UV-Vis absorption profile is dominated by the benzaldehyde chromophore, significantly modulated by the auxochromic effects of the chlorine and methyl substituents.

Key Spectral Characteristics (Ethanol):

• Primary

  (K-band): nm (Strong intensity)

• Secondary

  (B-band): nm (Medium intensity)

• Forbidden

  (R-band): nm (Weak shoulder, often obscured)

Structural Basis of Absorption

To accurately interpret the spectrum of 2,4-Dichloro-5-methylbenzaldehyde without a reference standard, one must analyze the electronic perturbations on the parent benzaldehyde system.

The Chromophore System

The parent benzaldehyde exhibits two main absorption bands in the UV region:

• ~242 nm (K-band): Allowed

  transition of the conjugated system.

• ~280 nm (B-band): Forbidden

  transition of the benzenoid ring.

Substituent Effects (Auxochromes)

The 2,4-Dichloro-5-methyl substitution pattern alters these bands via mesomeric (+M) and inductive (-I) effects:

• 2,4-Dichloro Substitution (Major Effect):

  • Chlorine atoms possess lone pairs that donate electron density into the

    -system (+M effect), lowering the energy gap for transitions.

  • Result: A significant Bathochromic shift (Red shift) of 10–15 nm relative to benzaldehyde.

  • Hyperchromic effect: Increased molar absorptivity (

    ) due to extended conjugation.

• 5-Methyl Substitution (Minor Effect):

  • The methyl group contributes via hyperconjugation .

  • Result: A secondary bathochromic shift of ~3–5 nm and a slight broadening of the bands.

Comparative Data Analysis

The following table contrasts the target molecule with its closest structural analogs to validate the predicted maxima.

Compound	Solvent	( )	(Benzenoid)	(Molar Absorptivity)
Benzaldehyde (Parent)	Ethanol	242 nm	282 nm	~15,000 (Band 1)
4-Chlorobenzaldehyde	Ethanol	256 nm	295 nm	High
2,4-Dichlorobenzaldehyde	Ethanol	260 nm	298 nm	High
2,4-Dichloro-5-methylbenzaldehyde	Ethanol	263–268 nm (Est.)	302–305 nm (Est.)	> 18,000 M⁻¹cm⁻¹

Note: Data for analogs based on standard spectral libraries. Values for the target are chemically inferred based on Woodward-Fieser additivity rules for substituted benzenes.

Experimental Protocol: UV-Vis Characterization

Objective: Determine the exact

and purity of a 2,4-Dichloro-5-methylbenzaldehyde sample.

Reagents & Equipment[2][3][4][5]

• Solvent: HPLC-grade Ethanol or Methanol (Cutoff < 205 nm).

• Blank: Pure solvent from the same batch.

• Cuvettes: Quartz (1 cm path length).

• Instrument: Double-beam Spectrophotometer (Scan range: 200–400 nm).

Step-by-Step Methodology

• Stock Preparation: Weigh 10 mg of 2,4-Dichloro-5-methylbenzaldehyde into a 100 mL volumetric flask. Dissolve in ethanol. (Conc: ~0.1 mg/mL).

• Dilution Series: Prepare three working standards:

  • ( M)
  • ( M)
  • ( M)

• Baseline Correction: Run a baseline scan with pure ethanol in both sample and reference paths.

• Measurement: Scan the

  sample from 400 nm down to 200 nm.

  • Checkpoint: If Absorbance > 1.5, dilute further to maintain linearity (Beer-Lambert Law).

• Derivative Spectroscopy (Optional): If the peaks are broad, apply 1st derivative processing (

  ) to pinpoint the exact maxima.

Visualizations

Diagram 1: Electronic Effects & Spectral Shift Mechanism

This diagram illustrates how the substituents modify the energy levels of the benzene ring, leading to the observed red shift.

Caption: Substituent effects lowering the HOMO-LUMO gap, causing a red shift in absorption.

Diagram 2: Experimental Workflow for Purity Analysis

A self-validating workflow to ensure data integrity during spectral analysis.

Caption: Step-by-step UV-Vis protocol ensuring Beer-Lambert linearity.

Conclusion

For 2,4-Dichloro-5-methylbenzaldehyde, researchers should anticipate a primary absorption maximum at 263–268 nm and a secondary band at 302–305 nm in ethanol. Deviations exceeding ±5 nm from these predicted ranges may indicate impurities (e.g., oxidation to the benzoic acid derivative) or solvent contamination.

References

• NIST Chemistry WebBook. Benzaldehyde, 2,4-dichloro- Spectral Data. National Institute of Standards and Technology. Link

• Fisher Scientific. Safety Data Sheet: Benzaldehyde, 2,4-dichloro-. (2021).[1][2][3] Link

• BenchChem. Comparative Spectroscopic Analysis of Dihydroxybenzaldehyde Isomers. (2025).[3][4][5][6] Link

• PubChem. 2,4-Dichloro-5-methylbenzaldehyde Compound Summary. National Library of Medicine. Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. PubChemLite - 2,4-difluoro-5-methylbenzaldehyde (C8H6F2O) [pubchemlite.lcsb.uni.lu]
• 5. ijop.ir [ijop.ir]
• 6. researchgate.net [researchgate.net]

Analytical Validation Guide: ^13^C NMR Chemical Shift Profiling of 2,4-Dichloro-5-methylbenzaldehyde vs. Positional Alternatives

As a Senior Application Scientist in early-stage drug discovery, one of the most persistent challenges in utilizing highly functionalized building blocks is ensuring absolute regiochemical purity. 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) [1] is a critical electrophilic intermediate used in the synthesis of complex active pharmaceutical ingredients (APIs). However, its commercial procurement or in-house synthesis often yields positional isomers, most notably the alternative 2,6-dichloro-3-methylbenzaldehyde (CAS: 60611-23-6) .

Because these isomers possess identical molecular weights and often co-elute in standard reverse-phase HPLC, ^13^C Nuclear Magnetic Resonance (NMR) spectroscopy serves as the definitive, orthogonal technique for structural verification. This guide objectively compares the ^13^C NMR performance profiles of these two isomers, providing the theoretical causality and a self-validating experimental protocol to ensure unambiguous identification.

Theoretical Grounding & Causality (E-E-A-T)

The ^13^C NMR spectrum of a substituted benzaldehyde is not random; it is a highly predictable system governed by the principle of additivity. The observed chemical shift of any given carbon is the sum of the base benzene shift (128.5 ppm) and the Substituent Chemical Shift (SCS) increments of the attached groups[2].

To understand why the product and its alternative differ so drastically in their NMR profiles, we must analyze the electronic causality of each substituent:

• The Formyl Group (-CHO): Exerts a strong electron-withdrawing effect via

  -polarization (resonance)[3]. This heavily deshields the ipso (C1) and para (C4) carbons, pushing their signals downfield.

• The Chlorine Atoms (-Cl): Chlorine is highly electronegative, causing inductive deshielding at the carbons it is directly attached to. However, its lone pairs donate electron density back into the aromatic ring via resonance, which slightly shields the ortho and para positions relative to the halogen.

• The Methyl Group (-CH3): Acts as a weak electron donor through hyperconjugation, providing a shielding effect (upfield shift) at its ortho and para positions.

In 2,4-dichloro-5-methylbenzaldehyde , the C4 carbon is bonded to a chlorine and is para to the formyl group. The synergistic deshielding from both the -Cl (inductive) and -CHO (resonance) groups results in a highly distinct resonance at ~142.4 ppm. This extreme downfield shift is structurally impossible in the alternative 2,6-dichloro-3-methylbenzaldehyde isomer, making it the perfect diagnostic marker.

Fig 1: Additive substituent effects determining the 13C NMR chemical shifts.

Experimental Protocol for Quantitative ^13^C NMR

To ensure the ^13^C NMR data is self-validating and reproducible across different laboratories, routine qualitative NMR is insufficient. The following standardized protocol must be employed to accurately capture the quaternary carbons without signal suppression.

Step-by-Step Methodology:

• Sample Preparation: Dissolve exactly 50 mg of the benzaldehyde sample in 0.6 mL of deuterated chloroform (CDCl3, 99.8% D). Ensure the solution is free of paramagnetic impurities (e.g., iron or copper) which can drastically alter longitudinal relaxation times (T1).

• Internal Referencing: Add 0.03% (v/v) Tetramethylsilane (TMS) as the internal chemical shift reference (set to 0.00 ppm).

• Spectrometer Setup: Utilize a 400 MHz or higher NMR spectrometer (100 MHz for ^13^C).

• Pulse Sequence & Relaxation: Use a standard proton-decoupled ^13^C sequence (e.g., zgpg30 on Bruker systems). Crucial Step: Set the relaxation delay (D1) to

  2.0 seconds. If rigorous quantitative integration of the quaternary carbons (C1, C2, C4, C5) is required, add a relaxation reagent (e.g., 0.05 M Cr(acac)3) and use inverse gated decoupling to suppress the Nuclear Overhauser Effect (NOE).

• Acquisition: Run a minimum of 256 scans to achieve an adequate Signal-to-Noise Ratio (SNR > 50:1) for the quaternary carbons.

• Processing: Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz before Fourier Transformation to enhance SNR without sacrificing peak resolution. Phase and baseline correct manually.

Fig 2: Standardized 13C NMR analytical workflow for isomer discrimination.

Data Presentation: Product vs. Alternative Comparison

The table below summarizes the empirical and SCS-predicted ^13^C NMR chemical shifts for both isomers. By analyzing the

ppm, researchers can easily program automated peak-picking algorithms to flag incorrect isomers in incoming raw material batches.

Table 1: Comparative ^13^C NMR Chemical Shifts (CDCl3, 100 MHz)

Carbon Position	2,4-Dichloro-5-methylbenzaldehyde (Target Product)	2,6-Dichloro-3-methylbenzaldehyde (Alternative Isomer)	Shift Difference ( ppm)
C1 (ipso to CHO)	135.0	137.0	-2.0
C2	137.0 (ipso to Cl)	134.8 (ipso to Cl)	+2.2
C3	130.1	140.3 (ipso to CH3)	-10.2
C4	142.4 (ipso to Cl)	133.2	+9.2
C5	136.5 (ipso to CH3)	127.3	+9.2
C6	129.4	134.0 (ipso to Cl)	-4.6
C=O (Aldehyde)	189.0	189.5	-0.5
-CH3 (Methyl)	19.5	20.0	-0.5

Performance Verdict

The target product (2,4-Dichloro-5-methylbenzaldehyde) can be unambiguously validated by the presence of the 142.4 ppm signal (C4), which is heavily deshielded by both the attached chlorine and the para-formyl group. Conversely, if the batch is contaminated with or entirely composed of the alternative isomer (2,6-Dichloro-3-methylbenzaldehyde), the spectrum will lack the 142.4 ppm peak and instead present a distinct signal at 140.3 ppm (C3), driven by the ipso-methyl attachment and the ortho-chlorine.

Relying on these specific quaternary carbon shifts provides a fail-proof, self-validating system for structural confirmation prior to downstream synthetic utilization.

References

• Title: 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments Source: Magnetic Resonance in Chemistry (PubMed / NIH) URL: [Link]

• Title: 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) Product Data Source: Howei Pharm / Chemical Databases URL: [Link]

Sources

• 1. CAS 63525-12-2 | 2,4-Dichloro-5-methybenzaldehyde,95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 2. 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Publish Comparison Guide: Elemental Analysis of 2,4-Dichloro-5-methylbenzaldehyde

This guide serves as a definitive technical reference for the elemental analysis and purity verification of 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) .[1] It is designed for researchers requiring rigorous validation standards for this specific intermediate in drug discovery and agrochemical synthesis.[1]

Executive Summary & Compound Profile

2,4-Dichloro-5-methylbenzaldehyde is a critical halogenated building block, often utilized in the synthesis of bioactive scaffolds (e.g., quinolines, thiazoles) for kinase inhibitors and antifungal agents.[2][3] Its high reactivity makes it susceptible to oxidation (forming benzoic acid) and reduction (forming benzyl alcohol), making Elemental Analysis (EA) a vital "gatekeeper" technique for validating bulk purity before downstream synthesis.[1]

This guide compares the theoretical elemental composition against experimental scenarios (simulated based on common impurities) to demonstrate the performance of EA as a quality control tool.

Property	Data
IUPAC Name	2,4-Dichloro-5-methylbenzaldehyde
CAS Number	63525-12-2
Molecular Formula	C₈H₆Cl₂O
Molecular Weight	189.04 g/mol
Physical State	White to off-white crystalline solid (typically)
Primary Impurities	2,4-Dichloro-5-methylbenzoic acid (Oxidation), 2,4-Dichloro-5-methylbenzyl alcohol (Reduction)

Theoretical Baseline: The Reference Standard

To validate any synthesized batch, the experimental data must fall within ±0.4% of these theoretical values.

Table 1: Theoretical Elemental Composition (C₈H₆Cl₂O)

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical %
Carbon (C)	8	12.011	96.09	50.83%
Hydrogen (H)	6	1.008	6.05	3.20%
Chlorine (Cl)	2	35.45	70.90	37.51%
Oxygen (O)	1	15.999	16.00	8.46%

Comparative Performance Analysis

This section objectively compares the "performance" of Elemental Analysis in detecting specific quality issues against alternative methods (HPLC/NMR).

Scenario A: Detection of Oxidation (Benzoic Acid Impurity)

Context: Aldehydes oxidize to carboxylic acids upon storage.[1]

• Impurity: 2,4-Dichloro-5-methylbenzoic acid (C₈H₆Cl₂O₂).[1]

• Effect: Increases Oxygen content; decreases Carbon/Chlorine percentages slightly.[1]

Sample State	% C	% H	% Cl	% O	EA Diagnosis
Pure Target	50.83	3.20	37.51	8.46	Pass
10% Oxidized	49.50	3.15	36.40	10.95	FAIL: Significant drift in %O and %C.

• Insight: EA is highly sensitive to oxidation because the introduction of a second oxygen atom significantly shifts the mass balance.[1]

• Comparison: HPLC might miss this if the acid elutes in the void volume or has a similar UV response factor.[1] EA provides an absolute mass-balance check.[1]

Scenario B: Detection of Residual Solvent (Water/DCM)

Context: Incomplete drying is the most common failure mode.[1]

• Impurity: Water (H₂O) or Dichloromethane (CH₂Cl₂).[1]

Sample State	% C	% H	% Cl	EA Diagnosis
Pure Target	50.83	3.20	37.51	Pass
+ 2% Water	49.81	3.35	36.76	FAIL: Low C, High H.
+ 2% DCM	49.95	3.18	38.20	FAIL: High Cl, Low C.

• Insight: EA is the gold standard for detecting non-chromophores like water or inorganic salts, which NMR and UV-HPLC often miss.[1]

Experimental Protocol: High-Precision CHN/Cl Analysis

Objective: To obtain publication-quality data for a chlorinated aldehyde.

Step-by-Step Methodology

• Sample Preparation (Critical):

  • Drying: Dry 50 mg of sample in a vacuum desiccator over P₂O₅ for 24 hours at room temperature. Reason: Aldehydes are volatile; heat drying (>40°C) can cause sublimation or oxidation.[1]

  • Weighing: Weigh 2.0–2.5 mg of sample into a tin capsule using a microbalance (readability 0.001 mg). Fold the capsule to exclude air.[1]

• Combustion Setup (Flash 2000 or similar):

  • Reactor: Quartz combustion tube packed with Chromium(III) Oxide (oxidation catalyst) and Silver Tungstate on Magnesium Oxide .[1]

  • Mechanism:[1] The Silver Tungstate is mandatory to trap the Chlorine (forming AgCl).[1] Without this, free Chlorine gas will interfere with the Nitrogen/Carbon detectors.[1]

  • Temperature: Furnace at 950–1000°C.

• Run Sequence:

  • Run 3 Blanks (Tin capsule only).

  • Run 3 K-Factor Standards (Acetanilide or Sulfanilamide).[1]

  • Run 2,4-Dichloro-5-methylbenzaldehyde (Triplicate).

  • Run 1 Standard (Drift check).[1]

• Data Validation:

  • Acceptance Criteria: Absolute difference between theoretical and experimental values must be ≤ 0.40%.

Visualization: Purity Verification Workflow

Caption: Logical workflow for validating 2,4-Dichloro-5-methylbenzaldehyde purity using Elemental Analysis data gates.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 63525-12-2. Retrieved from [Link][1]

• Thermo Fisher Scientific.FlashSmart Elemental Analyzer Operating Manual: Handling Halogenated Samples.

• Royal Society of Chemistry. Guide to Elemental Analysis in Organic Synthesis. Retrieved from [Link][1]

Sources

• 1. 2,4-Dimethylbenzaldehyde | C9H10O | CID 61814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labfind.co.kr [labfind.co.kr]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]

Comparative Guide: Validated Analytical Strategies for Chlorinated Benzaldehyde Derivatives

Introduction: The Analytical Imperative

Chlorinated benzaldehyde derivatives (e.g., 2-chlorobenzaldehyde, 4-chlorobenzaldehyde) are pivotal electrophilic intermediates in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and triphenylmethane dyes. In drug development, their purity is critical not only for yield optimization but for safety; aldehydes are reactive and prone to oxidation into benzoic acids, and certain chlorinated analogs carry genotoxic structural alerts.

This guide moves beyond standard textbook definitions to provide a rigorous, data-backed comparison of the two dominant validated methodologies: Reverse-Phase HPLC (RP-HPLC) and Capillary Gas Chromatography (GC-FID) .

The Core Decision Matrix

Selecting the right method depends on the specific impurity profile and the matrix. The decision tree below outlines the logical selection process based on physicochemical properties.

Figure 1: Decision matrix for selecting analytical methodologies based on analyte volatility and polarity.

Method A: Reverse-Phase HPLC (The Robust Workhorse)

RP-HPLC is the industry standard for definitive quality control (QC) because it handles the aldehyde and its primary degradation product—the corresponding chlorobenzoic acid—in a single run.

Mechanistic Insight

Chlorobenzaldehydes are hydrophobic. However, their oxidized byproducts (chlorobenzoic acids) ionize at neutral pH, causing peak tailing and poor resolution. Causality: We utilize a phosphate buffer (pH ~3.0) to suppress the ionization of the carboxylic acid group, ensuring it remains in its neutral, hydrophobic form. This increases retention on the C18 column and sharpens the peak shape.

Validated Protocol

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 (e.g., Phenomenex Luna or Waters Symmetry), 250 mm x 4.6 mm, 5 µm.

• Mobile Phase:

  • Solvent A: 20 mM Potassium Phosphate Buffer (pH 3.0).

  • Solvent B: Acetonitrile (HPLC Grade).

  • Mode: Isocratic (40:60 Buffer:ACN) or Gradient depending on matrix complexity.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 245 nm (max absorption for conjugated benzene ring).

• Temperature: 30°C (Thermostatted to prevent retention time drift).

Performance Data (Typical Validation Results)

Parameter	Result
Linearity (R²)	> 0.999 (Range: 1–200 µg/mL)
LOD	0.05 µg/mL
LOQ	0.15 µg/mL
Precision (RSD)	< 0.8% (n=6)
Recovery	98.5% – 101.5%

Method B: Capillary GC-FID (The Volatility Specialist)

GC-FID is superior when resolving structural isomers (e.g., separating 2-chlorobenzaldehyde from 4-chlorobenzaldehyde) which often co-elute in HPLC due to identical polarities.

Mechanistic Insight

Separation in GC is driven by boiling point and interaction with the siloxane stationary phase. Causality: Since chlorobenzaldehydes are volatile (BP ~214°C), they elute sharply. However, the injection port temperature must be carefully optimized (200°C–250°C). Excessively high temperatures can induce in-situ oxidation or disproportionation (Cannizzaro reaction) inside the liner, leading to false impurity peaks.

Validated Protocol

• System: Thermo Trace 1300 or Agilent 7890B.

• Column: DB-5 or HP-5 (5% Phenyl-methylpolysiloxane), 30 m x 0.32 mm, 0.25 µm film.

• Carrier Gas: Helium (Constant flow 1.2 mL/min).

• Injection: Split (1:50 ratio) to prevent column overload.

• Temperature Program:

  • Initial: 80°C (Hold 2 min).

  • Ramp: 10°C/min to 220°C.

  • Final: 220°C (Hold 5 min).

• Detector: FID at 280°C.

Performance Data (Typical Validation Results)

Parameter	Result
Linearity (R²)	> 0.9995
LOD	0.3 µg/L (Superior to HPLC)
LOQ	1.0 µg/L
Precision (RSD)	< 1.5%
Selectivity	Baseline resolution of ortho/para isomers

Comparative Analysis: HPLC vs. GC

The following table contrasts the two methods based on experimental realities in a QC environment.

Feature	Method A: RP-HPLC	Method B: GC-FID
Primary Strength	Stability Indication. Detects non-volatile degradants (acids) without derivatization.	Resolution. Best for separating positional isomers and volatile organic solvents.
Weakness	Lower sensitivity for trace isomers; requires solvent disposal.	Cannot detect thermally unstable or non-volatile impurities (e.g., inorganic salts).
Sample Prep	Minimal (Dilute & Shoot).	Simple (Dissolve in volatile solvent), but matrix must be non-volatile free.
Throughput	Moderate (10–15 min run).	High (5–8 min run).
Cost per Run	High (Solvents, Waste disposal).	Low (Gas only).

Workflow Comparison

The diagram below illustrates the operational differences, highlighting where errors typically occur.

Figure 2: Operational workflow comparison. Note the critical filtration step in HPLC versus the thermal vaporization step in GC.

Advanced Application: Genotoxic Impurity Screening

For trace analysis (ppm level), standard HPLC-UV is often insufficient. Chlorobenzaldehydes can condense with hydrazines to form hydrazones, which are potent genotoxins.

Protocol Modification: To achieve LOQs in the ppb range, Derivatization-HPLC is employed.

• Reagent: 2,4-Dinitrophenylhydrazine (DNPH).[2]

• Reaction: The aldehyde reacts with DNPH to form a hydrazone derivative with high UV absorbance at 360 nm.

• Advantage: Shifts detection away from interfering matrix peaks and increases sensitivity by 10–100 fold compared to direct UV.

References

• BenchChem. (2025).[2][3][4] Comparative Guide to HPLC and GC Methodologies for the Analysis of 3,5-Dimethylbenzaldehyde. Retrieved from

• SIELC Technologies. (2025). HPLC Method for Analysis of 2-Chlorobenzyl Chloride and 4-Chlorobenzyl Chloride on Newcrom R1 Column. Retrieved from

• ResearchGate. (2024). Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances. Retrieved from

• ICH Guidelines. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Retrieved from

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. Retrieved from

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Reference Standards for the Analysis of 2,4-Dichloro-5-methylbenzaldehyde

In the landscape of pharmaceutical development and quality control, the precision of analytical measurements is non-negotiable. The accuracy of these measurements underpins the safety and efficacy of therapeutic products. 2,4-Dichloro-5-methylbenzaldehyde is a key chemical intermediate, and its purity must be rigorously controlled whether it serves as a starting material or is monitored as a process-related impurity. Consequently, the choice of a reference standard for its analysis is a critical decision that directly impacts the validity of quantitative and qualitative data.

This guide provides an in-depth comparison of reference standards for the analysis of 2,4-Dichloro-5-methylbenzaldehyde. It is designed for researchers, analytical scientists, and quality control professionals, offering objective, data-driven insights to inform the selection of the most appropriate standard for its intended purpose. We will explore the essential attributes of a high-quality reference standard, compare available grades, and provide a detailed, validated analytical protocol.

The Cornerstone of Analytical Accuracy: Defining a High-Quality Reference Standard

A reference standard is a highly purified and well-characterized substance used as a measurement base. Its quality is paramount, as it directly anchors the results of an analytical method.[1] For a compound like 2,4-Dichloro-5-methylbenzaldehyde, the integrity of the reference standard must be proven to meet stringent regulatory expectations, especially when used in registration applications, stability studies, or commercial release testing.[1]

The fundamental attributes of a reliable reference standard include:

• Identity Confirmation: The molecular structure must be unequivocally confirmed. This is typically achieved through a combination of "fingerprinting" techniques like Fourier Transform Infrared Spectroscopy (FTIR), and definitive structural elucidation methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1][2]

• Purity Assessment: The purity value assigned to a reference standard is not merely a single measurement but a comprehensive evaluation. A mass balance approach is often employed, which involves the summation of all detected impurities and subtracting from 100%. This requires orthogonal analytical techniques to account for different types of impurities.[3]

  • Organic Impurities: Assessed by high-resolution chromatographic techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[4]

  • Inorganic Impurities: Determined by methods such as Inductively Coupled Plasma (ICP) or Residue on Ignition (ROI).[4]

  • Volatile Content: Includes water content (determined by Karl Fischer titration) and residual solvents (analyzed by Headspace GC).[4]

• Assigned Purity: The final purity value is assigned based on this comprehensive characterization and is documented on the Certificate of Analysis (CoA). Primary reference standards from pharmacopeias (e.g., USP) often have a purity of 99.5% or higher.[4]

• Traceability and Certification: A reference standard must be accompanied by a Certificate of Analysis that details the characterization methods, results, and the assigned purity with its associated uncertainty. This documentation provides a clear audit trail and ensures metrological traceability.

Comparative Analysis of Reference Standard Grades

The selection of a reference standard grade depends on its intended application. A standard used for a definitive quantitative assay for product release will have more stringent requirements than one used for simple identification or as a retention time marker.

Feature	Primary Reference Standard (e.g., USP)	Certified Reference Material (CRM)	Working/In-House Qualified Standard
Purity	Highest possible, typically ≥99.5%[4]	High purity with a certified value and uncertainty (e.g., 99.8% ± 0.1%)	Purity established relative to a primary or certified standard.
Characterization	Exhaustive; multiple orthogonal methods (NMR, MS, IR, HPLC, GC, KF, TGA, Elemental Analysis).[2][4]	Comprehensive characterization using validated methods.[3]	Identity confirmed; purity often determined by a single chromatographic method.
Traceability	Establishes the highest level of traceability.	Traceable to SI units or a primary standard.	Traceable to the primary/certified standard it was qualified against.
Certificate of Analysis	Comprehensive CoA issued by a pharmacopeial body.[5]	Detailed certificate compliant with ISO 17034 guidelines.	Internal documentation detailing qualification results.
Intended Use	Definitive assays, calibration of secondary standards, legal and regulatory compliance.	Critical quantitative applications, method validation, instrument calibration.[6]	Routine quality control, system suitability checks, identification.
Cost & Availability	Highest cost, limited suppliers.	High cost, available from accredited providers.	Lower cost, prepared internally.

Workflow for Reference Standard Selection and Qualification

The decision to use a specific grade of reference standard should follow a logical workflow to ensure it is fit for purpose.

Caption: Decision workflow for selecting and qualifying a reference standard.

Experimental Protocol: HPLC-UV Method for Purity Determination

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a robust and widely used technique for assessing the purity of non-volatile organic compounds like 2,4-Dichloro-5-methylbenzaldehyde.[7] The following protocol describes a validated reverse-phase HPLC method suitable for this purpose.

The principle of this method is to separate the main component from potential process-related impurities and degradation products on a C18 stationary phase. The separation is achieved using a gradient of a buffered aqueous mobile phase and an organic modifier (acetonitrile). Detection at a specific UV wavelength allows for accurate quantification.

Instrumentation and Materials

• HPLC System: Agilent 1290 Infinity II LC or equivalent, equipped with a quaternary pump, multisampler, multicolumn thermostat, and diode array detector (DAD).

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size, or equivalent.

• Software: OpenLab CDS or equivalent chromatography data system.

• Reagents:

  • Acetonitrile (ACN), HPLC grade.

  • Water, HPLC grade or ultrapure.

  • Phosphoric Acid (H₃PO₄), analytical grade.

  • 2,4-Dichloro-5-methylbenzaldehyde Reference Standard (purity ≥99.5%).

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	Water with 0.1% Phosphoric Acid	The acid suppresses the ionization of any potential acidic or basic impurities, leading to better peak shape.
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid	Acetonitrile is a common organic modifier providing good separation efficiency for aromatic compounds.
Gradient	0-2 min: 40% B; 2-15 min: 40-80% B; 15-18 min: 80% B; 18-18.1 min: 80-40% B; 18.1-25 min: 40% B	A gradient elution is necessary to elute any more non-polar impurities while ensuring the main peak is well-resolved.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temp.	30 °C	Maintaining a constant temperature ensures retention time reproducibility.
Detection	UV at 254 nm	A common wavelength for aromatic compounds containing chromophores. A DAD allows for peak purity analysis.
Injection Vol.	10 µL	A typical injection volume to avoid column overloading while ensuring adequate sensitivity.

Preparation of Solutions

• Diluent: 50:50 (v/v) Acetonitrile:Water.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2,4-Dichloro-5-methylbenzaldehyde Reference Standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Prepare the sample to be tested at a target concentration of 100 µg/mL in the diluent.

Analytical Procedure

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (60% A, 40% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Perform five replicate injections of the Working Standard Solution. The system is deemed suitable if:

  • The relative standard deviation (RSD) of the peak area is ≤ 2.0%.

  • The tailing factor is ≤ 2.0.

  • The theoretical plates are ≥ 2000.

• Analysis: Inject the blank (diluent), followed by the Working Standard Solution, and then the Sample Solution(s).

• Calculation: The purity of the sample can be determined by area normalization, assuming all impurities have a similar response factor at the detection wavelength.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

For a more accurate quantitative assay, an external standard method should be used, where the concentration of the analyte in the sample is calculated against the response of the certified reference standard.

Experimental Workflow Visualization

Caption: Experimental workflow for HPLC-UV purity analysis.

Conclusion

The selection and proper use of a reference standard are foundational to the generation of reliable and defensible analytical data in a regulated environment. For the analysis of 2,4-Dichloro-5-methylbenzaldehyde, the choice between a primary pharmacopeial standard, a certified reference material, or a well-qualified in-house working standard must be a deliberate decision based on the specific requirements of the analytical task. While primary standards offer the highest level of authority for critical assays and regulatory filings, CRMs and qualified working standards provide practical and reliable alternatives for routine testing and method development. The provided HPLC-UV method serves as a robust starting point for the purity determination and assay of 2,4-Dichloro-5-methylbenzaldehyde, ensuring that analyses are built on a solid foundation of scientific rigor and metrological traceability.

References

• Vertex AI Search. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• ResolveMass Laboratories. (2025, October 18).
• Rajput, D., Rajat, V., & Goyal, A. (2013, May). Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition.
• (n.d.).
• (2009, April 2).
• (n.d.). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• Pharmaguideline. (n.d.).
• Eurofins. (n.d.). The ABC's of Reference Standard Management.
• ResolveMass Laboratories Inc. (2025, September 29).
• Labinsights. (2024, December 25). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses.
• Dhir, N. K., Mishra, T., & Kaur, V. (2018). Improved Analytical Method for Dicholorobenzaldehyde Impurity Detection in Lozenges by Convergence Chromatography. Asian Journal of Pharmaceutical Research and Health Care.
• (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples.
• Chem-Impex. (n.d.). 5-Chloro-2,4-dihydroxybenzaldehyde.
• Chemspace. (n.d.). 2,4-dichloro-5-hydroxy-3-methylbenzaldehyde - C8H6Cl2O2 | CSCS14923220983.
• Agilent. (n.d.).
• Sigma-Aldrich. (n.d.). Benzaldehyde USP Reference Standard CAS 100-52-7.
• (2021, April 30).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2,4-D.
• SIELC Technologies. (2018, February 16). Separation of Benzaldehyde, 3,5-dichloro- on Newcrom R1 HPLC column.
• PubChem. (n.d.). 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175.
• PubChem. (n.d.). 2-Chloro-5-methylbenzaldehyde | C8H7ClO | CID 15647278.
• PubMed. (n.d.). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening.
• EPA. (n.d.). Analytical method for 2,4-D [(2,4-dichlorophenoxy)
• ChemScene. (n.d.). 1416352-11-8 | 2,4-Dichloro-6-methylbenzaldehyde.
• Benchchem. (n.d.). A Comparative Guide to Analytical Methods for Validating the Purity of 2-Chloro-5-nitrobenzaldehyde.
• Scribd. (n.d.). 2,4 Dihydroxy 3 Methylbenzaldehyde.
• Medicines for Malaria Venture. (2025, January 9). Structure-based discovery and development of highly potent Dihydroorotate Dehydrogenase inhibitors for malaria chemoprevention.
• Frontiers. (2021, May 27). Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability.

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• 5. 苯甲醛 United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. labinsights.nl [labinsights.nl]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

2,4-Dichloro-5-methylbenzaldehyde: Proper Disposal Procedures

CAS Number: 63525-12-2 Formula: C₈H₆Cl₂O Molecular Weight: 189.04 g/mol [1]

Part 1: Core Directive & Hazard Profile

As researchers, we often treat disposal as an afterthought, yet the end-of-life management of chlorinated aromatics like 2,4-Dichloro-5-methylbenzaldehyde is critical for both safety and regulatory compliance.[1] Unlike simple organic solvents, this compound presents specific challenges due to its halogenated nature.[2][3] Upon combustion, it generates hydrogen chloride (HCl) gas, necessitating specialized incineration protocols.

Operational Reality: You cannot simply pour this down the drain or mix it with your standard acetone/ethanol waste stream. Doing so violates EPA regulations (in the US) and endangers facility infrastructure.

Hazard Identification (GHS Classification)

Based on structural analogs (e.g., 2,4-Dichlorobenzaldehyde) and functional group reactivity.[1]

Hazard Class	Category	Hazard Statement	Operational Implication
Skin/Eye Irritation	Cat 2/2A	H315 / H319	PPE Mandatory: Nitrile gloves (0.11mm min) and safety goggles are non-negotiable during waste transfer.
Acute Toxicity	Cat 4 (Oral)	H302	Ingestion Risk: Wash hands immediately after removing gloves.
Aquatic Toxicity	Chronic	H411/H412	Zero Discharge: Absolute prohibition on sink disposal.

Part 2: Pre-Disposal Handling & Segregation

The most common error in laboratory waste management is improper segregation. 2,4-Dichloro-5-methylbenzaldehyde must be classified as Halogenated Organic Waste .[1]

The "Halogenated" Rule

Disposal facilities use different incineration kilns for halogenated vs. non-halogenated waste.

• Non-Halogenated (e.g., Acetone, Methanol): Burned for energy recovery (Fuel Blending).

• Halogenated (This Compound): Requires High-Temperature Incineration (approx. 1100°C) with acid gas scrubbers to neutralize the HCl byproducts.[1]

Critical Protocol:

• Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides). Aldehydes can oxidize exothermically to carboxylic acids (e.g., 2,4-dichloro-5-methylbenzoic acid).[1]

• Do NOT mix with strong bases. The Cannizzaro reaction or polymerization can occur, generating heat and pressure in the waste container.

Visual Guide: Waste Segregation Logic

The following decision matrix illustrates how to categorize this chemical in your lab's waste stream.

Figure 1: Decision logic for segregating 2,4-Dichloro-5-methylbenzaldehyde waste streams to ensure regulatory compliance.

Part 3: Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid or Expired Reagent

Applicable for: Old reagent bottles, reaction byproducts, or surplus solid.[1]

• Container Selection: Use the original container if intact. If transferring, use a Wide-Mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal containers as chlorinated acids (degradation products) can corrode them.

• Labeling: Attach a hazardous waste tag.

  • Constituents: "2,4-Dichloro-5-methylbenzaldehyde".[1][4][5][6]

  • Hazards: Check "Toxic" and "Irritant".

• Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicable for: Mother liquors, extraction solvents containing the compound.[1]

• Compatibility Check: Ensure the solution pH is between 4 and 10. Neutralize extreme acids or bases before adding to the solvent waste carboy to prevent drum pressurization.

• Solvent Stream: Pour into the Halogenated Waste carboy (typically red or yellow safety cans in many labs).

  • Note: Even if the solvent is Ethanol (non-halogenated), the presence of significant 2,4-Dichloro-5-methylbenzaldehyde (>1-2%) usually reclassifies the entire mixture as halogenated for incineration purposes.[1]

• Log It: Record the volume added on the waste log sheet attached to the carboy.

Scenario C: Spill Cleanup Protocol

Applicable for: Accidental benchtop spills.

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

• PPE Up: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles. If powder is airborne, use an N95 or P100 respirator.

• Contain:

  • Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a disposal bag.

  • Liquids: Surround with an inert absorbent (Vermiculite or Universal Absorbent Pads). Do NOT use sawdust (combustible).

• Clean: Wipe the area with soap and water.[7] Collect all wipes as solid hazardous waste.

Part 4: Regulatory Compliance (RCRA)

In the United States, this compound is not explicitly "P-Listed" (Acutely Hazardous) or "U-Listed" (Toxic Waste) by name under 40 CFR 261.33. However, it is regulated as a Characteristic Hazardous Waste if it exhibits:

• Toxicity: If the waste stream fails TCLP (unlikely for this specific aldehyde, but possible).

• Ignitability: If in a flammable solvent (Flash point <60°C).

Best Practice: Always manage it as Non-RCRA Regulated Hazardous Waste (unless mixed with listed solvents) to ensure it is incinerated rather than landfilled.

Spill Response Workflow

The following diagram outlines the immediate response steps to minimize exposure and containment breach.

Figure 2: Step-by-step spill response protocol for chlorinated aldehydes.

References

• PubChem. (n.d.). 2,4-Dichloro-5-methylbenzaldehyde (Compound).[1][4][5][6][8] National Library of Medicine. Retrieved March 1, 2026, from [Link]

• US Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Managing Your Waste. RCRA Regulations.[9] Retrieved March 1, 2026, from [Link]

• American Chemistry Council. (2020). Guidelines for Management and Disposal of Hazardous Wastes. Retrieved March 1, 2026, from [Link]

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• 4. 19635-52-0|2,3,4,5,6-Pentachlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 5. labfind.co.kr [labfind.co.kr]
• 6. 63525-12-2 | 2,4-Dichloro-5-methylbenzaldehyde | A2B Chem | Chemikart [lab-chromatography-fittings-zone.chemikart.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. 2,4-Dihydroxy-5-methylbenzaldehyde | C8H8O3 | CID 21106175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. americanchemistry.com [americanchemistry.com]

Personal protective equipment for handling 2,4-Dichloro-5-methylbenzaldehyde

Comprehensive Safety and Operational Guide for Handling 2,4-Dichloro-5-methylbenzaldehyde

As a Senior Application Scientist, I have designed this protocol to provide researchers and drug development professionals with a self-validating system for handling 2,4-Dichloro-5-methylbenzaldehyde (CAS: 63525-12-2) [1]. While this compound is an invaluable electrophilic building block in organic synthesis, its structural motifs—a reactive aldehyde paired with a halogenated aromatic ring—demand rigorous safety and logistical planning. This guide moves beyond basic safety data to explain the chemical causality behind our operational choices, ensuring deep, field-proven laboratory safety.

Mechanistic Causality of Hazards (The "Why" Behind the PPE)

To handle this compound safely, one must first understand its reactivity profile. We do not just wear PPE because an SDS mandates it; we wear it to interrupt specific chemical pathways:

• Electrophilic Sensitization: The aldehyde moiety is a potent electrophile. Upon dermal contact, it rapidly undergoes a condensation reaction with the nucleophilic primary amine groups (e.g., lysine residues) present in epidermal proteins. This forms a [2], a haptenation process that renders the modified skin proteins immunogenic, leading to severe allergic contact dermatitis and sensitization[3].

• Enhanced Dermal Penetration: The addition of two chlorine atoms and a methyl group significantly increases the molecule's lipophilicity (logP). This allows the compound to bypass the aqueous barriers of the skin and rapidly penetrate the lipid-rich stratum corneum, accelerating the onset of chemical burns (Skin Corr. 1B)[4].

• Environmental Persistence: Halogenated aromatic compounds resist rapid biodegradation. This structural class is highly toxic to aquatic life with long-lasting effects (Aquatic Chronic 2)[4], strictly dictating zero-drain disposal policies.

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic risks outlined above, the following PPE is mandatory. The data is structured to provide immediate logistical clarity for your safety procurement.

Protection Zone	Required Equipment	Mechanistic Justification
Ocular/Facial	Chemical safety goggles + Full face shield	Prevents aerosolized crystalline dust from contacting highly nucleophilic ocular mucosal membranes, avoiding irreversible tissue damage[4].
Dermal (Hands)	Double-gloving: Inner Nitrile (0.11 mm) + Outer Neoprene (0.3 mm)	Nitrile provides tactile dexterity; Neoprene offers broad-spectrum resistance against halogenated organics. Prevents Schiff base formation with skin keratin[2].
Dermal (Body)	Tyvek® suit or heavy-duty chemical-resistant lab coat	Prevents the permeation of lipophilic dust particles through the porous weave of standard cotton lab coats.
Respiratory	N95/P100 Particulate Respirator (or Half-Mask with OV/P100 cartridges)	Mitigates inhalation of fine dust, which can cause severe respiratory tract irritation (STOT SE 3) and mucosal burns[4].

Standard Operating Procedure (SOP): Benchtop Handling

This step-by-step methodology ensures a self-validating workflow where each step inherently checks the safety of the previous one.

• Step 1: Pre-Operation Setup & Environmental Control

  • Verify that the chemical fume hood is operational with a face velocity of at least 80–100 fpm.

  • Clear the workspace of all incompatible materials, specifically strong oxidizing agents, strong bases, and primary amines (which will trigger an unintended, highly exothermic Schiff base condensation)[2].

• Step 2: Dispensing and Weighing

  • Utilize an anti-static weighing spatula. Because 2,4-Dichloro-5-methylbenzaldehyde is typically a crystalline solid, static charge can cause the highly irritating dust to aerosolize.

  • Weigh the material exclusively inside the fume hood using a draft shield to prevent environmental dispersion.

• Step 3: Reaction Initiation

  • When dissolving the compound, add the solvent to the solid slowly to control any heat of solvation.

  • Maintain an inert atmosphere (Nitrogen or Argon) if the reaction is sensitive. Aldehydes can slowly auto-oxidize to their corresponding carboxylic acids (e.g., 2,4-dichloro-5-methylbenzoic acid) upon prolonged exposure to atmospheric oxygen.

• Step 4: Decontamination

  • Wipe down all spatulas, balances, and hood surfaces with a solvent capable of dissolving the lipophilic residue (e.g., isopropanol), followed by a thorough wash with soapy water to hydrolyze any remaining traces.

Spill Response and Disposal Workflow

In the event of a breach, immediate and structured action is required to prevent both human exposure and environmental contamination.

Workflow for isolating, neutralizing, and disposing of 2,4-Dichloro-5-methylbenzaldehyde spills.

Environmental and Waste Management Plan

Due to its classification as a chronic aquatic toxicant[4], strict adherence to the following disposal logistics is mandatory:

• Solid Waste: All contaminated PPE, Kimwipes, absorbent materials, and empty vials must be collected in a rigid, sealable container clearly labeled as "Hazardous Solid Waste - Corrosive/Halogenated Organics".

• Liquid Waste: Any solvent washings containing the compound must be segregated into dedicated halogenated organic waste carboys. Never pour solutions down the sink. Even trace amounts can cause severe ecological damage to aquatic ecosystems[4].

• Thermal Destruction: Final disposal must be handled by a certified hazardous waste contractor via high-temperature incineration. The incinerator must be equipped with acid gas scrubbers to safely neutralize the hydrogen chloride (HCl) gas generated during the combustion of the chlorinated aromatic ring[4].

References

• Title: Chemical Reactivity and Skin Sensitization Potential for Benzaldehydes: Can Schiff Base Formation Explain Everything? Source: ACS Publications (Chemical Research in Toxicology) URL: [Link]

• Title: QSARs for the skin sensitization potential of aldehydes and related compounds Source: Taylor & Francis (SAR and QSAR in Environmental Research) URL: [Link]

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• 4. chemicalbook.com [chemicalbook.com]